Di-n-dodecyl Phthalate-3,4,5,6-d4

Core Science & Biosynthesis

Di-n-dodecyl Phthalate-3,4,5,6-d4 chemical properties

An In-Depth Technical Guide to Di-n-dodecyl Phthalate-3,4,5,6-d4

This technical guide provides a comprehensive overview of the chemical properties, experimental protocols, and relevant biological interactions of Di-n-dodecyl Phthalate-3,4,5,6-d4. The information is intended for researchers, scientists, and drug development professionals.

Chemical Properties

Di-n-dodecyl Phthalate-3,4,5,6-d4 is the deuterium-labeled version of Di-n-dodecyl Phthalate (B1215562), a long-chain phthalate ester. The deuteration, with four deuterium (B1214612) atoms on the benzene (B151609) ring, makes it an ideal internal standard for mass spectrometry-based quantification of the parent compound.[1] Below is a summary of its key chemical and physical properties. While experimental data for the deuterated compound is limited, the properties of the non-deuterated analog provide a close approximation.

Property	Value	Source
Chemical Name	Di-n-dodecyl Phthalate-3,4,5,6-d4	-
Synonyms	1,2-Benzenedicarboxylic acid-d4 didodecyl ester	-
CAS Number	2708280-31-1	[2]
Unlabeled CAS Number	2432-90-8	[3]
Molecular Formula	C₃₂H₅₀D₄O₄	[2]
Molecular Weight	506.79 g/mol	[2]
Appearance	Likely a colorless to pale yellow viscous liquid	Estimated
Melting Point	Data not available (Non-deuterated: ~ -3 °C)	[4]
Boiling Point	Data not available (Non-deuterated: > 300 °C at 760 mmHg)	Estimated
Solubility	Soluble in organic solvents such as isooctane, hexane (B92381), and methanol. Insoluble in water.	[3]

Experimental Protocols

Synthesis and Purification

While a specific protocol for Di-n-dodecyl Phthalate-3,4,5,6-d4 is not publicly available, a general and representative synthesis can be adapted from established methods for other deuterated and non-deuterated long-chain phthalates. The synthesis involves a two-step process: esterification of deuterated phthalic anhydride (B1165640) followed by purification.

Representative Synthesis Protocol (adapted from DEHP synthesis): [5]

• Esterification:

  • In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine phthalic-3,4,5,6-d4 anhydride (1 equivalent), n-dodecanol (2.2 equivalents), and a catalytic amount of p-toluenesulfonic acid.

  • Add toluene (B28343) as an azeotropic solvent.

  • Heat the mixture to reflux. The water formed during the reaction will be removed by azeotropic distillation and collected in the Dean-Stark trap.

  • Monitor the reaction progress by thin-layer chromatography (TLC) until the phthalic-d4 anhydride is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Wash the organic layer sequentially with a saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude Di-n-dodecyl Phthalate-3,4,5,6-d4 by column chromatography on silica (B1680970) gel.

  • Use a gradient of ethyl acetate (B1210297) in hexane as the eluent.

  • Collect the fractions containing the pure product and concentrate under reduced pressure to yield the final product as a viscous liquid.

Analytical Methods: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common and reliable method for the analysis of phthalates. Di-n-dodecyl Phthalate-3,4,5,6-d4 is primarily used as an internal standard in these analyses to ensure accurate quantification.

Representative GC-MS Protocol: [6][7]

• Sample Preparation (Biological Matrix - e.g., Urine):

  • To 1 mL of urine, add a known amount of Di-n-dodecyl Phthalate-3,4,5,6-d4 internal standard solution.

  • Add β-glucuronidase to deconjugate the phthalate metabolites.

  • Perform solid-phase extraction (SPE) using a C18 cartridge to extract the phthalates.

  • Wash the cartridge with a water/methanol mixture to remove interferences.

  • Elute the phthalates with a suitable organic solvent (e.g., ethyl acetate).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of solvent for GC-MS analysis.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC (or equivalent)

  • Mass Spectrometer: Agilent 5977B MS (or equivalent)[8]

  • Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or similar non-polar column[8]

  • Injector Temperature: 280 °C

  • Oven Program: Start at 100 °C for 1 min, ramp to 300 °C at 15 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

• Data Analysis:

  • Monitor characteristic ions for both the analyte (Di-n-dodecyl Phthalate) and the internal standard (Di-n-dodecyl Phthalate-3,4,5,6-d4). The molecular ion and key fragment ions will be shifted by +4 m/z for the deuterated standard.

  • Quantify the analyte by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Biological Interactions and Signaling Pathways

Long-chain phthalates, including Di-n-dodecyl Phthalate, are known endocrine-disrupting chemicals (EDCs).[9] One of their mechanisms of action is the interaction with sex hormone-binding globulin (SHBG), a plasma protein that regulates the bioavailability of sex hormones like testosterone (B1683101) and estradiol.[10]

Endocrine Disruption Signaling Pathway

Caption: Endocrine disruption by Di-n-dodecyl Phthalate via SHBG interaction.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for the quantitative analysis of phthalates using GC-MS.

References

• 1. tandfonline.com [tandfonline.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. "Asymmetric Synthesis of DEHP" by Hannah Harris [scholar.umw.edu]
• 6. oiv.int [oiv.int]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. fses.oregonstate.edu [fses.oregonstate.edu]
• 9. researchgate.net [researchgate.net]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis of Di-n-dodecyl Phthalate-3,4,5,6-d4

This technical guide provides a comprehensive overview of the synthesis of Di-n-dodecyl Phthalate-3,4,5,6-d4, a deuterated internal standard crucial for mass spectrometric analysis and environmental tracer studies.[1][2] While a specific, detailed protocol for this exact isotopologue is not widely published, this document outlines a robust and scientifically sound synthetic approach based on established principles of phthalate (B1215562) ester synthesis and available data for analogous compounds.

The synthesis is predicated on the esterification of the commercially available Phthalic-3,4,5,6-d4 acid with n-dodecanol. The procedure is designed to be reproducible and scalable for laboratory settings.

Synthesis Pathway

The synthesis of Di-n-dodecyl Phthalate-3,4,5,6-d4 is achieved via a two-stage acid-catalyzed esterification reaction between Phthalic-3,4,5,6-d4 acid and n-dodecanol.

• Stage 1: Monoesterification: A rapid, uncatalyzed reaction where one molecule of n-dodecanol reacts with Phthalic-3,4,5,6-d4 acid to form the monoester intermediate, Mono-n-dodecyl Phthalate-3,4,5,6-d4.[3][4][5]

• Stage 2: Diesterification: A slower, catalyzed equilibrium reaction where a second molecule of n-dodecanol reacts with the monoester to yield the final product, Di-n-dodecyl Phthalate-3,4,5,6-d4. The removal of water is essential to drive this reaction to completion.[3][4][5]

Caption: Reaction pathway for the synthesis of Di-n-dodecyl Phthalate-3,4,5,6-d4.

Quantitative Data and Materials

The following table summarizes the key quantitative data for the reactants and the theoretical product.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Molar Ratio	Notes
Phthalic-3,4,5,6-d4 acid	87976-26-9	C₈H₂D₄O₄	170.16	1.0	Starting material, ≥98 atom % D.
n-Dodecanol	112-53-8	C₁₂H₂₆O	186.34	2.2	Slight excess to ensure complete reaction.
p-Toluenesulfonic acid monohydrate	6192-52-5	C₇H₁₀O₄S	190.22	0.01-0.02	Catalyst.
Di-n-dodecyl Phthalate-3,4,5,6-d4	N/A	C₃₂H₅₀D₄O₄	506.84 (theoretical)	-	Final Product. Non-deuterated MW is 502.77 g/mol .[6]

Detailed Experimental Protocol

This protocol is based on established methods for phthalate ester synthesis.[3][7][8]

Equipment:

• Three-neck round-bottom flask

• Heating mantle with a magnetic stirrer

• Dean-Stark apparatus with a condenser

• Thermometer or temperature probe

• Nitrogen inlet

• Separatory funnel

• Rotary evaporator

Procedure:

• Reactor Setup: Assemble the three-neck flask with the heating mantle, magnetic stirrer, Dean-Stark apparatus, condenser, and nitrogen inlet. Ensure all glassware is dry.

• Charging Reactants: To the flask, add Phthalic-3,4,5,6-d4 acid (1.0 eq), n-dodecanol (2.2 eq), and a suitable solvent to fill the Dean-Stark trap (e.g., toluene).

• Inert Atmosphere: Begin stirring and purge the system with nitrogen for 15-20 minutes to create an inert atmosphere.

• Monoesterification: Heat the mixture to 140-150°C. Maintain this temperature for approximately 30-60 minutes. This completes the initial rapid formation of the monoester.

• Catalyst Addition and Diesterification: Cool the mixture slightly (to ~100-120°C) and add the p-toluenesulfonic acid catalyst (0.01-0.02 eq). Increase the temperature to 180-200°C to begin the diesterification and initiate the azeotropic removal of water.

• Reaction Monitoring: Continue heating and stirring, collecting the water byproduct in the Dean-Stark trap. The reaction is considered complete when water evolution ceases (typically 4-8 hours). The progress can also be monitored by measuring the acid number of the reaction mixture.

• Cooling: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

Post-Synthesis Workup and Purification:

• Neutralization: Transfer the cooled reaction mixture to a separatory funnel. Wash the organic layer with a 5% sodium carbonate solution to neutralize the acidic catalyst and any remaining unreacted phthalic acid. Repeat until the aqueous layer is neutral or slightly basic.

• Water Wash: Wash the organic layer with deionized water two to three times to remove any residual salts.

• Drying: Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate, then filter.

• Solvent and Excess Alcohol Removal: Remove the solvent and excess n-dodecanol using a rotary evaporator under reduced pressure.

• Final Purification (Optional): For high-purity requirements, the crude product can be further purified using column chromatography on silica (B1680970) gel.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis and purification of Di-n-dodecyl Phthalate-3,4,5,6-d4.

Characterization

The final product should be characterized to confirm its identity and purity:

• Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of four deuterium (B1214612) atoms (M+4 mass shift).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show the absence of signals in the aromatic region, confirming deuteration.

  • ¹³C NMR will show the characteristic signals for the ester carbonyls and the dodecyl chains.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

Safety Precautions

• Standard personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

• The reaction should be conducted in a well-ventilated fume hood.

• Phthalates are under scrutiny for potential endocrine-disrupting effects; handle with care.

• Consult the Safety Data Sheets (SDS) for all chemicals used in this procedure.

References

• 1. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chemeo.com [chemeo.com]
• 7. US5534652A - Preparation of plasticizer esters from phthalic anhydride residue - Google Patents [patents.google.com]
• 8. Method of making mixed esters of phthalic acid - Patent 0039878 [data.epo.org]

A Technical Guide to Di-n-dodecyl Phthalate-3,4,5,6-d4: An Internal Standard for Phthalate Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-dodecyl Phthalate-3,4,5,6-d4 is a deuterated form of Di-n-dodecyl Phthalate (B1215562). Isotopically labeled compounds like this are invaluable in analytical chemistry, particularly in mass spectrometry-based methods. Their near-identical chemical and physical properties to their non-labeled counterparts, but with a distinct mass difference, make them ideal internal standards. The use of such standards is a well-established technique to improve the accuracy and precision of quantitative analyses by correcting for analyte loss during sample preparation and for matrix effects during analysis.[1] This technical guide provides an in-depth overview of Di-n-dodecyl Phthalate-3,4,5,6-d4, including its properties, synthesis, analytical applications, and relevant toxicological information for related compounds.

Chemical and Physical Properties

While specific experimental data for the deuterated form is limited, the physicochemical properties are primarily determined by the non-deuterated parent compound, Di-n-dodecyl Phthalate. The key difference is a slightly higher molecular weight due to the four deuterium (B1214612) atoms.

Property	Value (for Di-n-dodecyl Phthalate)	Reference
CAS Number	2432-90-8 (Unlabelled)[2][3], 2708280-31-1 (Deuterated)[4][5]
Molecular Formula	C₃₂H₅₄O₄	[6]
Molecular Weight	502.77 g/mol	[6]
Molecular Formula (d4)	C₃₂H₅₀D₄O₄	[5]
Molecular Weight (d4)	506.79 g/mol	[5]
Boiling Point	1115.80 K	[6]
Melting Point	633.66 K	[6]
LogP (Octanol/Water Partition Coefficient)	9.842	[6]
Water Solubility (log10ws)	-11.17 mol/L	[6]

Synthesis

The synthesis of Di-n-dodecyl Phthalate-3,4,5,6-d4 typically involves the esterification of deuterated phthalic anhydride (B1165640) or deuterated phthalic acid with dodecyl alcohol. The deuterated starting material is key to the synthesis. The general steps are:

• Esterification: Deuterated phthalic anhydride is reacted with 1-dodecanol. This reaction can be catalyzed to improve the yield and reaction time.

• Purification: The crude product is then purified, often using chromatographic techniques to isolate the desired deuterated phthalate ester from any unreacted starting materials or byproducts.

Analytical Applications and Experimental Protocols

The primary application of Di-n-dodecyl Phthalate-3,4,5,6-d4 is as an internal standard in isotope dilution mass spectrometry (IDMS) for the quantification of phthalates in various matrices, such as food, beverages, consumer products, and environmental samples.[1]

General Experimental Protocol for Phthalate Analysis using GC-MS and a Deuterated Internal Standard

This protocol is a generalized procedure for the analysis of phthalates in a liquid sample, such as wine or a beverage, using Di-n-dodecyl Phthalate-3,4,5,6-d4 as an internal standard.

1. Materials and Reagents

• Solvents: Isohexane, Acetone (B3395972) (High Purity)[7]

• Internal Standard Stock Solution: A solution of Di-n-dodecyl Phthalate-3,4,5,6-d4 in a suitable solvent (e.g., isohexane) at a known concentration (e.g., 10 µg/mL).

• Calibration Standards: A series of solutions containing known concentrations of the target phthalates and a constant concentration of the internal standard.[7]

• Glassware: All glassware should be thoroughly cleaned and rinsed with acetone and then hexane (B92381) to avoid phthalate contamination.[8]

2. Sample Preparation and Extraction

• Take a known volume of the liquid sample (e.g., 10 mL).

• Spike the sample with a known amount of the Di-n-dodecyl Phthalate-3,4,5,6-d4 internal standard solution.[1]

• Perform a liquid-liquid extraction with a suitable solvent like isohexane.[7]

• Concentrate the extract under a gentle stream of nitrogen.[7]

• Reconstitute the residue in a known volume of solvent for GC-MS analysis.[1]

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, temperature programmed to prevent discrimination.[9]

  • Column: A low-polarity column suitable for phthalate analysis (e.g., DB-1).[10]

  • Oven Temperature Program: A program that allows for the separation of the target phthalates. For example, hold at 80°C for 2 minutes, then ramp at 8°C/min to 210°C and hold for 5 minutes, then ramp at 20°C/min to 250°C and hold for 5 minutes.[10]

  • Carrier Gas: Helium at a constant flow rate.[9]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI).[9]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for increased sensitivity and selectivity.[8] Monitor characteristic ions for the target phthalates and for Di-n-dodecyl Phthalate-3,4,5,6-d4.

4. Quantification

• Create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.

• Quantify the amount of each phthalate in the sample by using the response factor from the calibration curve.

Experimental Workflow

Caption: General workflow for phthalate analysis using a deuterated internal standard.

Quantitative Data from Analytical Methods

The use of deuterated internal standards allows for high-quality quantitative data. The table below summarizes typical performance data from methods analyzing phthalates with this technique.

Parameter	Typical Value	Reference
Linearity (R²)	> 0.99	[10]
Recovery	85-115%	[11]
Reproducibility (RSD)	< 15%	[12]
Limits of Detection (LOD)	pg/µL to low µg/L range	[11][12]

Toxicological Information

There is no specific toxicological data available for Di-n-dodecyl Phthalate or its deuterated form. However, data for other high molecular weight phthalates can provide some insight. It is important to note that high molecular weight phthalates generally exhibit low acute toxicity.[13]

Compound	Toxicity Finding	Reference
Diisodecyl Phthalate (DIDP)	Low acute oral, dermal, and inhalation toxicity. Mild skin and eye irritant. Not considered a skin sensitizer. Not found to be an endocrine disruptor.	[14][15]
Diundecyl Phthalate (DUP)	Low acute toxicity (Oral LD50 > 15,800 mg/kg in rats). No to mild skin and eye irritation. Subchronic exposure led to effects on liver and testes in animal studies.	[16]
Diundecyl Phthalate (DUDP) and Ditridecyl Phthalate (DTDP)	No evidence of teratogenicity in rats. DUDP showed some fetal effects at high doses.	[17]

Signaling Pathways and Biological Activity

Di-n-dodecyl Phthalate-3,4,5,6-d4 is used as an analytical tool and is not typically studied for its biological activity or its effect on signaling pathways. Research on the biological effects of phthalates has often focused on their potential as endocrine-disrupting chemicals.[15] However, for high molecular weight phthalates like Di-n-dodecyl Phthalate, the endocrine-disrupting potential is considered to be low. A comprehensive evaluation of Di-isodecyl phthalate (DIDP), a structurally similar high molecular weight phthalate, concluded that it is not an endocrine disruptor as it did not perturb estrogen, androgen, thyroid, or steroidogenesis pathways.[15]

Given the lack of specific data for Di-n-dodecyl Phthalate, a logical diagram representing its role in risk assessment based on analogy to other phthalates is provided.

References

• 1. benchchem.com [benchchem.com]
• 2. esslabshop.com [esslabshop.com]
• 3. esslabshop.com [esslabshop.com]
• 4. 【Di-n-dodecyl Phthalate-3,4,5,6-d4】Di-n-dodecyl Phthalate-3,4,5,6-d4 CAS号:2708280-31-1【结构式 性质 活性】-化源网 [chemsrc.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. chemeo.com [chemeo.com]
• 7. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 8. benchchem.com [benchchem.com]
• 9. oiv.int [oiv.int]
• 10. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 11. s4science.at [s4science.at]
• 12. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Didecyl phthalate | C28H46O4 | CID 6788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 15. Evaluation of the endocrine disrupting potential of di-isodecyl phthalate | ToxStrategies [toxstrategies.com]
• 16. cpsc.gov [cpsc.gov]
• 17. Prenatal developmental toxicity studies on diundecyl and ditridecyl phthalates in Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Molecular Weight of Di-n-dodecyl Phthalate-3,4,5,6-d4

This guide provides a focused overview of the molecular weight of the deuterated compound Di-n-dodecyl Phthalate-3,4,5,6-d4, a crucial parameter for researchers and scientists in drug development and analytical chemistry.

Core Compound Specifications

Di-n-dodecyl Phthalate-3,4,5,6-d4 is the deuterium-labeled version of Di-n-dodecyl Phthalate (B1215562). The incorporation of four deuterium (B1214612) atoms into the phthalate ring structure results in a distinct molecular weight, which is fundamental for its use as an internal standard in mass spectrometry-based analyses.

Quantitative Data Summary

The molecular properties of Di-n-dodecyl Phthalate-3,4,5,6-d4 and its non-deuterated analog are presented below for direct comparison.

Property	Di-n-dodecyl Phthalate-3,4,5,6-d4	Di-n-dodecyl Phthalate (Non-deuterated)
Molecular Formula	C₃₂H₅₀D₄O₄[1]	C₃₂H₅₄O₄[2]
Molecular Weight	506.79 g/mol [1]	502.77 g/mol [2][3]
CAS Number	2708280-31-1[1]	2432-90-8[2]

Methodology for Molecular Weight Determination

The molecular weight of Di-n-dodecyl Phthalate-3,4,5,6-d4 is calculated based on its molecular formula, C₃₂H₅₀D₄O₄[1]. The calculation involves summing the atomic weights of all constituent atoms.

Calculation Breakdown:

• Carbon (C): 32 atoms × 12.011 u = 384.352 u

• Hydrogen (H): 50 atoms × 1.008 u = 50.400 u

• Deuterium (D): 4 atoms × 2.014 u = 8.056 u

• Oxygen (O): 4 atoms × 15.999 u = 63.996 u

• Total Molecular Weight: 384.352 + 50.400 + 8.056 + 63.996 = 506.804 u

This calculated molecular weight is in close agreement with the experimentally provided value of 506.79 g/mol [1].

Logical Relationship Diagram

The following diagram illustrates the relationship between the non-deuterated compound and its deuterated isotopologue.

Isotopic relationship between the two compounds.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Didodecyl phthalate [webbook.nist.gov]
• 3. chemeo.com [chemeo.com]

A Technical Guide to Di-n-dodecyl Phthalate-3,4,5,6-d4: Synthesis, Properties, and Applications in Isotope Dilution Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Di-n-dodecyl Phthalate-3,4,5,6-d4, a deuterated internal standard crucial for the accurate quantification of Di-n-dodecyl Phthalate (B1215562) in various matrices. This document outlines its chemical and physical properties, provides a detailed experimental protocol for its synthesis, and describes its application in isotope dilution mass spectrometry.

Core Concepts and Properties

Di-n-dodecyl Phthalate-3,4,5,6-d4 is a stable isotope-labeled version of Di-n-dodecyl Phthalate, a widely used plasticizer. The incorporation of four deuterium (B1214612) atoms onto the phthalate ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods. Its chemical behavior is nearly identical to its non-labeled counterpart, ensuring it behaves similarly during sample preparation and analysis, thus correcting for matrix effects and variations in instrument response.[1][2]

Physicochemical and Isotopic Data

A summary of the key quantitative data for Di-n-dodecyl Phthalate-3,4,5,6-d4 is presented in Table 1. This data is essential for its use as an analytical standard.

Property	Value	Reference
Chemical Formula	C₃₂H₅₀D₄O₄	[1]
Molecular Weight	506.79 g/mol	[1]
Unlabeled CAS Number	2432-90-8	[3]
Labeled CAS Number	2708280-31-1	[1][4]
Mass Shift (M+n)	M+4	Inferred from deuteration
Isotopic Purity	Typically ≥98 atom % D	Inferred from similar compounds
Appearance	Neat	[3]

Table 1: Key quantitative data for Di-n-dodecyl Phthalate-3,4,5,6-d4.

Synthesis of Di-n-dodecyl Phthalate-3,4,5,6-d4

Experimental Protocol: Synthesis via Esterification

This protocol describes the synthesis of Di-n-dodecyl Phthalate-3,4,5,6-d4 from Phthalic-3,4,5,6-d4 Anhydride (B1165640) and n-dodecanol.

Materials:

• Phthalic-3,4,5,6-d4 Anhydride (1 equivalent)

• n-Dodecanol (2.2 equivalents)

• p-Toluenesulfonic acid (catalytic amount)

• Toluene (B28343) (solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Organic solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: A mixture of Phthalic-3,4,5,6-d4 Anhydride, n-dodecanol, and a catalytic amount of p-toluenesulfonic acid in toluene is placed in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• Esterification: The reaction mixture is heated to reflux. The water formed during the reaction is azeotropically removed using the Dean-Stark trap. The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. The organic layer is washed sequentially with saturated sodium bicarbonate solution, water, and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel using a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to yield pure Di-n-dodecyl Phthalate-3,4,5,6-d4.

• Characterization: The final product is characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and isotopic purity.

Caption: Synthesis of Di-n-dodecyl Phthalate-3,4,5,6-d4.

Application in Isotope Dilution Mass Spectrometry

Di-n-dodecyl Phthalate-3,4,5,6-d4 is primarily used as an internal standard in isotope dilution mass spectrometry (IDMS) for the quantification of Di-n-dodecyl Phthalate.[6] This technique offers high accuracy and precision by correcting for sample loss during preparation and instrumental variability.

Experimental Workflow: Quantification of Di-n-dodecyl Phthalate

The following workflow outlines the typical steps for quantifying Di-n-dodecyl Phthalate in a sample matrix using Di-n-dodecyl Phthalate-3,4,5,6-d4 as an internal standard.

Methodology:

• Sample Preparation: A known amount of Di-n-dodecyl Phthalate-3,4,5,6-d4 internal standard is spiked into the sample.

• Extraction: The phthalates (both native and labeled) are extracted from the sample matrix using an appropriate solvent and technique (e.g., liquid-liquid extraction, solid-phase extraction).

• Clean-up: The extract is purified to remove interfering substances.

• Analysis by GC-MS or LC-MS: The purified extract is analyzed by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). The instrument is operated in a selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to detect and quantify the characteristic ions of both the native analyte and the deuterated internal standard.

• Quantification: The concentration of the native Di-n-dodecyl Phthalate is calculated by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the native analyte and a fixed concentration of the internal standard.

Caption: Isotope Dilution Mass Spectrometry Workflow.

Conclusion

Di-n-dodecyl Phthalate-3,4,5,6-d4 is an indispensable tool for the accurate and reliable quantification of Di-n-dodecyl Phthalate in complex matrices. Its synthesis, while requiring careful execution, follows established organic chemistry principles. The use of this deuterated standard in isotope dilution mass spectrometry provides researchers and analytical scientists with a robust method for obtaining high-quality data in environmental monitoring, food safety, and clinical research.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 5. An efficient and general method for the synthesis of stable isotope deuterium labeled phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.korea.ac.kr [pure.korea.ac.kr]

The Role of Di-n-dodecyl Phthalate-3,4,5,6-d4 in Analytical Science: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-dodecyl Phthalate-3,4,5,6-d4 (DnDP-d4) is a deuterated form of Di-n-dodecyl Phthalate (B1215562) (DnDP), a high molecular weight phthalate ester. In analytical chemistry, and particularly in the fields of environmental monitoring, food safety, and toxicology, DnDP-d4 serves a critical role as an internal standard. Its use is intrinsically linked to the quantitative analysis of phthalates in various complex matrices. This technical guide provides an in-depth overview of the applications, experimental methodologies, and data interpretation associated with the use of Di-n-dodecyl Phthalate-3,4,5,6-d4.

Core Application: An Internal Standard in Chromatography and Mass Spectrometry

The primary and most significant application of Di-n-dodecyl Phthalate-3,4,5,6-d4 is as an internal standard, especially in analytical techniques that couple chromatography with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Stable isotope-labeled internal standards are considered the gold standard for quantitative analysis.[1][2] DnDP-d4 is chemically identical to its non-labeled counterpart, DnDP, but has a different mass due to the presence of four deuterium (B1214612) atoms on the phthalate ring. This mass difference allows the mass spectrometer to distinguish between the analyte of interest (the native phthalate) and the internal standard, while their similar chemical and physical properties ensure they behave almost identically during sample preparation and analysis.

The use of a deuterated internal standard like DnDP-d4 is crucial for compensating for potential variations and errors that can occur at various stages of an analytical procedure, including:

• Sample Preparation: Losses during extraction, cleanup, and concentration steps.

• Instrumental Analysis: Variations in injection volume and instrument response.

• Matrix Effects: Signal suppression or enhancement caused by other components in the sample matrix.

By adding a known amount of DnDP-d4 to the samples, calibration standards, and blanks at the beginning of the analytical process, the ratio of the analyte signal to the internal standard signal is used for quantification. This ratiometric approach significantly improves the accuracy, precision, and robustness of the analytical method.

Analytical Applications in Detail

Di-n-dodecyl Phthalate-3,4,5,6-d4 is particularly useful in the analysis of high molecular weight phthalates in a variety of matrices:

• Environmental Monitoring: For the determination of phthalate contamination in soil, sediment, water, and air samples. Phthalates are ubiquitous environmental contaminants due to their widespread use as plasticizers.

• Food Safety: In the analysis of food and beverage samples to detect the migration of phthalates from packaging materials.

• Consumer Product Safety: For quantifying regulated phthalates in plastics, toys, cosmetics, and other consumer goods to ensure compliance with safety regulations.

• Toxicological and Human Biomonitoring Studies: In the analysis of biological samples (e.g., urine, blood) to assess human exposure to phthalates.

Experimental Protocols

While specific protocols can vary depending on the matrix and the target analytes, the following provides a generalized workflow for the use of Di-n-dodecyl Phthalate-3,4,5,6-d4 as an internal standard in GC-MS analysis.

Preparation of Standards

• Internal Standard Stock Solution: Prepare a stock solution of Di-n-dodecyl Phthalate-3,4,5,6-d4 in a suitable solvent (e.g., isooctane, hexane (B92381), or ethyl acetate) at a concentration of, for example, 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards containing the target phthalate analytes at different concentrations. Each calibration standard should be spiked with the internal standard stock solution to a constant final concentration (e.g., 1 µg/mL).

Sample Preparation (Example: Solid Polymer Matrix)

• Sample Weighing: Accurately weigh a representative portion of the homogenized sample (e.g., 0.5 - 1.0 g).

• Spiking with Internal Standard: Add a precise volume of the Di-n-dodecyl Phthalate-3,4,5,6-d4 internal standard stock solution to the sample.

• Extraction: Extract the phthalates from the sample using an appropriate technique:

  • Soxhlet Extraction: A classical and robust method involving continuous extraction with a solvent like hexane or a hexane/acetone mixture for several hours.

  • Sonication-Assisted Extraction: A faster method where the sample is immersed in an extraction solvent and subjected to ultrasonic waves to enhance the extraction efficiency.

  • Pressurized Liquid Extraction (PLE) or Accelerated Solvent Extraction (ASE): An automated technique that uses elevated temperatures and pressures to achieve rapid and efficient extractions.

• Cleanup (if necessary): The extract may require cleanup to remove interfering co-extracted compounds. This can be achieved using techniques such as solid-phase extraction (SPE) or gel permeation chromatography (GPC).

• Concentration: The cleaned extract is typically concentrated to a smaller volume (e.g., 1 mL) under a gentle stream of nitrogen to increase the concentration of the analytes before GC-MS analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Injection: Inject a small volume (e.g., 1 µL) of the final extract into the GC.

• Chromatographic Separation: The different phthalates are separated based on their boiling points and interaction with the GC column stationary phase.

• Mass Spectrometric Detection: As the separated compounds elute from the GC column, they are ionized (typically by electron ionization - EI) and fragmented. The mass spectrometer then separates and detects these fragments based on their mass-to-charge ratio (m/z).

The use of Selected Ion Monitoring (SIM) mode is common for phthalate analysis to enhance sensitivity and selectivity. In this mode, the mass spectrometer is set to detect only a few characteristic ions for each target analyte and the internal standard.

Data Presentation

The following tables summarize typical quantitative data and instrumental parameters for the analysis of phthalates using a deuterated internal standard like Di-n-dodecyl Phthalate-3,4,5,6-d4.

Table 1: Typical GC-MS Method Validation Parameters for Phthalate Analysis

Parameter	Typical Value/Range
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.1 - 10 µg/L
Limit of Quantification (LOQ)	0.5 - 50 µg/L
Recovery	80 - 120%
Precision (RSD)	< 15%

Table 2: Example GC-MS Parameters for Phthalate Analysis

Parameter	Value
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	280 °C
Oven Temperature Program	Initial 60 °C (hold 1 min), ramp to 300 °C at 10 °C/min, hold 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 3: Example Quantitation and Qualifier Ions for Selected Phthalates and DnDP-d4

Compound	Quantitation Ion (m/z)	Qualifier Ion(s) (m/z)
Di-n-butyl Phthalate (DBP)	149	223
Benzyl Butyl Phthalate (BBP)	149	91, 206
Di(2-ethylhexyl) Phthalate (DEHP)	149	167, 279
Di-n-octyl Phthalate (DNOP)	149	279
Di-n-dodecyl Phthalate-d4 (Internal Standard)	153	171, 311
Di-n-dodecyl Phthalate (DnDP)	149	167, 307

Note: The quantitation ion for DnDP-d4 is shifted by +4 m/z compared to the common phthalate fragment ion at m/z 149 due to the four deuterium atoms.

Mandatory Visualizations

Caption: General experimental workflow for the quantitative analysis of phthalates using Di-n-dodecyl Phthalate-3,4,5,6-d4 as an internal standard.

Caption: Logical relationship for quantification using the internal standard method.

Conclusion

Di-n-dodecyl Phthalate-3,4,5,6-d4 is an indispensable tool for researchers, scientists, and drug development professionals engaged in the quantitative analysis of phthalates. Its role as a stable isotope-labeled internal standard provides a robust mechanism to correct for analytical variability, thereby ensuring the accuracy and reliability of the results. The methodologies outlined in this guide, while general, provide a solid foundation for the development and validation of specific analytical methods for a wide range of sample types. The use of DnDP-d4, in conjunction with powerful analytical techniques like GC-MS, is essential for monitoring and controlling human and environmental exposure to potentially harmful phthalate compounds.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Quantitative analysis of phthalate content - NicoletCZ [nicoletcz.cz]

Di-n-dodecyl Phthalate-3,4,5,6-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of Di-n-dodecyl Phthalate-3,4,5,6-d4, a deuterated analogue of the long-chain phthalate (B1215562), Di-n-dodecyl Phthalate (DnDP). This document summarizes its chemical and physical properties, likely synthetic routes, and primary applications, with a focus on its use as an internal standard in analytical chemistry. Given the limited specific toxicological data for DnDP-d4, this guide also reviews the broader context of long-chain phthalate metabolism and toxicology.

Core Properties and Specifications

Di-n-dodecyl Phthalate-3,4,5,6-d4 is primarily utilized as an internal standard for the quantification of Di-n-dodecyl Phthalate in various matrices. Its key advantage lies in its near-identical chemical and physical behavior to its non-deuterated counterpart, coupled with a distinct mass, which allows for precise correction of analyte loss during sample preparation and instrumental analysis.

Table 1: Physical and Chemical Properties

Property	Di-n-dodecyl Phthalate-3,4,5,6-d4 (Estimated/Reported)	Di-n-dodecyl Phthalate (Unlabelled)
CAS Number	2708280-31-1[1]	2432-90-8[2][3][4][5]
Molecular Formula	C₃₂H₅₀D₄O₄[1]	C₃₂H₅₄O₄[4][5]
Molecular Weight	506.79 g/mol [1]	502.77 g/mol [5]
Physical State	Solid (assumed)	-
Boiling Point	-	1115.80 K (Joback Method)[5]
Melting Point	-	633.66 K (Joback Method)[5]
LogP	-	9.842 (Crippen Method)[5]

Synthesis and Production

Proposed Synthetic Pathway

The synthesis would likely begin with Phthalic Anhydride-d4, which is commercially available. This deuterated precursor would then undergo an esterification reaction with two equivalents of 1-dodecanol.

Caption: Proposed reaction scheme for the synthesis of Di-n-dodecyl Phthalate-3,4,5,6-d4.

Analytical Applications and Experimental Protocols

The primary application of Di-n-dodecyl Phthalate-3,4,5,6-d4 is as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of DnDP and other phthalates. This technique is considered the gold standard for analyzing organic micropollutants in complex matrices.

General Experimental Protocol: Phthalate Analysis in Environmental Samples by GC-MS

This protocol provides a general framework for the analysis of phthalates in a solid matrix (e.g., soil, sediment) using a deuterated internal standard.

• Sample Preparation:

  • Accurately weigh approximately 1-5 grams of the homogenized solid sample into a clean glass centrifuge tube.

  • Spike the sample with a known amount of Di-n-dodecyl Phthalate-3,4,5,6-d4 solution.

  • Add an appropriate extraction solvent (e.g., hexane, dichloromethane).

  • Vortex or sonicate the sample for a defined period to ensure efficient extraction.

  • Centrifuge the sample to separate the solid and liquid phases.

  • Carefully transfer the supernatant (extract) to a clean vial.

• Extract Cleanup (if necessary):

  • For complex matrices, a cleanup step using solid-phase extraction (SPE) may be required to remove interfering compounds.

  • The extract is passed through an SPE cartridge, and the phthalates are eluted with a suitable solvent.

• Concentration:

  • The extract is concentrated under a gentle stream of nitrogen to a final volume of approximately 1 mL.

• GC-MS Analysis:

  • Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

  • Column: A suitable capillary column, such as a 5% diphenyl/95% dimethyl polysiloxane column.

  • Injection: 1-2 µL of the final extract is injected in splitless mode.

  • Oven Program: A temperature gradient is used to separate the different phthalates.

  • MS Detection: The mass spectrometer is operated in electron impact (EI) mode, using selected ion monitoring (SIM) for enhanced sensitivity. Specific quantifier and qualifier ions for each target phthalate and the deuterated internal standard are monitored.

• Quantification:

  • The concentration of the target phthalate is calculated by comparing the peak area of the analyte to the peak area of the deuterated internal standard, using a calibration curve prepared with known concentrations of the target analyte and a constant concentration of the internal standard.

Caption: General workflow for quantitative analysis of phthalates using a deuterated internal standard.

Metabolism and Toxicology of Long-Chain Phthalates

Specific toxicological studies on Di-n-dodecyl Phthalate are limited. However, the toxicology of long-chain phthalates as a class has been studied more extensively.

Metabolism

Phthalate diesters are generally metabolized in a two-phase process.

• Phase I: The diester is hydrolyzed by lipases to its corresponding monoester, which is often considered the more biologically active metabolite. For long-chain phthalates, this monoester can be further oxidized.

• Phase II: The monoester and its oxidized metabolites are then conjugated, typically with glucuronic acid, to increase their water solubility and facilitate their excretion in urine and feces.

Caption: Simplified metabolic pathway for long-chain phthalates.

Toxicology

Many phthalates are classified as endocrine-disrupting chemicals (EDCs). Their toxicity, particularly on the male reproductive system, is a subject of ongoing research. The primary mechanism of action for some phthalates is believed to be the disruption of androgen synthesis and function.

Long-chain phthalates generally exhibit low acute toxicity. The primary concerns are related to chronic exposure and developmental and reproductive effects.

Table 2: Summary of Toxicological Endpoints for Long-Chain Phthalates (General Class)

Toxicological Endpoint	Observed Effects in Animal Studies
Reproductive Toxicity (Male)	Testicular atrophy, decreased sperm production, reduced testosterone (B1683101) levels.
Developmental Toxicity	Malformations of the reproductive tract in male offspring exposed in utero.
Liver Toxicity	Increased liver weight, peroxisome proliferation.
Endocrine Disruption	Anti-androgenic activity, interference with hormone signaling.

Disclaimer: This table summarizes general findings for the class of long-chain phthalates. Specific data for Di-n-dodecyl Phthalate is not available, and toxicity can vary between different phthalate esters.

References

• 1. Phthalimides: developments in synthesis and functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03859B [pubs.rsc.org]
• 2. cpsc.gov [cpsc.gov]
• 3. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phthalate Exposure Assessment in Humans - Phthalates and Cumulative Risk Assessment - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Phthalic anhydride-d4 (75935-32-9) for sale [vulcanchem.com]

An In-depth Technical Guide to the Physical Characteristics of Di-n-dodecyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics of Di-n-dodecyl Phthalate-d4. Due to the limited availability of experimentally determined data for the deuterated form, this guide also includes data for the non-deuterated analogue, Di-n-dodecyl Phthalate, for comparative purposes. The methodologies for determining these key physical properties are detailed, providing a framework for laboratory assessment.

Data Presentation: Physical Properties

The following tables summarize the available quantitative data for Di-n-dodecyl Phthalate-d4 and its non-deuterated counterpart. It is important to note that much of the data for the deuterated compound is estimated or calculated, as experimental determination is not widely published.

Table 1: General and Deuterated Physical Properties

Property	Di-n-dodecyl Phthalate-d4	Di-n-dodecyl Phthalate	Data Source/Type
Molecular Formula	C₃₂H₅₀D₄O₄	C₃₂H₅₄O₄	Calculated
Molecular Weight	506.85 g/mol	502.77 g/mol	Calculated
Appearance	No Data Available	Clear, colorless to yellow liquid after melting	Experimental

Table 2: Physicochemical Properties of Di-n-dodecyl Phthalate (Non-Deuterated)

Property	Value	Conditions	Data Source/Type
Melting Point	21 - 23 °C	Experimental
Boiling Point	No Data Available
Flash Point	79 °C	Experimental
Density (Specific Gravity)	0.940 g/cm³	Experimental
Water Solubility	No Data Available
Vapor Pressure	No Data Available
Vapor Density	17.33	Calculated

Note: The physical properties of the deuterated compound are expected to be very similar to the non-deuterated form, with a slight increase in molecular weight and potentially minor shifts in other physical constants.

Experimental Protocols

The following are detailed methodologies for the determination of key physical characteristics applicable to long-chain phthalates like Di-n-dodecyl Phthalate-d4. These are based on standardized testing guidelines.

Determination of Melting Point (Capillary Method)

This method is a common and reliable technique for determining the melting point of a crystalline solid.

Principle: A small, finely powdered sample is packed into a capillary tube and heated at a controlled rate. The temperatures at which the substance begins to melt and completely liquefies are recorded as the melting range.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Glass capillary tubes (sealed at one end)

• Thermometer or digital temperature probe

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of the solid sample is finely ground using a mortar and pestle.

• Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the sample into the sealed end. A sample height of 2-3 mm is typically sufficient.

• Measurement:

  • The packed capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated rapidly to a temperature approximately 10-15°C below the expected melting point.

  • The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

  • The temperature at which the first drop of liquid appears is recorded as the initial melting point.

  • The temperature at which the last solid crystal melts is recorded as the final melting point.

• Reporting: The result is reported as a melting range (e.g., 21 - 23 °C). For a pure substance, this range is typically narrow (0.5 - 1.5°C).

Determination of Boiling Point (OECD Guideline 103)

For high-boiling-point liquids like Di-n-dodecyl Phthalate, specialized techniques are required to avoid decomposition at atmospheric pressure.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. This can be determined by measuring the temperature of the vapor-liquid equilibrium.

Apparatus:

• Ebulliometer or dynamic vapor pressure apparatus

• Heating mantle or oil bath

• Thermometer or thermocouple

• Pressure measurement device (manometer)

Procedure (Dynamic Method):

• The substance is placed in a thermostatically controlled sample cell equipped with a magnetic stirrer.

• The pressure in the apparatus is reduced to a desired level using a vacuum pump.

• The sample is heated while stirring until the boiling point at that pressure is reached, indicated by a constant temperature reading.

• The pressure and temperature are recorded.

• This process is repeated at several different pressures.

• The boiling point at normal atmospheric pressure (101.325 kPa) is determined by extrapolation of the vapor pressure-temperature curve.

Determination of Density (ASTM D4052 - Oscillating U-Tube)

This method is suitable for determining the density of liquid samples, including viscous ones.

Principle: A small volume of the liquid sample is introduced into an oscillating U-shaped tube. The change in the oscillation frequency of the tube caused by the mass of the sample is used to calculate the density.

Apparatus:

• Digital density meter with an oscillating U-tube

• Syringe or autosampler for sample injection

• Thermostatic control for the measuring cell

Procedure:

• Calibration: The instrument is calibrated using two standards of known density, typically dry air and pure water.

• Sample Introduction: The sample, which should be liquid at the measurement temperature, is injected into the U-tube, ensuring no air bubbles are present. For viscous samples, heating the sample and the injection syringe may be necessary.

• Measurement: The instrument measures the oscillation period of the U-tube containing the sample and calculates the density based on the calibration data.

• Temperature Control: The temperature of the measuring cell is precisely controlled throughout the measurement.

• Reporting: The density is reported in g/cm³ or kg/m ³ at a specified temperature.

Determination of Water Solubility (OECD Guideline 105 - Flask Method)

Given the expected low water solubility of Di-n-dodecyl Phthalate, the flask method is an appropriate choice.

Principle: A sufficient amount of the substance is stirred in water for a prolonged period to achieve saturation. The concentration of the substance in the aqueous phase is then determined after separating the undissolved material.

Apparatus:

• Flask with a stirrer (e.g., magnetic stirrer)

• Constant temperature bath or incubator

• Centrifuge or filtration apparatus (with a material that does not adsorb the test substance)

• Analytical instrument for quantification (e.g., Gas Chromatography-Mass Spectrometry, GC-MS)

Procedure:

• Equilibration: An excess amount of the test substance is added to a flask containing purified water.

• The flask is sealed and placed in a constant temperature bath, typically at 20°C.

• The mixture is stirred for a period sufficient to reach equilibrium (e.g., 24-48 hours). A preliminary test can determine the necessary equilibration time.

• Phase Separation: The mixture is allowed to stand to let undissolved material settle. The aqueous phase is then carefully separated, typically by centrifugation or filtration, to remove any suspended particles.

• Quantification: The concentration of the dissolved substance in the aqueous phase is determined using a suitable analytical method like GC-MS. This involves extraction of the analyte from the water sample into an organic solvent, followed by chromatographic analysis.

• Reporting: The water solubility is reported in mg/L or g/100 mL at the specified temperature.

Mandatory Visualization

The following diagram illustrates a general workflow for the physical characterization of a chemical substance like Di-n-dodecyl Phthalate-d4.

Caption: Workflow for Physical Characterization of a Chemical Substance.

Protocols & Analytical Methods

Application Notes and Protocols: Di-n-dodecyl Phthalate-3,4,5,6-d4 as an Internal Standard

Introduction

Phthalate (B1215562) esters are synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of plastics, particularly polyvinyl chloride (PVC).[1] They are found in a vast array of consumer and industrial products, leading to widespread environmental contamination and human exposure.[1] Due to their potential adverse health effects as endocrine-disrupting chemicals (EDCs), regulatory bodies have established the need for sensitive and reliable analytical methods for their quantification.[1][2]

The analysis of phthalates is often challenged by sample matrix complexity and the potential for analyte loss during sample preparation.[1] The use of a deuterated internal standard, such as Di-n-dodecyl Phthalate-3,4,5,6-d4, in an isotope dilution mass spectrometry (IDMS) approach is a gold standard technique to ensure accurate and precise quantification.[1] This deuterated analogue is chemically and physically almost identical to its non-deuterated counterpart, allowing it to compensate for variations during extraction, cleanup, and instrumental analysis.[1][3]

Di-n-dodecyl Phthalate-3,4,5,6-d4 is particularly suited as an internal standard for the analysis of di-n-dodecyl phthalate (DnDP) and other long-chain phthalates. Its distinct mass allows for clear differentiation from the native analyte by mass spectrometry.[3]

Physicochemical Properties of Di-n-dodecyl Phthalate-3,4,5,6-d4

A summary of the key physicochemical properties for Di-n-dodecyl Phthalate and its deuterated form is presented below.

Property	Di-n-dodecyl Phthalate	Di-n-dodecyl Phthalate-3,4,5,6-d4	Reference
CAS Number	2432-90-8	2708280-31-1	[4][5][6]
Molecular Formula	C₃₂H₅₄O₄	C₃₂H₅₀D₄O₄	[4][7][5]
Molecular Weight	502.77 g/mol	506.79 g/mol	[7][5]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique for highly accurate quantification. The core principle involves adding a known amount of an isotopically labeled standard (e.g., Di-n-dodecyl Phthalate-3,4,5,6-d4) to the sample before any preparation steps.[1] This "spiked" sample is then subjected to extraction, cleanup, and analysis.

Because the isotopically labeled standard has nearly identical chemical and physical properties to the native analyte, any loss of the native analyte during the sample preparation process will be mirrored by a proportional loss of the labeled standard.[1][3] By measuring the ratio of the native analyte to the isotopically labeled standard using a mass spectrometer, the initial concentration of the analyte in the sample can be determined with high accuracy, effectively correcting for both recovery losses and matrix-induced signal variations.[3]

Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

Experimental Protocols

Caution: Phthalates are ubiquitous environmental contaminants. To avoid cross-contamination, use scrupulously cleaned glassware (rinsed with acetone (B3395972) and hexane) and avoid all contact with plastic materials throughout the entire procedure.[8][9]

Protocol 1: Preparation of Standard Solutions

• Internal Standard (IS) Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh a suitable amount (e.g., 10 mg) of Di-n-dodecyl Phthalate-3,4,5,6-d4.

  • Dissolve it in a high-purity solvent (e.g., hexane (B92381) or isooctane) in a 100 mL Class A volumetric flask.

  • Store the stock solution in a tightly sealed amber glass vial at 4°C.

• Analyte Stock Solution (e.g., 100 µg/mL):

  • Prepare a stock solution of the non-deuterated Di-n-dodecyl Phthalate using the same procedure as the internal standard.

• Calibration Standards:

  • Prepare a series of calibration standards by making serial dilutions from the analyte stock solution into a suitable solvent like hexane.[10]

  • A typical concentration range might be 50 ng/mL to 5000 ng/mL.[8]

  • Spike each calibration standard, as well as the method blank, with the internal standard to a constant concentration (e.g., 1000 ng/mL).[8]

Protocol 2: Sample Preparation - Solid Matrices (e.g., Polymers, Toys)

This protocol is based on a solvent extraction method suitable for solid samples.[11]

• Sample Preparation: Accurately weigh approximately 0.5 g of the solid sample (cut into small pieces) into a clean glass vial.

• Dissolution: Add 5 mL of tetrahydrofuran (B95107) (THF) to dissolve the sample. Vortex or sonicate if necessary.

• Internal Standard Spiking: Spike the dissolved sample with a known amount of the Di-n-dodecyl Phthalate-3,4,5,6-d4 internal standard stock solution.

• Polymer Precipitation: Add 5 mL of hexane to precipitate the polymer matrix. Vortex thoroughly.

• Separation: Centrifuge the sample to pellet the precipitated polymer.

• Extraction: Carefully transfer the supernatant (containing the phthalates and the internal standard) to a clean glass tube.

• Concentration: If necessary, concentrate the extract under a gentle stream of nitrogen. Do not evaporate to complete dryness.

• Reconstitution: Reconstitute the residue in a known volume (e.g., 1 mL) of hexane or other suitable solvent for GC-MS analysis.[1]

Protocol 3: Sample Preparation - Liquid Matrices (e.g., Beverages)

This protocol utilizes liquid-liquid extraction (LLE).[8]

• Sample Measurement: Place a known volume (e.g., 5 mL) of the liquid sample into a glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of the Di-n-dodecyl Phthalate-3,4,5,6-d4 internal standard solution (e.g., to a final concentration of 1000 ng/mL).[8]

• Extraction: Add 5 mL of an appropriate extraction solvent (e.g., dichloromethane (B109758) or n-hexane).[8][12]

• Mixing: Shake the mixture vigorously for at least one minute to ensure thorough extraction.

• Phase Separation: Allow the layers to separate. Centrifugation can be used to accelerate this process.

• Collection: Carefully transfer the organic layer (bottom layer for dichloromethane, top layer for hexane) to a clean vial.

• Analysis: The collected organic extract is now ready for GC-MS analysis.

Instrumental Analysis: GC-MS

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the most common technique for phthalate analysis.[1][13] Operating the mass spectrometer in Selected Ion Monitoring (SIM) mode provides high sensitivity and selectivity.[8]

Caption: General workflow for GC-MS analysis of phthalates.

GC-MS Operating Conditions

The following table provides typical starting parameters for GC-MS analysis. These should be optimized for the specific instrument and application.

Parameter	Recommended Setting
GC System	Agilent 7890A GC or equivalent[14]
Mass Spectrometer	Agilent 5975C MSD or equivalent[11][14]
Column	TraceGOLD TG-5MS, 30 m x 0.25 mm ID, 0.25 µm film or similar[8]
Injector Temperature	320 °C (to ensure volatilization of high MW phthalates)[8]
Injection Mode	Splitless or Split (e.g., 20:1)[11]
Injection Volume	1 µL[11]
Carrier Gas	Helium
Oven Program	Start at 100°C, hold for 1 min, ramp to 320°C at 15°C/min, hold for 10 min
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV[13]
Acquisition Mode	Selected Ion Monitoring (SIM)[8]

Selected Ion Monitoring (SIM) Parameters

For quantification, specific ions are monitored for both the analyte and the internal standard. The primary fragment ion for most phthalates is m/z 149, corresponding to the protonated phthalic anhydride.[13]

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Di-n-dodecyl Phthalate	149	167, 349
Di-n-dodecyl Phthalate-d4	153	171, 353

Note: The m/z values for the deuterated standard are shifted by +4 amu for fragments containing the benzene (B151609) ring. The exact ions should be confirmed by injecting a standard solution.

Data Analysis and Quantification

• Calibration Curve:

  • Analyze the prepared calibration standards using the established GC-MS method.

  • For each standard, calculate the response ratio: (Peak Area of Analyte) / (Peak Area of Internal Standard).

  • Plot the response ratio against the concentration of the analyte.

  • Perform a linear regression to generate a calibration curve. A coefficient of determination (R²) > 0.99 is desirable.

• Sample Quantification:

  • Analyze the prepared sample extracts.

  • Calculate the response ratio from the sample chromatogram.

  • Determine the concentration of the analyte in the extract using the equation from the linear regression of the calibration curve.

  • Calculate the final concentration in the original sample by accounting for the initial sample weight/volume and all dilution factors.

Typical Performance Data

Using deuterated internal standards typically results in good and consistent recoveries. For example, studies on other phthalates have shown recoveries in the range of 85-112%.[12][15] The precision, expressed as relative standard deviation (RSD), is often expected to be below 15-20%.[10][15]

Parameter	Typical Value
Recovery	85 - 115%[12][15]
Precision (%RSD)	< 15%[10]
Linearity (R²)	> 0.99[15]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 4. Didodecyl phthalate | C32H54O4 | CID 17082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. 【Di-n-dodecyl Phthalate-3,4,5,6-d4】Di-n-dodecyl Phthalate-3,4,5,6-d4 CAS号:2708280-31-1【结构式 性质 活性】-化源网 [chemsrc.com]
• 7. Didodecyl phthalate [webbook.nist.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 10. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. gcms.cz [gcms.cz]
• 12. idaea.csic.es [idaea.csic.es]
• 13. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 14. agilent.com [agilent.com]
• 15. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]

Application Note: Quantitative Analysis of Di-n-dodecyl Phthalate by GC-MS using Di-n-dodecyl Phthalate-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalate (B1215562) esters are synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of plastics, particularly polyvinyl chloride (PVC).[1] Di-n-dodecyl phthalate (DnDP) is a high-molecular-weight phthalate used in various industrial applications. Due to its potential for migration from consumer products, accurate and reliable quantification in diverse matrices is crucial. Gas chromatography-mass spectrometry (GC-MS) is a preferred technique for phthalate analysis.[2][3] The use of a deuterated internal standard, such as Di-n-dodecyl Phthalate-d4 (DnDP-d4), is the gold standard for achieving high accuracy and precision.[4][5] Isotopically labeled standards exhibit nearly identical chemical and physical properties to their non-labeled counterparts, allowing them to effectively compensate for analyte loss during sample preparation and for variations in instrument response.[1][5] This application note provides a detailed protocol for the quantitative analysis of DnDP using DnDP-d4 as an internal standard.

Principle of Isotope Dilution GC-MS

The isotope dilution method relies on adding a known quantity of an isotopically labeled standard (DnDP-d4) to a sample before any preparation steps. The labeled standard and the native analyte (DnDP) are assumed to behave identically throughout the extraction, cleanup, and injection processes. Because DnDP-d4 is chemically identical to DnDP but has a different mass (due to the four deuterium (B1214612) atoms), the two compounds can be distinguished by the mass spectrometer.[4] Quantification is based on the ratio of the response of the native analyte to the response of the labeled internal standard, which remains constant even if analyte is lost during the procedure. This ensures a highly accurate measurement of the analyte concentration.

Experimental Protocols

Extreme care must be taken to avoid contamination, as phthalates are ubiquitous in the laboratory environment. All glassware should be heat-treated (e.g., 400°C for at least 2 hours), and contact with plastic materials should be minimized. Solvents should be tested for phthalate contamination before use.[6][7]

Protocol 1: Analysis in Liquid Matrices (e.g., Wine, Water)

This protocol is based on liquid-liquid extraction (LLE) for isolating phthalates from liquid samples.[1]

1. Materials and Reagents

• Solvents: Isohexane, Hexane (B92381), Acetone (High Purity, HPLC or pesticide residue grade).[1][6]

• Standards: Di-n-dodecyl Phthalate (DnDP) and Di-n-dodecyl Phthalate-d4 (DnDP-d4).

• Stock Solutions: Prepare individual stock solutions of DnDP and DnDP-d4 in isohexane (e.g., 1000 µg/mL).

• Working Standard Solutions: Prepare serial dilutions of the DnDP stock solution in isohexane to create calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL).

• Internal Standard Spiking Solution: Prepare a solution of DnDP-d4 in isohexane at a concentration that will yield a final concentration in the middle of the calibration range (e.g., 5 µg/mL) after sample preparation.

• Glassware: Volumetric flasks, separatory funnels, centrifuge tubes, vials with PTFE-lined caps.[1]

2. Sample Preparation

• Measure 10 mL of the liquid sample into a 50 mL centrifuge tube.

• Spike the sample with a known volume (e.g., 100 µL) of the DnDP-d4 internal standard spiking solution.

• Add 10 mL of isohexane to the tube.

• Shake vigorously (e.g., using a vortex mixer) for at least one minute.[6]

• Centrifuge to separate the layers or allow the mixture to decant until the two phases have separated.[6]

• Carefully transfer the upper organic layer (isohexane) into a clean vial.

• Repeat the extraction (steps 3-6) with a fresh 10 mL portion of isohexane and combine the organic extracts.

• Concentrate the combined extracts under a gentle stream of nitrogen at approximately 35°C to a final volume of 1 mL.[6]

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

Protocol 2: Analysis in Solid Matrices (e.g., Polymers, Toys)

This protocol is based on solvent extraction for the determination of phthalates in solid samples.[1]

1. Materials and Reagents

• Solvents: Tetrahydrofuran (THF), Hexane (High Purity).[1]

• Standards & Glassware: As described in Protocol 1.

2. Sample Preparation

• Accurately weigh approximately 0.5 g of the solid sample (cut into small pieces) into a glass vial.

• Add 10 mL of THF to dissolve the polymer. Agitate until the sample is fully dissolved.

• Spike the dissolved sample with a known amount of the DnDP-d4 internal standard solution.[1]

• Add 5 mL of hexane to precipitate the polymer.[5]

• Centrifuge the sample to pellet the precipitated polymer.[5]

• Transfer the supernatant containing the extracted phthalates to a clean glass vial.

• Concentrate the extract under a gentle stream of nitrogen to a final volume of 1 mL.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following table outlines typical GC-MS parameters for phthalate analysis. Optimization may be required based on the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
GC System	Agilent 8890 GC or equivalent[8]
Injection Port	Split/Splitless
Injection Mode	Splitless (Pulse injection at 35 psi for 0.5 min)[9]
Injector Temp	280°C[7]
Carrier Gas	Helium, constant flow at 1.0 mL/min[7]
Injection Volume	1 µL
GC Column	Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent[9]
Oven Program	Initial 100°C for 1 min; ramp 10°C/min to 230°C; ramp 10°C/min to 270°C; ramp 25°C/min to 300°C, hold for 8 min.[7]
Mass Spectrometer
MS System	Agilent 5977 MSD or equivalent[8]
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV[7]
MS Source Temp	250°C[7]
MS Transfer Line	300°C[7]
Acquisition Mode	Selected Ion Monitoring (SIM)[2]

Data Presentation and Results

Mass Spectrometry Data

The primary fragment ion for most phthalates is m/z 149, corresponding to the protonated phthalic anhydride (B1165640) ion.[10] For high-molecular-weight phthalates like DnDP, other characteristic ions are used for quantification to enhance selectivity.[9] Based on NIST library data for Di-n-dodecyl phthalate and fragmentation patterns of similar compounds, the following ions are proposed for SIM analysis.

Compound	Role	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Di-n-dodecyl Phthalate (DnDP)	Analyte	149	167	317
Di-n-dodecyl Phthalate-d4 (DnDP-d4)	Internal Standard	153	171	321

Note: These ions are proposed based on typical phthalate fragmentation. The quantifier ion for DnDP-d4 is +4 amu from the DnDP ion, assuming deuteration on the aromatic ring.[4] Actual ions must be confirmed by analyzing the pure standard.

Typical Method Performance

The following table summarizes representative performance data for GC-MS phthalate analysis. These values should be experimentally verified.

Parameter	Typical Value	Description
Calibration Range	0.1 - 25 µg/mL	The range over which the method is linear.
Linearity (R²)	> 0.995	Coefficient of determination for the calibration curve.[11]
Limit of Detection (LOD)	< 0.05 µg/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	< 0.15 µg/mL	The lowest concentration of analyte that can be accurately quantified.
Recovery	90 - 110%	The percentage of analyte recovered through the sample preparation process.[9]
Precision (RSD)	< 10%	The relative standard deviation of replicate measurements.[9]

Workflow Visualization

The following diagram illustrates the general workflow for the GC-MS analysis of Di-n-dodecyl Phthalate using its deuterated internal standard.

Caption: Workflow for quantitative analysis of DnDP using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. oiv.int [oiv.int]
• 7. oiv.int [oiv.int]
• 8. agilent.com [agilent.com]
• 9. hpst.cz [hpst.cz]
• 10. Didodecyl phthalate | C32H54O4 | CID 17082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Di-n-dodecyl Phthalate-d4 in Environmental and Biological Matrices

Introduction

Di-n-dodecyl phthalate-d4 (DnDP-d4) is the deuterium-labeled analog of Di-n-dodecyl phthalate (B1215562), a high molecular weight phthalate ester used as a plasticizer. Due to the ubiquitous nature of phthalates and concerns over their potential endocrine-disrupting effects, accurate quantification in various environmental and biological samples is crucial. DnDP-d4 serves as an ideal internal standard for isotope dilution mass spectrometry methods, ensuring precise and accurate measurements by correcting for matrix effects and variations in sample preparation recovery.[1] This application note provides a detailed protocol for the sample preparation of DnDP-d4 from different matrices for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Challenges

A significant challenge in phthalate analysis is the potential for background contamination from laboratory equipment and solvents, as these compounds are widely used in plastics.[2] Therefore, meticulous sample handling and the use of high-purity reagents are paramount to ensure data integrity. The use of a deuterated internal standard like DnDP-d4 is a key strategy to mitigate these issues and improve analytical accuracy.[3]

Experimental Protocols

This section details the sample preparation methodologies for various matrices. The appropriate protocol should be selected based on the sample type.

1. Solid Samples (e.g., Soil, Sediment, Polymerics)

This protocol is suitable for the extraction of DnDP-d4 from solid matrices.

• Materials and Reagents:

  • Homogenizer or grinder

  • Soxhlet extraction apparatus or ultrasonic bath

  • Concentrator (e.g., rotary evaporator or nitrogen evaporator)

  • Solvents: Hexane (B92381), Dichloromethane, Acetone (all high purity, pesticide residue grade or equivalent)

  • Anhydrous sodium sulfate (B86663)

  • Glassware (pre-cleaned by baking at a high temperature)

• Procedure:

  • Homogenization: Homogenize the solid sample to ensure uniformity. For plastics, cut the sample into small pieces.[4]

  • Spiking: Accurately weigh a known amount of the homogenized sample (e.g., 1-5 g) into an extraction thimble or vial. Spike with a known concentration of Di-n-dodecyl Phthalate-d4 standard solution.

  • Extraction (choose one):

    • Soxhlet Extraction: Place the thimble in a Soxhlet extractor and extract with a suitable solvent mixture (e.g., hexane:acetone 1:1 v/v) for 6-8 hours.[5]

    • Ultrasonic Extraction: Add a suitable solvent (e.g., dichloromethane) to the sample vial and extract in an ultrasonic bath for 20-30 minutes. Repeat the extraction twice more with fresh solvent.[5][6]

  • Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentration: Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

  • Solvent Exchange: If necessary, exchange the solvent to one compatible with the analytical instrument (e.g., isooctane (B107328) for GC-MS).[7]

  • The sample is now ready for instrumental analysis.

2. Liquid Samples (e.g., Water, Urine)

This protocol is designed for the extraction of DnDP-d4 from aqueous samples.

• Materials and Reagents:

  • Separatory funnel or Solid Phase Extraction (SPE) manifold and cartridges (e.g., C18)

  • Concentrator (e.g., nitrogen evaporator)

  • Solvents: Dichloromethane, Hexane, Methanol (B129727), Acetonitrile (B52724) (all high purity)

  • Glassware (pre-cleaned)

• Procedure (choose one):

  • Liquid-Liquid Extraction (LLE):

    • Measure a known volume of the liquid sample (e.g., 100-500 mL) into a separatory funnel.

    • Spike with a known concentration of Di-n-dodecyl Phthalate-d4 standard solution.

    • Add a suitable extraction solvent (e.g., dichloromethane) and shake vigorously for 2-3 minutes.[8]

    • Allow the layers to separate and collect the organic layer.

    • Repeat the extraction twice more with fresh solvent.

    • Combine the organic extracts and proceed to the drying and concentration steps as described for solid samples.

  • Solid Phase Extraction (SPE):

    • Condition an SPE cartridge (e.g., C18) with methanol followed by deionized water.

    • Spike a known volume of the water sample with the DnDP-d4 standard.

    • Load the sample onto the SPE cartridge at a slow, steady flow rate.

    • Wash the cartridge with a water/methanol mixture to remove interferences.

    • Dry the cartridge thoroughly under vacuum or with nitrogen.

    • Elute the analyte with a suitable organic solvent (e.g., acetonitrile or ethyl acetate).

    • Concentrate the eluate as needed before analysis.[5]

3. Biological Tissues and Fluids (e.g., Plasma, Fat)

This protocol is for the extraction of DnDP-d4 from complex biological matrices.

• Materials and Reagents:

  • Homogenizer (e.g., tissue tearor)

  • Centrifuge

  • Gel Permeation Chromatography (GPC) system (for fatty samples)

  • Solvents: Acetonitrile, Hexane, Dichloromethane (all high purity)

  • Anhydrous sodium sulfate

  • Glassware (pre-cleaned)

• Procedure:

  • Homogenization: Homogenize a known weight of the tissue sample with a suitable solvent (e.g., acetonitrile for selective extraction from fatty matrices). For plasma, protein precipitation with acetonitrile may be sufficient.[5][8]

  • Spiking: Spike the homogenate with a known concentration of Di-n-dodecyl Phthalate-d4 standard solution.

  • Extraction: Vortex and/or sonicate the sample, then centrifuge to separate the solvent layer from the solid debris.

  • Cleanup (for fatty samples): For samples with high lipid content, a cleanup step is essential.

    • Liquid-Liquid Partitioning: Partition the acetonitrile extract with hexane to remove lipids.[8]

    • Gel Permeation Chromatography (GPC): GPC is highly effective for separating high molecular weight lipids from smaller analytes like phthalates. A common stationary phase is Biobeads S-X3 with a dichloromethane/cyclohexane mobile phase.[8]

  • Drying and Concentration: Dry the extract with anhydrous sodium sulfate and concentrate to the final volume for analysis.

Data Presentation

The use of an internal standard like DnDP-d4 allows for the calculation of the relative response factor (RRF) to the native analyte. The concentration of the native Di-n-dodecyl Phthalate can then be determined using the following equation:

Concentration_analyte = (Area_analyte / Area_IS) * (Concentration_IS / RRF)

Where:

• Area_analyte is the peak area of the native analyte.

• Area_IS is the peak area of the internal standard (DnDP-d4).

• Concentration_IS is the concentration of the internal standard.

• RRF is the relative response factor determined from a calibration curve.

Quantitative Data Summary

Parameter	GC-MS	LC-MS/MS
Typical Limit of Detection (LOD)	Low ng/mL range	0.5 - 2.5 ng/mL
Typical Limit of Quantitation (LOQ)	5 - 80 ng/g	1 - 5 ng/mL
Linearity (r²)	>0.99	>0.99
Accuracy (Recovery)	90 - 125%	88 - 110%
Precision (RSD)	< 20%	< 15%
Note: These are typical performance characteristics for phthalate analysis and may vary depending on the specific instrumentation, matrix, and method optimization.[5]

Visualization of Experimental Workflow

Below is a generalized workflow for the sample preparation and analysis of Di-n-dodecyl Phthalate using DnDP-d4 as an internal standard.

References

• 1. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. esslabshop.com [esslabshop.com]
• 8. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

Application Note: Analysis of Di-n-dodecyl Phthalate in Environmental Samples using Isotope Dilution GC-MS with Di-n-dodecyl Phthalate-d4

Introduction

Di-n-dodecyl phthalate (B1215562) (DnDDP) is a high-molecular-weight phthalate ester used as a plasticizer in various polymer products. Due to its widespread use and the fact that it is not chemically bound to the polymer matrix, DnDDP can be released into the environment, leading to its presence in various environmental compartments such as water, soil, and sediment[1][2]. Phthalates are recognized as potential endocrine-disrupting chemicals, making their monitoring in the environment crucial[1][3].

The analysis of phthalates presents significant challenges, primarily due to their ubiquitous nature in laboratory environments, leading to a high risk of sample contamination from plastics and solvents[1][4]. This can result in falsely elevated quantitative measurements. To overcome this challenge, a robust and accurate analytical method is required.

Isotope dilution mass spectrometry is the gold standard for quantifying trace organic contaminants. This technique utilizes a stable isotope-labeled version of the target analyte as an internal standard. Di-n-dodecyl Phthalate-d4 (DnDDP-d4), where four hydrogen atoms on the benzene (B151609) ring are replaced by deuterium, is an ideal internal standard for DnDDP analysis[5]. It behaves nearly identically to the native DnDDP during sample preparation and chromatographic analysis but is distinguishable by its mass in the mass spectrometer[5]. By adding a known amount of DnDDP-d4 to the sample at the beginning of the analytical process, any loss of the analyte during extraction and cleanup steps can be accurately corrected, leading to highly precise and reliable quantification.

This application note details a comprehensive protocol for the extraction, cleanup, and quantification of Di-n-dodecyl Phthalate in environmental water and soil/sediment samples using Gas Chromatography-Mass Spectrometry (GC-MS) with DnDDP-d4 as an internal standard.

Experimental Protocols

Materials and Reagents

• Standards:

  • Di-n-dodecyl phthalate (DnDDP), CAS: 2432-90-8[6]

  • Di-n-dodecyl phthalate-d4 (DnDDP-d4), typically deuterated on the benzene ring[5][7]

• Solvents (High Purity, Phthalate-Free Grade):

  • Hexane

  • Dichloromethane (DCM)

  • Acetone

  • Methanol

  • Isooctane[7]

• Reagents:

  • Anhydrous Sodium Sulfate (B86663) (baked at 400°C for 4 hours)

  • Florisil® SPE Cartridges (or activated Florisil for column chromatography)[4][8]

  • Purified Water (for blanks and standard preparation)

• Glassware:

  • All glassware must be thoroughly cleaned, rinsed with high-purity solvent, and baked at a high temperature to remove any organic contaminants[4].

Sample Preparation: Aqueous Samples (e.g., River Water, Wastewater)

This protocol is based on Solid-Phase Extraction (SPE), a common technique for isolating phthalates from water.

• Sample Collection: Collect 1 L of water in a pre-cleaned amber glass bottle.

• Internal Standard Spiking: Spike the water sample with a known amount of DnDDP-d4 internal standard solution.

• SPE Cartridge Conditioning: Condition a Florisil® SPE cartridge by passing 5 mL of DCM, followed by 5 mL of hexane, and finally 10 mL of purified water. Do not allow the cartridge to go dry.

• Sample Loading: Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Drying: After loading, dry the cartridge by purging with nitrogen gas for 20 minutes.

• Elution: Elute the trapped analytes from the cartridge with 10 mL of a hexane/acetone mixture.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

Sample Preparation: Solid Samples (e.g., Soil, Sediment)

This protocol utilizes ultrasonic extraction, a common method for solid matrices.[9]

• Sample Preparation: Homogenize the sample and weigh out 10 g (dry weight) into a glass centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known amount of DnDDP-d4 internal standard solution and allow it to equilibrate.

• Extraction:

  • Add 20 mL of a 1:1 hexane:acetone solvent mixture to the tube.

  • Vortex for 1 minute.

  • Place the sample in an ultrasonic bath for 15 minutes.

  • Centrifuge the sample and carefully decant the supernatant into a clean flask.

  • Repeat the extraction process two more times, combining the supernatants.

• Drying and Cleanup:

  • Pass the combined extract through a glass column containing anhydrous sodium sulfate to remove residual water.

  • For samples with high organic content, a Florisil® cleanup step may be necessary to remove interferences[8].

• Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

Visualized Workflows and Logic

Caption: General experimental workflow for the analysis of DnDDP in environmental samples.

Caption: Logical diagram illustrating the principle of isotope dilution for accurate quantification.

Data Presentation

GC-MS Instrumental Parameters

Gas chromatography coupled with mass spectrometry (GC-MS) is the standard method for analyzing phthalate esters[10]. The parameters below are typical for the analysis of high-molecular-weight phthalates.

Table 1: Suggested GC-MS Operating Conditions
Gas Chromatograph (GC)
Instrument	Agilent 8890 GC or equivalent
Injection Mode	Pulsed Splitless
Inlet Temperature	290 °C
Carrier Gas	Helium or Hydrogen[10][11]
Column	Low-polarity capillary column, such as Agilent DB-5MS (30m x 0.25mm x 0.25µm) or equivalent[12][13]
Oven Program	Initial 60°C (hold 1 min), ramp to 320°C at 15°C/min, hold for 10 min
Mass Spectrometer (MS)
Instrument	Agilent 5977 MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temp.	150 °C
Detection Mode	Selected Ion Monitoring (SIM)[9]
SIM Ions
Di-n-dodecyl Phthalate	Quantifier: m/z 149 (Phthalic anhydride (B1165640) ion)[3][8]. Qualifiers: m/z 167, 279
Di-n-dodecyl Phthalate-d4	Quantifier: m/z 153 (Deuterated phthalic anhydride ion)[1]. Qualifiers: m/z 171, 283

Method Performance

The following table summarizes typical method validation parameters expected for the analysis of high-molecular-weight phthalates using this isotope dilution method.

Table 2: Representative Method Validation Parameters
Parameter	Typical Performance
Linearity (Correlation Coefficient, r²)	> 0.995
Limit of Detection (LOD)	0.5 - 5.0 ng/mL
Limit of Quantitation (LOQ)	1.5 - 15.0 ng/mL
Accuracy (Recovery)	85 - 115%[9][14]
Precision (Relative Standard Deviation, RSD)	< 15%[9]
Specificity	High, due to unique mass fragments in MS detection

Note: Actual LOD/LOQ values are instrument-dependent and must be determined experimentally.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 6. Didodecyl phthalate | C32H54O4 | CID 17082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. esslabshop.com [esslabshop.com]
• 8. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 9. benchchem.com [benchchem.com]
• 10. peakscientific.com [peakscientific.com]
• 11. agilent.com [agilent.com]
• 12. fses.oregonstate.edu [fses.oregonstate.edu]
• 13. fses.oregonstate.edu [fses.oregonstate.edu]
• 14. dlibra.tu.koszalin.pl [dlibra.tu.koszalin.pl]

Application Notes: Quantification of Phthalates Using Isotopic Dilution

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1][2] They are found in a vast array of consumer products, including food packaging, medical devices, toys, and personal care products.[1][3][4] Due to their ubiquitous presence and the fact that they are not chemically bound to the polymer matrix, phthalates can leach into the environment, leading to widespread human exposure through ingestion, inhalation, and dermal contact.[1][5] Growing concerns about the potential adverse health effects of phthalates, such as endocrine disruption and reproductive abnormalities, have necessitated the development of accurate and sensitive analytical methods for their quantification in various matrices.[6][7]

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision for the quantification of trace-level contaminants, including phthalates.[8][9] This method is considered a high-order metrological quality technique and is often used as a reference method for the determination of phthalates.[2][8]

Principle of Isotopic Dilution

Isotope dilution analysis is an internal standard method where a known amount of an isotopically labeled analogue of the target analyte is added to the sample at the beginning of the analytical process.[9] This isotopically enriched standard, often labeled with isotopes such as Carbon-13 (¹³C) or Deuterium (D), is chemically identical to the native analyte.[10] Consequently, it behaves identically during sample preparation (extraction, cleanup) and instrumental analysis, experiencing the same matrix effects and potential losses.[8]

Quantification is achieved by measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard using a mass spectrometer, such as a Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.[8][9] Because the ratio of the two species remains constant throughout the analytical procedure, any losses of the analyte during sample processing are compensated for, leading to highly accurate and reliable quantification.[8] This approach can significantly reduce the uncertainty of measurement results.[9]

Experimental Protocols

General Precautions for Phthalate Analysis

Due to the ubiquitous nature of phthalates in the laboratory environment, stringent precautions must be taken to avoid contamination.[11][12]

• Glassware: Use only scrupulously clean glassware. Avoid all contact with plastic materials.[11][12] Glassware should be rinsed with water, followed by acetone (B3395972) and hexane, and then heat-treated at 400°C for at least 2 hours where possible.[11][12]

• Reagents: Use high-purity, pesticide-grade solvents dedicated to phthalate analysis.[11]

• Equipment: Use glass syringes and pipettes.[11] Ensure that septa of injection vials are phthalate-free.[12]

• Blanks: Prepare laboratory blanks by following the entire procedure without the sample to monitor for potential contamination.[10][12]

Protocol for Quantification of Phthalates in Liquid Samples (e.g., Beverages, Urine)

This protocol provides a general procedure for the analysis of phthalates in liquid matrices. Specific parameters may need to be optimized based on the sample matrix and the target phthalates.

2.1. Materials and Reagents

• Standards: Native phthalate standards and their corresponding isotopically labeled internal standards (e.g., ¹³C- or D-labeled).[1][13]

• Solvents: Acetone, hexane, methanol (B129727), dichloromethane, isohexane (all pesticide grade).[11][12]

• Solid-Phase Extraction (SPE) Cartridges: As needed for sample cleanup.

• Enzymes: β-glucuronidase for urine samples to deconjugate phthalate metabolites.[6]

2.2. Sample Preparation

For Beverage Samples (e.g., Soft Drinks, Spirits):

• Spiking: To a known volume of the liquid sample (e.g., 5 mL), add a known amount of the isotopically labeled internal standard solution.[14]

• Extraction: Perform a liquid-liquid extraction. For example, add 5 mL of dichloromethane, vortex vigorously, and allow the layers to separate.[14] For spirits, the ethanol (B145695) may first be removed by heating.[8]

• Collection: Carefully collect the organic layer containing the phthalates.[12][14]

• Concentration: Evaporate the solvent under a gentle stream of nitrogen.[12]

• Reconstitution: Reconstitute the residue in a small, known volume of a suitable solvent (e.g., isohexane or methanol) prior to instrumental analysis.[12]

For Urine Samples:

• Enzymatic Deconjugation: To a urine sample (e.g., 200 µL), add the isotopically labeled internal standards and a buffer solution. Add β-glucuronidase to hydrolyze the conjugated phthalate metabolites.[6][15]

• Extraction: Perform solid-phase extraction (SPE) to clean up the sample and concentrate the analytes.[6][10]

• Elution and Concentration: Elute the phthalates from the SPE cartridge, evaporate the eluate, and reconstitute the residue in a suitable solvent for analysis.[6]

2.3. Instrumental Analysis

GC-MS/MS Method:

• Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., DB-5MS).[3]

• Injector: Operate in splitless mode. A high injector temperature (e.g., 320°C) may be used for high molecular weight phthalates.[14]

• Oven Temperature Program: A programmed temperature gradient is used to separate the different phthalates. For example, start at 100°C, hold for 1 min, then ramp up to 300°C.[12]

• Mass Spectrometer (MS): Operate in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity.[8][12] Monitor specific quantification and qualifier ions for each native phthalate and its labeled internal standard.

LC-MS/MS Method:

• Liquid Chromatograph (LC): A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system with a C18 reversed-phase column is commonly used.[6][7]

• Mobile Phase: A gradient of methanol or acetonitrile (B52724) and water, often with additives like ammonium (B1175870) acetate (B1210297) or formic acid.[16]

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI) and MRM mode is typical for phthalate metabolite analysis.[10][15]

2.4. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of the native phthalates and a constant concentration of the isotopically labeled internal standards.

• Ratio Calculation: For each standard and sample, calculate the peak area ratio of the native analyte to its corresponding labeled internal standard.

• Quantification: Plot a calibration curve of the peak area ratio versus the concentration of the native phthalate. Determine the concentration of the phthalate in the unknown sample by interpolating its peak area ratio on the calibration curve.

Quantitative Data

The following tables summarize typical quantitative performance data for the analysis of phthalates using isotopic dilution methods.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Phthalates in Various Matrices

Phthalate Metabolite	Matrix	Method	LOD (ng/mL)	LOQ (ng/mL)	Reference
Mono-methyl phthalate (MMP)	Urine	LC-MS/MS	0.1	0.3	[10]
Mono-ethyl phthalate (MEP)	Urine	LC-MS/MS	0.1	0.3	[10]
Mono-butyl phthalate (MBP)	Urine	LC-MS/MS	0.3	1.0	[10]
Mono-benzyl phthalate (MBzP)	Urine	LC-MS/MS	0.1	0.3	[10]
Mono-2-ethylhexyl phthalate (MEHP)	Urine	LC-MS/MS	0.3	1.0	[10]
Various Phthalates (16 analytes)	Spirits	GC-MS/MS	< 10.0 ng/g	-	[8]
Phthalic Acid (PA)	Urine	LC-MS/MS	0.85	2.82	[15]
Monoethyl phthalate (MEP)	Urine	LC-MS/MS	5.33	17.76	[15]
Monobutyl phthalate (MBP)	Urine	LC-MS/MS	2.14	7.13	[15]
Monobenzyl phthalate (MBzP)	Urine	LC-MS/MS	1.03	3.42	[15]
Mono(2-ethylhexyl) phthalate (MEHP)	Urine	LC-MS/MS	1.34	4.47	[15]

Table 2: Recovery and Precision Data for Phthalate Analysis

Phthalate	Matrix	Spiked Level	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
16 Phthalates	Spirits	-	94.3 - 105.3	< 6.5	[8]
5 Phthalates	Urine	3.91, 7.81, 15.63 ng/mL	81.84 - 125.32	0.07 - 10.20	[15]
11 Phthalates	PVC	~0.1%	-	Repeatability: ≤ 2.17, Reproducibility: ≤ 2.16	[2]

Visualizations

Caption: General experimental workflow for the quantification of phthalates using isotope dilution mass spectrometry.

References

• 1. Phthalate and Phthalate Metabolite Standards – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. gcms.cz [gcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative detection of eight phthalate metabolites in human urine using HPLC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. s4science.at [s4science.at]
• 8. researchgate.net [researchgate.net]
• 9. Isotope dilution - Wikipedia [en.wikipedia.org]
• 10. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 12. oiv.int [oiv.int]
• 13. ukisotope.com [ukisotope.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. fda.gov.tw [fda.gov.tw]

Application Notes and Protocols for Di-n-dodecyl Phthalate-d4 in Plasticizer Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Di-n-dodecyl Phthalate-d4 (DnDP-d4) as an internal standard in the quantitative analysis of Di-n-dodecyl Phthalate (B1215562) (DnDP) and other long-chain phthalates. The protocols detailed below are based on established analytical methodologies for high-molecular-weight phthalates.

Application of Di-n-dodecyl Phthalate-d4 in Plasticizer Analysis

Di-n-dodecyl Phthalate-d4 is a deuterium-labeled analog of DnDP. Its primary application in plasticizer research is as an internal standard for isotope dilution mass spectrometry (IDMS) techniques, most commonly with Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The use of a stable isotope-labeled internal standard is considered the gold standard for quantitative analysis as it accurately corrects for the loss of analyte during sample preparation and for matrix effects that can suppress or enhance the instrument's response.[1][2]

Key Applications:

• Migration Studies: Quantifying the migration of DnDP from plastic materials (e.g., PVC) into food, beverages, and pharmaceutical solutions.

• Environmental Monitoring: Measuring the concentration of DnDP in environmental matrices such as soil, sediment, and water.

• Toxicological Research: Accurately determining the concentration of DnDP in biological samples for exposure and toxicity assessments.

• Quality Control of Plastic Products: Ensuring compliance with regulatory limits for phthalate content in consumer products.

Experimental Protocols

Due to the limited availability of published methods specifically detailing the use of Di-n-dodecyl Phthalate-d4, the following protocols are adapted from established methods for the analysis of other high-molecular-weight phthalates, such as Di-isononyl Phthalate (DINP) and Di-isodecyl Phthalate (DIDP), using deuterated internal standards.[3][4]

Protocol 1: Quantification of DnDP in Plastic Materials by GC-MS

This protocol describes the determination of DnDP in a polymer matrix using solvent extraction followed by GC-MS analysis with DnDP-d4 as an internal standard.

Materials and Reagents:

• Di-n-dodecyl Phthalate (DnDP) analytical standard

• Di-n-dodecyl Phthalate-d4 (DnDP-d4) solution (e.g., 100 µg/mL in a suitable solvent)

• Tetrahydrofuran (THF), HPLC grade

• n-Hexane, HPLC grade

• Cyclohexane (B81311), HPLC grade

• Glass vials with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the plastic sample (finely cut or ground) into a glass vial.[5]

  • Add 5 mL of THF to dissolve the polymer.[5]

  • Vortex or sonicate the sample for at least 30 minutes to ensure complete dissolution.[6][7]

  • Add 10 mL of n-hexane to precipitate the polymer.[5]

  • Vortex the mixture and allow the polymer to settle for at least 5 minutes.[5]

  • Centrifuge the sample to pellet the precipitated polymer.

• Internal Standard Spiking and Extraction:

  • Transfer a known volume of the supernatant (e.g., 1 mL) to a clean glass vial.

  • Spike the extract with a known amount of the DnDP-d4 internal standard solution (e.g., 100 µL of a 1 µg/mL solution).

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of cyclohexane for GC-MS analysis.[5]

• Instrumental Analysis (GC-MS):

  • GC Column: A low-polarity column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is suitable for phthalate analysis.[8][9]

  • Injection: 1 µL, splitless injection.[8]

  • Inlet Temperature: 280 °C.[10]

  • Oven Temperature Program: 50 °C for 1 min, then ramp at 20 °C/min to 320 °C and hold for 2.5 min.[8]

  • Carrier Gas: Helium at a constant flow of 2 mL/min.[8]

  • MS Detection: Use Selected Ion Monitoring (SIM) mode for quantification.

    • Quantifier Ion for DnDP: To be determined based on the mass spectrum of a DnDP standard. Likely a characteristic fragment ion.

    • Qualifier Ion(s) for DnDP: To be determined.

    • Quantifier Ion for DnDP-d4: The corresponding quantifier ion for DnDP shifted by +4 m/z.

    • A common fragment for high-molecular-weight phthalates is m/z 149, but more specific, higher mass ions should be used for quantification to avoid interference.[8][9] For example, the characteristic ion for DIDP is m/z 307.[9]

Workflow for DnDP Quantification in Plastics

Caption: Workflow for quantifying DnDP in plastic samples.

Protocol 2: Migration Study of DnDP from Plastic into a Food Simulant

This protocol outlines a migration test to determine the amount of DnDP that leaches from a plastic material into a fatty food simulant (e.g., 95% ethanol (B145695) or olive oil).

Materials and Reagents:

• Plastic material of interest

• Food simulant (e.g., 95% ethanol)

• Di-n-dodecyl Phthalate-d4 (DnDP-d4) solution

• n-Hexane, HPLC grade

• Glass containers with inert lids

• Incubator

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• GC-MS system

Procedure:

• Migration Cell Setup:

  • Cut a piece of the plastic material with a known surface area.

  • Place the plastic sample in a glass container.

  • Add a known volume of the pre-heated food simulant, ensuring the plastic is fully submerged.

  • Seal the container and place it in an incubator at a specified temperature and duration (e.g., 40 °C for 10 days, conditions can be varied to simulate different storage scenarios).

• Sample Extraction:

  • After incubation, remove the plastic sample.

  • Take a known aliquot of the food simulant.

  • Spike the aliquot with a known amount of the DnDP-d4 internal standard.

  • For aqueous simulants (e.g., ethanol): Perform Solid-Phase Extraction (SPE). Condition a C18 SPE cartridge, load the sample, wash with water, and elute the phthalates with a suitable organic solvent (e.g., ethyl acetate).

  • For oil simulants: Perform liquid-liquid extraction with a solvent like acetonitrile.

• Instrumental Analysis (GC-MS):

  • Concentrate the eluate under a stream of nitrogen and reconstitute in a suitable solvent for GC-MS analysis.

  • Analyze the sample using the GC-MS conditions described in Protocol 2.1.

Data Presentation

Quantitative results from the analysis should be presented in clear, structured tables to facilitate comparison.

Table 1: Example GC-MS SIM Parameters for High-Molecular-Weight Phthalates

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Di-n-dodecyl Phthalate (DnDP)	[To be determined]	[To be determined]	[To be determined]
Di-n-dodecyl Phthalate-d4 (DnDP-d4)	[Quantifier + 4]	[Qualifier 1 + 4]	[Qualifier 2 + 4]
Di-isodecyl Phthalate (DIDP)	307	149	167
Di-isononyl Phthalate (DINP)	293	149	167

Note: Specific ions for DnDP need to be determined by analyzing a pure standard.

Table 2: Example Migration Data for High-Molecular-Weight Phthalates from PVC into Food Simulant (95% Ethanol) at 40°C

Time (days)	DINP Migration (µg/dm²)	DIDP Migration (µg/dm²)
1	5.2	3.8
5	15.8	11.5
10	28.3	20.7

Note: This table presents example data for illustrative purposes. Actual data for DnDP should be generated following the described protocols.

Signaling Pathways Affected by High-Molecular-Weight Phthalates

High-molecular-weight phthalates, including DnDP, are recognized as endocrine-disrupting chemicals (EDCs). One of the primary mechanisms of their toxicity involves the activation of the Peroxisome Proliferator-Activated Receptor alpha (PPARα).

PPARα Signaling Pathway

References

• 1. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 5. gcms.cz [gcms.cz]
• 6. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 7. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. gcms.cz [gcms.cz]
• 10. agilent.com [agilent.com]

Application Notes and Protocols for Di-n-dodecyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-dodecyl Phthalate-d4 is the deuterium-labeled form of Di-n-dodecyl Phthalate (B1215562), a plasticizer belonging to the phthalate ester family. The incorporation of four deuterium (B1214612) atoms on the benzene (B151609) ring makes it an ideal internal standard for isotope dilution mass spectrometry. This technique allows for precise and accurate quantification of phthalates in complex matrices by correcting for analyte loss during sample preparation and instrumental analysis. Furthermore, its properties as a stable isotope tracer make it a valuable tool in metabolic and environmental fate studies. These application notes provide detailed protocols for the use of Di-n-dodecyl Phthalate-d4 in research and drug development settings.

Physicochemical Properties

A summary of the key physicochemical properties of Di-n-dodecyl Phthalate and its deuterated analog are presented below. Data for the non-deuterated form is provided for comparison.

Property	Di-n-dodecyl Phthalate	Di-n-dodecyl Phthalate-d4
Molecular Formula	C₃₂H₅₄O₄	C₃₂H₅₀D₄O₄[1]
Molecular Weight	502.77 g/mol [2]	506.79 g/mol [1]
CAS Number	2432-90-8[2]	2708280-31-1[1]
Appearance	Clear, viscous liquid	Clear, viscous liquid
Boiling Point	Not available	Not available
Melting Point	21 - 23 °C	Not available
Flash Point	79 °C	Not available
Solubility	Insoluble in water; soluble in organic solvents.	Insoluble in water; soluble in organic solvents.
Density	0.940 g/cm³	Not available

Experimental Protocols

General Handling and Storage

Storage: Store Di-n-dodecyl Phthalate-d4 in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

Handling: Handle in accordance with good industrial hygiene and safety practices. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid contact with skin and eyes. Ensure adequate ventilation to prevent inhalation of any vapors.

Preparation of Standard Solutions

Objective: To prepare stock and working standard solutions of Di-n-dodecyl Phthalate-d4 for use as an internal standard.

Materials:

• Di-n-dodecyl Phthalate-d4

• High-purity solvent (e.g., isooctane, methanol, or ethyl acetate)

• Class A volumetric flasks

• Calibrated micropipettes

Procedure:

• Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh a precise amount of Di-n-dodecyl Phthalate-d4.

  • Dissolve the weighed compound in a known volume of the chosen solvent in a volumetric flask to achieve the desired concentration.

• Working Standard Solutions:

  • Perform serial dilutions of the stock solution to prepare working standards at concentrations relevant to the expected analyte levels in the samples.

Quantitative Analysis by GC-MS

Objective: To quantify Di-n-dodecyl Phthalate in a sample using Di-n-dodecyl Phthalate-d4 as an internal standard via Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation (General Workflow):

Caption: General workflow for sample preparation for GC-MS analysis.

Detailed Protocol for Water Samples (Liquid-Liquid Extraction):

• Measure 500 mL of the water sample into a separatory funnel.

• Spike the sample with a known amount of Di-n-dodecyl Phthalate-d4 internal standard solution.

• Add 60 mL of a suitable organic solvent (e.g., dichloromethane).

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate and collect the organic layer.

• Repeat the extraction twice more with fresh solvent.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

GC-MS Parameters:

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MS or equivalent
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 °C
Oven Program	Initial 80°C for 2 min, ramp at 8°C/min to 210°C (hold 5 min), then ramp at 20°C/min to 250°C (hold 5 min)
Carrier Gas	Helium or Hydrogen
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (Di-n-dodecyl Phthalate)	m/z 149
Qualifier Ion(s) (Di-n-dodecyl Phthalate)	m/z 150
Quantifier Ion (Di-n-dodecyl Phthalate-d4)	m/z 153 (anticipated)
Qualifier Ion(s) (Di-n-dodecyl Phthalate-d4)	m/z 154 (anticipated)

Quantitative Analysis by LC-MS/MS

Objective: To quantify Di-n-dodecyl Phthalate in a sample using Di-n-dodecyl Phthalate-d4 as an internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Sample preparation workflows are similar to those for GC-MS, with the final reconstitution in a solvent compatible with the LC mobile phase.

LC-MS/MS Parameters:

Parameter	Value
Liquid Chromatograph	Agilent 1260 RRLC or equivalent
Mass Spectrometer	Agilent 6400 Series Triple Quadrupole or equivalent
Column	C18 column (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	Water with 10 mM ammonium (B1175870) acetate
Mobile Phase B	Methanol
Gradient	Start at 50% B, gradient to 98% B
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (Di-n-dodecyl Phthalate)	[M+H]⁺ (m/z 503.4)
Product Ions (Di-n-dodecyl Phthalate)	e.g., m/z 149, 317, 316
Precursor Ion (Di-n-dodecyl Phthalate-d4)	[M+H]⁺ (m/z 507.4)
Product Ions (Di-n-dodecyl Phthalate-d4)	To be determined empirically, expected shift of +4 Da for fragments containing the benzene ring.

Application in Metabolic Pathway Studies

Di-n-dodecyl Phthalate-d4 can be used as a tracer to investigate the metabolic fate of Di-n-dodecyl Phthalate in biological systems. Phthalate diesters are known to be metabolized via hydrolysis to their corresponding monoesters, which can be further metabolized.[3]

Workflow for a Metabolic Tracer Study:

Caption: Workflow for a metabolic tracer study using Di-n-dodecyl Phthalate-d4.

By tracking the appearance of deuterated metabolites over time, researchers can determine the rate of metabolic conversion and identify the major metabolic pathways.

Safety Information

• Health Hazards: May cause skin and eye irritation upon contact. Ingestion and inhalation should be avoided.

• Fire Hazards: Combustible liquid. Keep away from open flames, hot surfaces, and sources of ignition.

• First Aid:

  • Skin Contact: Wash off immediately with plenty of water.

  • Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.

  • Ingestion: Clean mouth with water and drink plenty of water afterwards.

  • Inhalation: Move to fresh air.

  • In all cases of exposure, seek medical attention if symptoms persist.

• Disposal: Dispose of contents/container to an approved waste disposal plant.

Disclaimer: This information is intended for research use only and is not a substitute for a comprehensive safety assessment. Always consult the most up-to-date Safety Data Sheet for the specific product being used.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. chemeo.com [chemeo.com]
• 3. Phthalate Metabolism and Kinetics in an In Vitro Model of Testis Development - PMC [pmc.ncbi.nlm.nih.gov]

Application of Deuterated Phthalates in Mass Spectrometry: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of deuterated phthalates in mass spectrometry. It is intended to guide researchers in the accurate quantification of phthalates in various matrices, a critical aspect of environmental monitoring, exposure assessment, and quality control in the pharmaceutical and consumer product industries. The use of deuterated phthalates as internal standards in isotope dilution mass spectrometry (IDMS) is the gold standard for achieving the highest accuracy and precision in these analyses.[1]

Introduction to Deuterated Phthalates in Mass Spectrometry

Phthalates, or phthalate (B1215562) esters, are synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of plastics.[1][2] They are ubiquitous in a vast array of consumer products, leading to widespread human exposure.[1][3] Concerns over their potential adverse health effects, including endocrine disruption, have necessitated sensitive and reliable analytical methods for their quantification.[1][2][4][5]

The analysis of phthalates is challenging due to their presence in the laboratory environment, which can lead to contamination, and the complexity of sample matrices that can interfere with accurate measurement.[1][6][7] Isotope dilution mass spectrometry (IDMS) using deuterated phthalates as internal standards is a highly effective approach to overcome these challenges.[1][8]

Deuterated internal standards are analogues of the target analytes where one or more hydrogen atoms have been replaced by deuterium (B1214612) atoms. Since they are chemically almost identical to their non-deuterated counterparts, they co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer.[9] However, they are distinguishable by their mass-to-charge ratio (m/z). By adding a known amount of a deuterated standard to a sample before any sample preparation steps, it is possible to create a ratio of the native analyte to the standard. This ratio remains constant throughout the extraction, cleanup, and analysis, allowing for the correction of analyte loss and matrix-induced signal suppression or enhancement.[1][9]

Common Deuterated Phthalate Internal Standards

A variety of deuterated phthalate standards are commercially available to match the specific phthalates being analyzed. The choice of internal standard should correspond to the target analyte.

Deuterated Internal Standard	Corresponding Analyte	Common Abbreviation
Dimethyl Phthalate-d4	Dimethyl Phthalate	DMP-d4
Diethyl Phthalate-d4	Diethyl Phthalate	DEP-d4
Di-n-butyl Phthalate-d4	Di-n-butyl Phthalate	DnBP-d4
Diisobutyl Phthalate-d4	Diisobutyl Phthalate	DiBP-d4
Butyl Benzyl Phthalate-d4	Butyl Benzyl Phthalate	BBP-d4
Dicyclohexyl Phthalate-d4	Dicyclohexyl Phthalate	DCHP-d4
Di-(2-ethylhexyl) Phthalate-d4	Di-(2-ethylhexyl) Phthalate	DEHP-d4
Di-n-octyl Phthalate-d4	Di-n-octyl Phthalate	DnOP-d4

This table is a representative list and not exhaustive. Researchers should select the appropriate deuterated standard for their specific analytical needs.

Experimental Workflow for Phthalate Analysis using IDMS

The general workflow for the quantification of phthalates using deuterated internal standards and mass spectrometry involves several key steps, from sample collection to data analysis.

Figure 1: General experimental workflow for phthalate analysis using IDMS.

Detailed Experimental Protocols

The following are example protocols for the analysis of phthalates in different matrices using deuterated internal standards with GC-MS and LC-MS/MS. These protocols are based on established methods and should be adapted and validated by the user for their specific application and instrumentation.[1][6][7][10]

Protocol 1: Analysis of Phthalates in Liquid Samples (e.g., Water, Beverages) by GC-MS

This protocol is suitable for the analysis of phthalates in various liquid matrices using liquid-liquid extraction (LLE).[1]

Materials and Reagents:

• Deuterated phthalate internal standard mix solution (e.g., in isohexane).

• Native phthalate standard mix solution for calibration.

• High-purity solvents: isohexane, acetone (B3395972).[6][7]

• Glassware (rinsed with acetone and isohexane to avoid contamination).[6][7]

• Nitrogen evaporator.

• GC-MS system.

Procedure:

• Sample Preparation:

  • Measure a known volume of the liquid sample (e.g., 100 mL) into a glass separatory funnel.

  • Spike the sample with a known amount of the deuterated internal standard solution.[1]

  • Add a suitable extraction solvent (e.g., 20 mL of isohexane) and shake vigorously for 2 minutes.

  • Allow the layers to separate and collect the organic layer.

  • Repeat the extraction twice more with fresh solvent.

  • Combine the organic extracts.

• Concentration:

  • Concentrate the combined extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.[6][7]

• GC-MS Analysis:

  • Inject an aliquot (e.g., 1 µL) of the concentrated extract into the GC-MS.

  • Example GC Conditions:

    • Injector: Splitless mode, 280°C.[7]

    • Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

    • Oven Temperature Program: Start at 80°C for 1 min, ramp to 200°C at 20°C/min, then to 300°C at 10°C/min, and hold for 8 min.[7]

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[7]

  • Example MS Conditions:

    • Ionization Mode: Electron Impact (EI), 70 eV.[7]

    • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher selectivity.[6][7] Monitor the characteristic quantification and qualifier ions for each native phthalate and its corresponding deuterated internal standard.

Protocol 2: Analysis of Phthalate Metabolites in Human Urine by LC-MS/MS

This protocol is designed for the quantification of phthalate metabolites in human urine, which are biomarkers of exposure.[10][11]

Materials and Reagents:

• Deuterated phthalate metabolite internal standard mix solution.

• Native phthalate metabolite standard mix solution for calibration.

• β-glucuronidase enzyme.[10]

• Ammonium (B1175870) acetate (B1210297) buffer.

• Solid-Phase Extraction (SPE) cartridges (e.g., C18).

• High-purity solvents: methanol (B129727), acetonitrile (B52724), water.

• LC-MS/MS system.

Procedure:

• Sample Preparation:

  • Take a known volume of urine (e.g., 1 mL).

  • Add the deuterated internal standard solution.

  • Add β-glucuronidase in an ammonium acetate buffer to deconjugate the glucuronidated metabolites.[10] Incubate as required (e.g., at 37°C).

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with methanol followed by water.

  • Load the pre-treated urine sample onto the cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the phthalate metabolites with a suitable solvent (e.g., acetonitrile or ethyl acetate).[12]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[12]

  • Reconstitute the residue in a known volume of the mobile phase starting composition (e.g., 100 µL of 10% acetonitrile in water).[12]

• LC-MS/MS Analysis:

  • Inject an aliquot (e.g., 10 µL) of the reconstituted sample into the LC-MS/MS.

  • Example LC Conditions:

    • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).[13]

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to separate the target metabolites.

  • Example MS/MS Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), negative mode.[12]

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).[12] Optimize the precursor ion, product ion, and collision energy for each metabolite and its deuterated standard.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of phthalates and their metabolites using deuterated internal standards with mass spectrometry. The values are indicative and will vary depending on the specific matrix, instrumentation, and method validation.

Table 1: GC-MS Analysis of Phthalates in Liquid Samples

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Various Phthalates	Below 35 ng/L	-	~100%	[14]
16 Phthalate Esters	Below 10.0 ng/g	-	94.3 - 105.3%	[8]

Table 2: LC-MS/MS Analysis of Phthalate Metabolites in Urine

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (%RSD)	Reference
8 Phthalate Metabolites	Low ng/mL range	-	-	[10]
14 Phthalate Metabolites	Low ng/mL range	-	Improved with automation	[15]

Table 3: LC-MS/MS Analysis of Phthalates

Analyte	Linear Dynamic Range	Accuracy (%)	Linearity (R²)	Reference
10 Phthalates	Varies by analyte	85 - 115%	> 0.99	[13]

Logical Relationships in Isotope Dilution Mass Spectrometry

The core principle of IDMS relies on the logical relationship between the native analyte and the deuterated internal standard.

Figure 2: Logical relationship of quantification in IDMS.

Conclusion

The use of deuterated phthalates as internal standards in mass spectrometry is an indispensable technique for the accurate and precise quantification of these compounds in a variety of complex matrices. The isotope dilution method effectively compensates for analytical challenges such as analyte loss during sample preparation and matrix effects, thereby ensuring high-quality data. The protocols and data presented here provide a solid foundation for researchers to develop and validate robust analytical methods for phthalate analysis, contributing to a better understanding of human exposure and environmental contamination.

References

• 1. benchchem.com [benchchem.com]
• 2. accustandard.com [accustandard.com]
• 3. A Review of Biomonitoring of Phthalate Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. accustandard.com [accustandard.com]
• 5. Assessing exposure to phthalates - the human biomonitoring approach [pubmed.ncbi.nlm.nih.gov]
• 6. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 7. oiv.int [oiv.int]
• 8. researchgate.net [researchgate.net]
• 9. texilajournal.com [texilajournal.com]
• 10. Quantitative detection of eight phthalate metabolites in human urine using HPLC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of total phthalates in urine by isotope-dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. s4science.at [s4science.at]
• 14. Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography-mass spectrometry. Use of deuterated phthalates as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Preparation of Di-n-dodecyl Phthalate-d4 Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-dodecyl Phthalate-d4 is the deuterium-labeled form of Di-n-dodecyl Phthalate (B1215562), a long-chain phthalate ester. Deuterated analogs of analytical standards are crucial in quantitative analysis, particularly in mass spectrometry-based methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] They serve as ideal internal standards because they exhibit nearly identical chemical and physical properties to their non-labeled counterparts, including similar chromatographic retention times and ionization efficiencies.[1] The key difference is their increased mass due to the deuterium (B1214612) atoms, which allows for their distinct detection and quantification, enabling accurate correction for sample matrix effects and variability in sample preparation and instrument response.

These application notes provide detailed protocols for the preparation of stock and working solutions of Di-n-dodecyl Phthalate-d4 for use as an internal standard in analytical methodologies.

Physicochemical Properties

A clear understanding of the physicochemical properties of Di-n-dodecyl Phthalate-d4 is essential for accurate solution preparation and storage.

Property	Value	Reference
Molecular Formula	C₃₂H₅₀D₄O₄	[2]
Molecular Weight	506.79 g/mol	[2]
Appearance	Likely a colorless to light-colored viscous liquid	[3]
Solubility	Soluble in most common organic solvents such as isohexane, toluene, methanol, acetonitrile, and acetone.[4][5]
Storage Temperature	-20°C for long-term storage

Note: The properties of the unlabeled Di-n-dodecyl Phthalate (CAS No: 2432-90-8) are often used as a proxy for the deuterated analog due to their similarity. The molecular weight of the unlabeled compound is 502.77 g/mol .[6][7][8]

Experimental Protocols

Safety Precautions

• Handle Di-n-dodecyl Phthalate-d4 in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Review the Safety Data Sheet (SDS) before handling the compound and solvents.

• Phthalates are common laboratory contaminants; therefore, take precautions to avoid contamination of samples and solutions. Use glassware that has been thoroughly cleaned and rinsed with a suitable solvent.[5]

Protocol 1: Preparation of a 1 mg/mL Stock Solution

This protocol describes the preparation of a primary stock solution of Di-n-dodecyl Phthalate-d4.

Materials:

• Di-n-dodecyl Phthalate-d4 (solid or neat oil)

• Analytical balance

• Class A volumetric flask (e.g., 10 mL)

• Pipettes

• High-purity solvent (e.g., isohexane, toluene, or methanol)

• Amber glass vial with a PTFE-lined screw cap for storage

Procedure:

• Weighing: Accurately weigh approximately 10 mg of Di-n-dodecyl Phthalate-d4 into a clean, tared weighing vessel.

• Dissolution: Quantitatively transfer the weighed compound to a 10 mL Class A volumetric flask.

• Solvent Addition: Add a small amount of the chosen solvent (e.g., isohexane) to the volumetric flask to dissolve the compound. Gently swirl the flask to ensure complete dissolution.

• Dilution to Volume: Once the compound is fully dissolved, bring the solution to the final volume with the solvent.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined screw cap. Store the solution at -20°C.

Protocol 2: Preparation of a 10 µg/mL Working Solution

This protocol details the preparation of a working solution from the stock solution.

Materials:

• 1 mg/mL Di-n-dodecyl Phthalate-d4 stock solution

• Class A volumetric flask (e.g., 10 mL)

• Calibrated pipettes

• High-purity solvent (e.g., isohexane or the same solvent used for the stock solution)

• Amber glass vial with a PTFE-lined screw cap for storage

Procedure:

• Pipetting: Using a calibrated pipette, transfer 100 µL of the 1 mg/mL stock solution into a 10 mL Class A volumetric flask.

• Dilution: Dilute the solution to the final volume with the appropriate solvent.

• Homogenization: Cap the flask and invert it several times to ensure thorough mixing.

• Storage: Transfer the working solution to a labeled amber glass vial with a PTFE-lined screw cap. It is recommended to store the working solution at refrigerated temperatures (2-8°C) for short-term use or at -20°C for longer-term storage.

Solution Stability and Storage

Proper storage is critical to maintain the integrity and concentration of the Di-n-dodecyl Phthalate-d4 solutions.

Solution Type	Storage Container	Storage Temperature	Recommended Duration
Stock Solution	Amber glass vial with PTFE-lined screw cap	-20°C	Up to 12 months (verify with in-house stability studies)
Working Solution	Amber glass vial with PTFE-lined screw cap	2-8°C	Up to 1 month
Working Solution	Amber glass vial with PTFE-lined screw cap	-20°C	Up to 6 months

Note: It is best practice to prepare fresh working solutions from the stock solution as needed. Avoid repeated freeze-thaw cycles. For long-term stability, storing aliquots of the stock solution is recommended.

Diagrams

Caption: Workflow for the preparation of Di-n-dodecyl Phthalate-d4 stock and working solutions.

Caption: The role of Di-n-dodecyl Phthalate-d4 as an internal standard in quantitative analysis.

References

• 1. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Didecyl phthalate | C28H46O4 | CID 6788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 6. Didodecyl phthalate [webbook.nist.gov]
• 7. Didodecyl phthalate | C32H54O4 | CID 17082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemeo.com [chemeo.com]

Technical Notes & Optimization

Technical Support Center: Di-n-dodecyl Phthalate-d4 Signal Intensity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal intensity of Di-n-dodecyl Phthalate-d4 (DDP-d4) in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Di-n-dodecyl Phthalate-d4 and what is its primary application?

Di-n-dodecyl Phthalate-d4 is the deuterium-labeled version of Di-n-dodecyl Phthalate (B1215562). Its primary application is as an internal standard in mass spectrometry-based analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantitative analysis of Di-n-dodecyl Phthalate.[1] The four deuterium (B1214612) atoms are typically located on the benzene (B151609) ring.[1]

Q2: Which analytical techniques are most suitable for the analysis of Di-n-dodecyl Phthalate-d4?

Mass spectrometric detection coupled with either gas chromatography (GC-MS) or liquid chromatography (LC-MS/MS) is the preferred analytical technique for phthalate analysis, including DDP-d4.[1]

Q3: What are the expected mass transitions (precursor/product ions) for Di-n-dodecyl Phthalate-d4 in LC-MS/MS?

For the non-deuterated Di-n-dodecyl Phthalate ([M+H]⁺ precursor m/z 503.4), a common fragment ion is m/z 149.[2] Since DDP-d4 has four deuterium atoms on the benzene ring, the precursor ion ([M+H]⁺) will be shifted to approximately m/z 507.4. The common phthalate fragment at m/z 149 corresponds to the protonated phthalic anhydride. A d4-labeled equivalent would be expected at m/z 153.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Di-n-dodecyl Phthalate	503.4	149.1
Di-n-dodecyl Phthalate-d4	507.4	153.1

Q4: What are common causes of low signal intensity for Di-n-dodecyl Phthalate-d4?

Low signal intensity for DDP-d4 can stem from several factors:

• Suboptimal Instrument Settings: Incorrect ionization mode, source parameters, or collision energy can significantly reduce signal.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of DDP-d4.

• Contamination: Phthalates are ubiquitous environmental contaminants, and background levels can interfere with the signal of interest.

• Sample Preparation Issues: Inefficient extraction or sample loss during preparation can lead to low concentrations of the analyte reaching the instrument.

• Chromatographic Problems: Poor peak shape or co-elution with interfering compounds can diminish signal intensity.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving low signal intensity issues with Di-n-dodecyl Phthalate-d4.

Diagram: Troubleshooting Workflow for Low DDP-d4 Signal

Caption: A flowchart for systematically troubleshooting low signal intensity for Di-n-dodecyl Phthalate-d4.

1. Instrument Parameter Optimization

• Issue: Suboptimal mass spectrometer settings.

• Troubleshooting Steps:

  • Ionization Mode: For LC-MS, Atmospheric Pressure Chemical Ionization (APCI) is often preferred for less polar compounds like phthalates. Electrospray Ionization (ESI) may also be viable. Infuse a standard solution of DDP-d4 to determine the optimal ionization mode (positive or negative) for your instrument.

  • Source Parameters: Optimize source-dependent parameters such as temperature, gas flows (nebulizer, auxiliary, and sheath gas), and voltages (e.g., capillary, nozzle). A systematic approach, varying one parameter at a time while monitoring signal intensity, is recommended.

  • Collision Energy (for MS/MS): Optimize the collision energy to achieve efficient fragmentation of the precursor ion (m/z 507.4) to the desired product ion (e.g., m/z 153.1).

2. Chromatographic Performance

• Issue: Poor peak shape, retention time shifts, or co-elution with interfering compounds.

• Troubleshooting Steps:

  • Column Selection: A C18 column is commonly used for phthalate analysis in LC. For GC, a low-polarity column such as a 5-type is often employed.

  • Mobile/Carrier Gas: For LC, ensure the mobile phase composition is appropriate and optimized for good peak shape and resolution. For GC, ensure the carrier gas flow rate is optimal.

  • Gradient/Temperature Program: Adjust the gradient (LC) or temperature program (GC) to improve separation from matrix components.

3. Sample Preparation and Matrix Effects

• Issue: Inefficient extraction or ion suppression/enhancement from the sample matrix.

• Troubleshooting Steps:

  • Extraction Efficiency: Evaluate the recovery of DDP-d4 by spiking a known amount into a blank matrix and performing the entire sample preparation procedure. If recovery is low, consider alternative extraction techniques (e.g., solid-phase extraction vs. liquid-liquid extraction).

  • Matrix Effects Assessment: A simple method to assess matrix effects is to compare the signal of DDP-d4 in a neat solution to its signal when spiked into a prepared sample extract from a blank matrix. A significant decrease in signal indicates ion suppression.

  • Mitigation of Matrix Effects:

    • Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.

    • Improved Cleanup: Incorporate additional cleanup steps in your sample preparation, such as solid-phase extraction (SPE).

4. Contamination Control

• Issue: High background levels of phthalates from environmental sources can interfere with the detection of DDP-d4.

• Troubleshooting Steps:

  • Analyze Blanks: Regularly analyze solvent blanks and method blanks to assess the level of background contamination.

  • Identify Sources: Common sources of phthalate contamination include plastic labware (e.g., pipette tips, vials, tubing), solvents, and glassware that has not been properly cleaned.

  • Minimize Contamination:

    • Use glassware whenever possible and rinse thoroughly with a suitable solvent before use.

    • Utilize high-purity solvents.

    • Be mindful of potential contamination from materials in the laboratory environment.

Experimental Protocols

Protocol 1: LC-MS/MS Parameter Optimization for DDP-d4

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of Di-n-dodecyl Phthalate-d4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• Select Ionization Mode: Acquire full-scan mass spectra in both positive and negative ion modes with both ESI and APCI sources, if available. Determine which mode provides the best signal for the [M+H]⁺ (or [M-H]⁻) ion of DDP-d4 (expected around m/z 507.4).

• Optimize Source Parameters: While infusing, systematically adjust source parameters (e.g., gas temperatures, gas flows, capillary voltage) to maximize the signal of the precursor ion.

• Optimize Fragmentation: Select the DDP-d4 precursor ion and perform a product ion scan to identify major fragment ions. Optimize the collision energy to maximize the intensity of the desired product ion (e.g., m/z 153.1).

Protocol 2: Assessment of Matrix Effects

• Prepare Solutions:

  • Solution A: A standard solution of DDP-d4 at a known concentration in a clean solvent.

  • Solution B: A blank sample matrix (e.g., extracted urine, plasma, or environmental sample that is known to not contain DDP-d4) processed through your entire sample preparation procedure.

  • Solution C: The blank matrix extract from Solution B, spiked with DDP-d4 to the same final concentration as Solution A.

• Analysis: Analyze all three solutions using your optimized LC-MS/MS method.

• Calculation: Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Peak Area in Solution C / Peak Area in Solution A) * 100

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

Diagram: Logic for Ionization Mode Selection

Caption: A logical diagram for selecting the optimal ionization mode for DDP-d4 analysis.

References

• 1. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 2. Didodecyl phthalate | C32H54O4 | CID 17082 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Di-n-dodecyl Phthalate-d4 Analysis

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and addressing common issues related to matrix effects in the analysis of Di-n-dodecyl Phthalate-d4 (DNDP-d4).

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental workflow for DNDP-d4 analysis, particularly when using LC-MS/MS.

Question: Why am I observing poor peak shape (e.g., tailing, fronting, or splitting) for my DNDP-d4 internal standard?

Answer:

Poor peak shape can arise from several factors related to the chromatography and the sample matrix. Common causes and solutions include:

• Column Overload: Injecting a sample with too high a concentration of the analyte or co-eluting matrix components can saturate the column.

  • Solution: Dilute your sample and reinject.

• Incompatible Injection Solvent: If the solvent used to dissolve the sample is significantly stronger than the initial mobile phase, it can cause the analyte to move through the column too quickly and distort the peak shape.[1]

  • Solution: Ensure your injection solvent is of similar or weaker strength than the initial mobile phase. A solvent exchange step after extraction may be necessary.[1]

• Column Contamination: Accumulation of matrix components on the analytical column can lead to peak distortion.[1]

  • Solution: Implement a column wash step between injections. If the issue persists, consider back-flushing the column (if permitted by the manufacturer) or replacing it.[1]

• Secondary Interactions: The analyte may be interacting with active sites on the column's stationary phase.[1]

  • Solution: Try adding a mobile phase additive to reduce these interactions or switch to a column with a different chemistry.[1]

Question: I am seeing a high background signal or significant contamination in my blank samples. What is the likely source and how can I mitigate it?

Answer:

Phthalates are ubiquitous environmental contaminants, and background contamination is a common challenge in their analysis.[1][2]

• Contaminated Solvents and Reagents: Phthalates can be present in solvents, water, and other reagents.[1]

  • Solution: Use high-purity, LC-MS grade solvents and reagents. It is good practice to test all new batches of solvents for phthalate (B1215562) contamination before use.[1]

• Leaching from Plasticware: Plastic lab materials such as pipette tips, centrifuge tubes, and filters are a major source of phthalate contamination.[1]

  • Solution: Avoid using plastic materials whenever possible. Opt for glassware that has been meticulously cleaned.[1]

• Contaminated LC System: Phthalates can leach from various components of the LC system, including tubing and fittings.[1]

  • Solution: Install a trap column between the pump and the autosampler to capture contaminants from the mobile phase.[1] Regularly flush the entire LC system with a strong organic solvent.[1]

Question: My DNDP-d4 signal is showing significant suppression or enhancement. How can I identify the cause and address it?

Answer:

Signal suppression or enhancement, collectively known as matrix effects, occurs when co-eluting components from the sample matrix interfere with the ionization of the target analyte in the mass spectrometer's ion source.[3][4]

• Identifying the Matrix Effect:

  • Post-Column Infusion: This qualitative method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[5]

  • Post-Extraction Spike: This quantitative method compares the signal of an analyte spiked into a blank matrix extract to the signal of the same analyte in a neat solvent. A lower signal in the matrix indicates suppression, while a higher signal indicates enhancement.[3][5]

• Mitigation Strategies:

  • Sample Preparation: The most effective way to reduce matrix effects is to remove interfering components before analysis. Techniques like Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are commonly used for this purpose.[6]

  • Chromatographic Separation: Optimizing the chromatographic method to separate the analyte from co-eluting matrix components can significantly reduce interference.[4]

  • Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening their impact on the analyte's ionization.[6]

  • Use of an Appropriate Internal Standard: Di-n-dodecyl Phthalate-d4 is a stable isotope-labeled internal standard. Because it has nearly identical chemical and physical properties to the unlabeled analyte, it will be affected by the matrix in the same way. By calculating the ratio of the analyte signal to the internal standard signal, variations due to matrix effects can be compensated for.[7]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Di-n-dodecyl Phthalate-d4 in my analysis?

A1: Di-n-dodecyl Phthalate-d4 (DNDP-d4) serves as an internal standard. Because it is a deuterated form of the analyte, it behaves almost identically during sample preparation and analysis. Its distinct mass allows it to be detected separately by the mass spectrometer. By adding a known amount of DNDP-d4 to each sample, you can correct for analyte loss during sample processing and for variations in instrument response caused by matrix effects.

Q2: How can I properly clean my glassware to avoid phthalate contamination?

A2: Thoroughly clean all glassware by first rinsing with high-purity water, followed by an acetone (B3395972) rinse, and finally a hexane (B92381) rinse. Avoid using detergents, as they can be a source of phthalate contamination.

Q3: What are some common matrices where significant matrix effects are observed for phthalate analysis?

A3: Complex matrices are more prone to causing significant matrix effects. These include biological fluids like serum and urine, food samples (especially those with high-fat content), and environmental samples such as sediment and sludge.[8][9]

Q4: Can I use a different internal standard for Di-n-dodecyl Phthalate analysis?

A4: While other internal standards can be used, a stable isotope-labeled internal standard like DNDP-d4 is the most effective choice for correcting matrix effects in mass spectrometry-based methods. This is because it co-elutes with the analyte and experiences the same degree of ion suppression or enhancement.[7]

Data Presentation

Table 1: Reported Matrix Effects in Phthalate Analysis across Different Matrices

Matrix Type	Analyte(s)	Observed Effect	Magnitude of Effect	Reference
Sediment and Biota Extracts	Various Pharmaceuticals and Personal Care Products	Suppression and Enhancement	56% suppression to 25% enhancement	[8]
Wheat	14 Phthalate Esters	Enhancement	5.4% to 53.7%	[10]
Water	Various Pharmaceuticals and Personal Care Products	Suppression and Enhancement	14% suppression to 12% enhancement	[8]
Serum	11 Phthalates and Adipates	Not specified, but recoveries were high (91-110%) after SPE	Not explicitly quantified	[11]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Phthalates in Water Samples

This protocol is adapted from a method for the extraction of phthalate esters from drinking water.[12]

• Sample Preparation: To a 100 mL bottled drinking water sample in a glass vial, add a known concentration of DNDP-d4 internal standard.

• Salting Out: Add 1.0 g of sodium chloride to the sample to increase the ionic strength and improve extraction efficiency.[12]

• Extraction: Add 1.0 mL of dichloromethane (B109758) as the extracting solvent.

• Agitation: Shake the vial vigorously for 30 minutes to ensure thorough mixing and partitioning of the analytes into the organic phase.[12]

• Phase Separation: Allow the layers to separate. The dichloromethane layer, containing the phthalates, will be at the bottom.

• Collection: Carefully transfer the organic layer to a clean glass vial for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Phthalate Metabolites in Serum

This protocol is based on an automated SPE method for the analysis of phthalate metabolites in human serum.[13][14]

• Sample Pre-treatment: Dilute a known volume of serum with 5 mL of 0.1M formic acid. Spike the sample with DNDP-d4 internal standard.

• Column Conditioning: Condition a 60 mg/3 mL Oasis-HLB SPE column with 2 mL of methanol (B129727), followed by 1 mL of 0.1M formic acid.[13]

• Sample Loading: Load the diluted serum sample onto the conditioned SPE cartridge at a flow rate of 0.5 mL/min.[13]

• Washing: Wash the cartridge with 1 mL of water, followed by 2 mL of 10% methanol in water at a flow rate of 1 mL/min to remove interferences.[13]

• Elution: Elute the phthalate metabolites with 0.5 mL of acetonitrile (B52724) at a flow rate of 0.5 mL/min.[13]

• Analysis: The eluate is now ready for LC-MS/MS analysis.

Visualizations

Caption: Liquid-Liquid Extraction Workflow for Phthalate Analysis in Water.

Caption: Solid-Phase Extraction Workflow for Phthalate Analysis in Serum.

Caption: Troubleshooting Decision Tree for DNDP-d4 Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Occurrence of phthalates in different food matrices: A systematic review of the main sources of contamination and potential risks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Di-n-dodecyl Phthalate (DIDP) Contamination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating contamination from Di-n-dodecyl Phthalate (B1215562) (DIDP) in laboratory experiments.

Troubleshooting Guides

Issue: Unexpected or High Background Signal of Di-n-dodecyl Phthalate (DIDP) in Analytical Runs (e.g., LC-MS, GC-MS)

This guide provides a systematic approach to identifying the source of DIDP contamination in your analytical workflow.

DOT Script for Troubleshooting Workflow:

Caption: Troubleshooting workflow for high DIDP background.

Step-by-Step Troubleshooting:

• Isolate the Source: The first step is to determine if the contamination originates from the analytical system itself or from the samples, standards, and consumables used.

  • Action: Run a system blank. For LC-MS, inject the mobile phase directly. For GC-MS, perform a run with only the carrier gas.

  • Interpretation:

    • DIDP detected: The contamination is within your analytical system (solvents, tubing, etc.). Proceed to Step 2.

    • No DIDP detected: The contamination is likely from your sample preparation, standards, or lab environment. Proceed to Step 3.

• System Contamination: If the system is contaminated, methodically check each component.

  • Solvents and Reagents: Phthalates can be present in analytical grade solvents.

    • Action: Analyze each solvent and reagent used in your mobile phase or sample preparation individually.

    • Solution: If a solvent is contaminated, open a new bottle from a different lot or manufacturer. Consider filtering solvents through a phthalate-free filter, though be aware that some filter materials can also be a source of contamination.

  • LC/GC Components: Plastic components in the flow path are common sources of phthalates.

    • Action (LC): Sequentially replace tubing (especially PVC), fittings, and solvent frits with known clean parts.

    • Action (GC): Replace septa, injection port liners, and syringes.

    • Solution: Use phthalate-free components where possible. Glass and stainless steel are preferable to most plastics.

• Sample/Standard and Environmental Contamination:

  • Laboratory Consumables: Disposable plastics can leach DIDP.

    • Action: Test for leaching by incubating clean solvent in suspect plasticware (e.g., pipette tips, microcentrifuge tubes, filter units) and then analyzing the solvent. While specific data for DIDP leaching is not abundant, other high molecular weight phthalates are known to leach from materials like PVC and to a lesser extent from polypropylene (B1209903).

    • Solution: Replace contaminated plasticware. Opt for glassware or plastics known to be low in phthalates, such as polypropylene, though be aware that even these can be sources of contamination.

  • Environmental Exposure: DIDP can be present in the laboratory environment, originating from materials like vinyl flooring, paints, and adhesives.[1]

    • Action: Prepare a "lab blank" by exposing a clean, open container of solvent to the laboratory air for a period of time and then analyzing it.

    • Solution: Minimize the exposure of samples and solvents to the lab environment. Keep containers covered and work in a clean area.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of Di-n-dodecyl Phthalate (DIDP) contamination in a laboratory setting?

A1: DIDP contamination can arise from a variety of sources. The most common include:

• Plastic Laboratory Consumables: While polyvinyl chloride (PVC) is a major source of phthalates, other plastics like polypropylene can also contain and leach DIDP.[2][3] Items such as pipette tips, centrifuge tubes, and plastic filters can be sources of contamination.[4][5]

• Solvents and Reagents: DIDP can be present as an impurity in various laboratory-grade solvents and reagents.

• Laboratory Environment: Building materials such as vinyl flooring, paints, and adhesives can contain DIDP, which can then contaminate samples and equipment through airborne particles.[1]

• Analytical Instrumentation: Plastic components within the analytical instrument, such as tubing, seals, and septa, can be a source of background DIDP signals.

Q2: I am seeing a persistent high background signal at m/z 447 in my LC-MS analysis. Could this be DIDP?

A2: Yes, a signal at m/z 447.347 could correspond to the protonated molecule of DIDP ([M+H]⁺).[6] DIDP is a common background contaminant. To confirm its identity, you should look for other common adducts.

Quantitative Data: Common DIDP Adducts and Fragments

Ion Type	Adduct/Fragment	m/z (Positive Ion Mode)
Protonated Molecule	[M+H]⁺	447.347
Sodium Adduct	[M+Na]⁺	469.329
Ammonium Adduct	[M+NH₄]⁺	464.374
Phthalic Anhydride Fragment	[C₈H₅O₃]⁺	149.023

Note: The exact m/z values may vary slightly depending on instrument calibration and resolution.

Q3: Are there any recommended plastics to use to minimize DIDP contamination?

A3: While no plastic is entirely free from potential leachables, some are generally better than others for minimizing phthalate contamination.

• Recommended: Glass and stainless steel are the most inert and preferred materials. For plastics, polypropylene (PP) and high-density polyethylene (B3416737) (HDPE) are generally considered to have lower levels of phthalate plasticizers compared to PVC.

• To Avoid: Polyvinyl chloride (PVC) is a major source of phthalate contamination and should be avoided where possible, especially for tubing and sample storage.[4]

Q4: How can I effectively clean glassware to remove DIDP contamination?

A4: For glassware, a thorough cleaning procedure is essential.

• Rinse: Rinse with a high-purity solvent in which DIDP is soluble, such as hexane (B92381) or acetone.

• Wash: Wash with a laboratory-grade detergent.

• Rinse Thoroughly: Rinse multiple times with tap water, followed by a final rinse with deionized or high-purity water.

• Bake (Optional but Recommended): Bake the glassware in a muffle furnace at a high temperature (e.g., 400 °C) for several hours. This can help to volatilize and remove organic contaminants.

Experimental Protocols

Protocol: Quantification of Di-n-dodecyl Phthalate (DIDP) in Laboratory Solvents by GC-MS

This protocol provides a general method for the quantification of DIDP in laboratory solvents. It is based on established methods for phthalate analysis.[7][8]

DOT Script for Experimental Workflow:

Caption: Workflow for DIDP quantification in solvents.

1. Materials and Reagents

• DIDP analytical standard

• Internal Standard (IS): e.g., Benzyl benzoate (B1203000) or a deuterated phthalate.

• High-purity solvent (for dilution): Hexane or other suitable solvent, confirmed to be free of DIDP.

• Glassware: Volumetric flasks, vials with PTFE-lined caps.

2. Preparation of Standards

• Prepare a stock solution of DIDP in the high-purity solvent (e.g., 1000 µg/mL).

• Perform serial dilutions to create a calibration curve over the desired concentration range (e.g., 10-500 ng/mL).

• Spike each calibration standard with the internal standard at a fixed concentration.

3. Sample Preparation

• Take a known volume of the solvent to be tested.

• Spike with the internal standard at the same concentration as the calibration standards.

4. GC-MS Parameters (Example)

• GC System: Agilent 7890A GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Inlet: Splitless mode, 280 °C.

• Oven Program: 60 °C hold for 1 min, ramp to 300 °C at 15 °C/min, hold for 10 min.

• Carrier Gas: Helium, constant flow of 1.2 mL/min.

• MS System: Agilent 5975C MSD or equivalent.

• Ion Source: Electron Ionization (EI), 70 eV, 230 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • DIDP Quantifier Ion: m/z 149

  • DIDP Qualifier Ions: m/z 167, 279

  • Monitor appropriate ions for the internal standard.

5. Data Analysis

• Generate a calibration curve by plotting the ratio of the DIDP peak area to the internal standard peak area against the concentration of the calibration standards.

• Calculate the concentration of DIDP in the solvent sample using the calibration curve.

Disclaimer: This information is intended for guidance and should be adapted to specific experimental conditions and laboratory safety protocols.

References

• 1. zefsci.com [zefsci.com]
• 2. Plastic labware contaminant risk | News | Chemistry World [chemistryworld.com]
• 3. Leaching of Phthalates from Medical Supplies and Their Implications for Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.thea.ie [research.thea.ie]
• 5. researchgate.net [researchgate.net]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oiv.int [oiv.int]

Technical Support Center: Optimizing Analysis of Di-n-dodecyl Phthalate-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Di-n-dodecyl Phthalate-d4. Our aim is to help you resolve common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is Di-n-dodecyl Phthalate-d4 and what is its primary application?

A1: Di-n-dodecyl Phthalate-d4 is the deuterium-labeled version of Di-n-dodecyl Phthalate (B1215562). Its primary application is as an internal standard in mass spectrometry (MS) based analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS), for the accurate quantification of phthalates in various samples.[1] Because its chemical behavior is nearly identical to its non-deuterated counterpart but has a distinct mass, it is an ideal tool for quantitative analysis.[1]

Q2: What are the typical injection volumes for Di-n-dodecyl Phthalate-d4 analysis?

A2: For GC-MS analysis, a common injection volume is 1 µL.[2][3][4][5][6] For HPLC or LC-MS/MS systems, the optimal injection volume is dependent on the column dimensions. A general guideline is to keep the injection volume to a maximum of 1-2% of the total column volume to avoid peak broadening and loss of resolution.[7] For example, a 20 µL injection volume has been found to offer good peak resolution in some HPLC-UV methods for phthalate analysis.[8]

Q3: Why am I seeing no peak, or a very small peak, for my Di-n-dodecyl Phthalate-d4 internal standard?

A3: The disappearance of an internal standard peak can be due to several factors. First, confirm that you are using the correct GC-MS or LC-MS method parameters. Accidental use of a different method can lead to this issue. Also, check the stability of your standard solution; phthalates can degrade over time, so preparing a fresh solution and analyzing it immediately can help determine if this is the cause. Finally, ensure there are no leaks in your GC system, as this can lead to a loss of sample and inconsistent results.[9]

Q4: Can plastic labware be used when preparing samples with Di-n-dodecyl Phthalate-d4?

A4: It is strongly recommended to avoid using plastic materials during sample preparation for phthalate analysis.[2] Phthalates are commonly used as plasticizers and can leach from plastic labware, leading to contamination and inaccurate results. Use glass pipettes, syringes, and vials to minimize the risk of contamination.[10]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of Di-n-dodecyl Phthalate-d4.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks where the back of the peak is wider than the front (tailing).

• Asymmetrical peaks where the front of the peak is wider than the back (fronting).

Possible Causes & Solutions:

Cause	Solution
Active Sites in the GC Inlet or Column	Phthalates can interact with active sites (e.g., silanol (B1196071) groups) in the liner or at the head of the column, causing peak tailing.[11] Use a fresh, deactivated liner or trim 10-20 cm from the front of the column.[11]
Sample Overload	Injecting too much sample can saturate the column, leading to peak fronting or tailing.[11] Try diluting your sample to see if peak shape improves.[11]
Improper Column Installation	An incorrectly installed column can create dead volume, leading to peak distortion. Ensure the column is cut cleanly and inserted to the correct depth in both the inlet and detector.[11]
Contamination	Severe contamination of the stationary phase, especially at the column inlet, can cause all peaks to tail.[11] Regular inlet maintenance, including replacing the liner and septum, is crucial.

Issue 2: Carryover or "Ghost Peaks"

Symptoms:

• Peaks corresponding to Di-n-dodecyl Phthalate-d4 or other analytes appear in blank injections.

Possible Causes & Solutions:

Cause	Solution
Syringe Contamination	The outer surface of the syringe needle can adsorb phthalates from the lab environment. Some injection methods include a needle cleaning step. Regularly run solvent blanks to monitor for carryover.[2]
Inlet Contamination	High-boiling-point compounds like Di-n-dodecyl Phthalate can accumulate in the inlet. Regular replacement of the liner and septum is recommended.
Column Contamination	Previous injections of highly concentrated samples can lead to carryover. If carryover persists, consider baking out the column at a high temperature (within the column's limits).

Issue 3: Detector Saturation

Symptoms:

• Flat-topped or "squared-off" peaks.

• Poor linearity in calibration curves at high concentrations.

Possible Causes & Solutions:

Cause	Solution
Sample Concentration Too High	The amount of analyte reaching the detector is exceeding its linear dynamic range. Dilute the sample and re-inject.
Incorrect Injection Volume	A large injection volume of a concentrated sample can lead to detector saturation. Reduce the injection volume.

Experimental Protocols

GC-MS Protocol for Phthalate Analysis

This protocol provides a general framework for the analysis of phthalates using Di-n-dodecyl Phthalate-d4 as an internal standard.

1. Sample Preparation:

• Use glassware for all sample preparation steps to avoid plasticizer contamination.[10]

• Prepare a stock solution of Di-n-dodecyl Phthalate-d4 in a suitable solvent (e.g., isooctane, hexane, or methylene (B1212753) chloride).[4][10][12]

• Spike all samples, calibration standards, and blanks with the internal standard at a consistent concentration.

2. GC-MS System Configuration:

Parameter	Recommended Setting
Injector	Split/splitless injector with a deactivated single taper liner with glass wool.[2]
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.[2]
Carrier Gas	Helium at a constant flow of 1.0-1.5 mL/min.[2][5]
Injection Volume	1 µL.[2][3][4][5][6]
Injection Mode	Splitless.[2][4][5][6]
Injector Temperature	280-290°C.[2][3][4][5]

3. Oven Temperature Program:

Step	Temperature	Hold Time	Ramp Rate
Initial	50-80°C	1-2 minutes	-
Ramp 1	280-310°C	-	15-30°C/min
Hold	280-310°C	4-5 minutes	-

(Note: This is a general program and should be optimized for your specific application and analytes.)

4. Mass Spectrometer Parameters:

Parameter	Recommended Setting
Ionization Mode	Electron Ionization (EI) at 70 eV.[2]
Source Temperature	230°C.[2][5]
Quadrupole Temperature	150°C.[2][5]
Acquisition Mode	Selected Ion Monitoring (SIM) for higher sensitivity and selectivity.

Visualizations

Caption: A logical workflow for troubleshooting common peak shape issues.

Caption: A decision-making process for optimizing injection volume.

References

• 1. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. hpst.cz [hpst.cz]
• 6. agilent.com [agilent.com]
• 7. HPLC Tips & Tricks: Optimizing Injection Volume [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 11. benchchem.com [benchchem.com]
• 12. esslabshop.com [esslabshop.com]

Technical Support Center: Di-n-dodecyl Phthalate-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Di-n-dodecyl Phthalate-d4 in solution. It includes frequently asked questions, troubleshooting guides for common experimental issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of Di-n-dodecyl Phthalate-d4 in solution?

A1: Di-n-dodecyl Phthalate-d4, a long-chain phthalate (B1215562) ester, is generally stable in common organic solvents under appropriate storage conditions. Phthalate esters are known to be chemically stable under standard storage conditions.[1] However, like other phthalates, it can be susceptible to degradation over extended periods, particularly when exposed to harsh environmental conditions such as strong acids or bases, high temperatures, and UV radiation.[2] The stability of deuterated standards can also be affected by the potential for hydrogen-deuterium exchange, although this is less likely when the deuterium (B1214612) labels are on the aromatic ring.[3][4]

Q2: What are the recommended storage conditions for Di-n-dodecyl Phthalate-d4 solutions?

A2: To ensure the long-term stability of Di-n-dodecyl Phthalate-d4 solutions, it is recommended to store them at low temperatures, protected from light, and in tightly sealed containers to prevent solvent evaporation and contamination. A certificate of analysis for a similar long-chain deuterated phthalate recommends long-term storage at 20°C under an inert atmosphere.[1] For working solutions, storage at 4°C in amber vials is advisable. It is crucial to use glassware and pre-cleaned materials to avoid contamination from plastics.[5]

Q3: What are the primary degradation pathways for Di-n-dodecyl Phthalate-d4?

A3: The two primary abiotic degradation pathways for phthalate esters are hydrolysis and photodegradation.

• Hydrolysis: This process involves the cleavage of the ester bonds, which can be catalyzed by acids or bases, to form mono-n-dodecyl phthalate-d4 and eventually phthalic acid-d4 and dodecanol.[6] Alkaline hydrolysis is typically orders of magnitude faster than acid-catalyzed hydrolysis.[3]

• Photodegradation: Exposure to UV radiation can lead to the breakdown of the phthalate molecule. This process often involves the reaction with hydroxyl radicals in the atmosphere or in solution.[7] The degradation mechanism can involve the cleavage of the ester chain and the aromatic ring.[2]

Q4: Which solvents are suitable for preparing solutions of Di-n-dodecyl Phthalate-d4?

A4: Di-n-dodecyl Phthalate is soluble in many common organic solvents and oils but has very low solubility in water.[8] Solvents such as isooctane, hexane, acetone, and methanol (B129727) are commonly used.[9][10] When choosing a solvent, consider its compatibility with your analytical method (e.g., GC-MS, HPLC) and the potential for solvent-analyte interactions.

Troubleshooting Guide

Q1: I am observing peak tailing for Di-n-dodecyl Phthalate-d4 in my GC-MS analysis. What could be the cause?

A1: Peak tailing for phthalates in GC-MS is a common issue and can be attributed to several factors:

• Active Sites: Phthalates can interact with active sites, such as silanol (B1196071) groups, in the GC inlet liner or at the head of the column. Using a fresh, deactivated liner or trimming 10-20 cm from the front of the column can help resolve this.[5]

• Column Contamination: Contamination of the stationary phase can lead to peak tailing. Regular maintenance, including baking the column according to the manufacturer's instructions, is recommended.

• Improper Column Installation: Incorrect column installation can create dead volumes, leading to peak distortion. Ensure the column is cut cleanly and installed at the correct depth in the inlet and detector.[5]

Q2: The signal intensity for my Di-n-dodecyl Phthalate-d4 standard is decreasing over time. What should I do?

A2: A decreasing signal intensity may indicate degradation of the standard or adsorption to surfaces.

• Check for Degradation: Prepare a fresh stock solution from the neat material and compare its response to the older solution. If the new solution gives a significantly higher response, the old solution has likely degraded.

• Adsorption to Surfaces: Long-chain phthalates are hydrophobic and can adsorb to the surfaces of glassware and sample vials.[11] Using silanized glassware can help minimize this issue.

• Leaks in the GC-MS System: A leak in the injection port can cause a loss of sample and result in a lower signal. Regularly check for leaks using an electronic leak detector.

Q3: I am seeing extraneous phthalate peaks in my blank injections. How can I minimize contamination?

A3: Phthalate contamination is a notorious problem in trace analysis due to their ubiquitous presence in laboratory materials.

• Avoid Plasticware: Use glassware for all sample and standard preparations. Avoid using plastic pipette tips, containers, and vial caps (B75204) with plastic components where possible.[12]

• Solvent Purity: Even high-purity solvents can contain trace levels of phthalates. It is advisable to test new bottles of solvent for phthalate contamination before use.[12]

• Thorough Cleaning of Glassware: Wash all glassware with a detergent known to be free of phthalates, followed by rinsing with high-purity solvent. Baking glassware at a high temperature can also help remove organic contaminants.[7]

Quantitative Data Summary

Parameter	Value	Reference
Molecular Formula	C₃₂H₅₀D₄O₄	[13]
Molecular Weight	506.79 g/mol	[13]
Long-term Storage	20°C, Inert atmosphere	[1]
Solubility	Soluble in organic solvents (e.g., isooctane, acetone), low in water	[8][9][10]

Experimental Protocols

Protocol: Stability Assessment of Di-n-dodecyl Phthalate-d4 in Solution by GC-MS

1. Objective: To determine the stability of Di-n-dodecyl Phthalate-d4 in a selected organic solvent over time under specified storage conditions.

2. Materials and Reagents:

• Di-n-dodecyl Phthalate-d4 neat standard

• High-purity solvent (e.g., isooctane)

• Internal Standard (IS) (e.g., another stable, deuterated long-chain phthalate not expected to be a degradation product)

• Volumetric flasks, pipettes, and autosampler vials (all glass)

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

3. Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Di-n-dodecyl Phthalate-d4 neat material and dissolve it in the chosen solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 1000 µg/mL).

• Preparation of Stability Samples:

  • From the stock solution, prepare a series of working solutions at a relevant concentration (e.g., 10 µg/mL) in amber glass vials.

  • Prepare a sufficient number of vials to be analyzed at each time point (e.g., T=0, 1 week, 2 weeks, 1 month, 3 months).

• Storage Conditions:

  • Store the stability sample vials under the desired conditions (e.g., 4°C in the dark, room temperature with light exposure).

• Sample Analysis (at each time point):

  • At each designated time point, retrieve a set of vials from each storage condition.

  • Allow the vials to equilibrate to room temperature.

  • Add a known amount of the internal standard to each vial.

  • Analyze the samples by GC-MS.

• GC-MS Parameters (Example):

  • Injector: Splitless mode, 280°C

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Oven Program: 100°C (hold 1 min), ramp to 300°C at 15°C/min, hold 10 min

  • MS: Electron Ionization (EI) mode, Selected Ion Monitoring (SIM) to monitor characteristic ions for Di-n-dodecyl Phthalate-d4 and the IS.

4. Data Analysis:

• Calculate the peak area ratio of Di-n-dodecyl Phthalate-d4 to the internal standard for each sample.

• Compare the average peak area ratio at each time point to the average peak area ratio at T=0.

• A significant decrease in the ratio over time indicates degradation of the analyte.

Visualizations

Caption: Primary degradation pathways for Di-n-dodecyl Phthalate-d4.

Caption: Workflow for assessing the stability of Di-n-dodecyl Phthalate-d4.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. The degradation of endocrine disruptor di-n-butyl phthalate by UV irradiation: a photolysis and product study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Didecyl phthalate | C28H46O4 | CID 6788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. esslabshop.com [esslabshop.com]
• 10. researchgate.net [researchgate.net]
• 11. Adsorption of Phthalates on Impervious Indoor Surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Phthalates and how to get rid of them! - Chromatography Forum [chromforum.org]
• 13. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Di-n-dodecyl Phthalate-d4 Analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low recovery issues with Di-n-dodecyl Phthalate-d4 (DIDP-d4) during analytical experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why am I observing low or no recovery of my Di-n-dodecyl Phthalate-d4 internal standard?

Low or inconsistent recovery of DIDP-d4 can stem from several factors throughout the analytical workflow, from sample preparation to instrumental analysis. Here’s a step-by-step guide to troubleshoot this issue.

Troubleshooting Steps:

• Sample Preparation and Extraction:

  • Incomplete Extraction: Due to its high molecular weight and hydrophobicity, DIDP-d4 can be challenging to fully extract from complex matrices.[1] Ensure your solvent and extraction technique are appropriate for your sample type. For instance, matrices with high fat or polymer content may require more rigorous extraction methods.[1]

  • Adsorption to Surfaces: Phthalates are known to adsorb to both glass and plastic surfaces, which can lead to significant analyte loss, especially at low concentrations.[1] Using deactivated glassware or polypropylene (B1209903) labware can help minimize this effect.[1]

  • Matrix Effects: Co-extracted materials from the sample can interfere with the analysis, causing signal suppression or enhancement in techniques like GC-MS.[1] Deuterated internal standards like DIDP-d4 are used to compensate for these matrix effects.[2]

• Instrumental Analysis (GC-MS):

  • Degradation: The internal standard may be unstable under the analytical conditions. Prepare fresh solutions and store them properly, typically at 4°C in the dark, in glass vials with PTFE-lined caps.[3]

  • Injector Temperature: Ensure the injector temperature is optimized. While a high injector temperature can be efficient, for some thermally sensitive compounds, a lower temperature might be necessary to prevent degradation.[4][5]

  • Column Contamination: Accumulation of non-volatile residues from sample injections at the head of the analytical column can lead to peak distortion and loss of analyte.[3] Regularly trimming a small portion (e.g., 10-15 cm) of the column can often resolve this.[3]

  • Leaks in the GC System: Leaks can affect peak shape and intensity.[3] Regularly check for leaks in your GC system.

• Contamination:

  • Ubiquitous Nature of Phthalates: Phthalates are widespread in the laboratory environment and can be found in solvents, reagents, plasticware, and even the air.[1][4][6] This can lead to high background levels, making accurate quantification difficult.

  • Minimizing Contamination: Whenever possible, use glassware instead of plastic.[3] Thoroughly clean all glassware by rinsing with acetone (B3395972) and then hexane (B92381).[3] Use high-purity, pesticide-grade, or equivalent solvents and test new batches for phthalate (B1215562) contamination.[3] The syringe needle itself can be a source of contamination from the lab air.[3][4]

Q2: My solid-phase extraction (SPE) method for DIDP-d4 shows inconsistent and low recoveries. What should I check?

Low and erratic recoveries are common issues when using SPE for high molecular weight phthalates.[1]

Troubleshooting SPE:

• Sorbent Selection: Ensure the chosen sorbent is suitable for a hydrophobic compound like DIDP-d4. C18 and Hydrophilic-Lipophilic Balanced (HLB) sorbents are frequently used.[1]

• Conditioning and Equilibration: Inadequate conditioning of the SPE cartridge can result in poor retention. The sorbent must be properly wetted with a solvent like methanol (B129727), followed by an equilibration step with reagent water or a buffer that matches the sample's pH.[1]

• Sample Loading: Ensure the sample is loaded at an appropriate flow rate to allow for proper interaction between the analyte and the sorbent.

• Washing Step: The washing step is crucial for removing interferences. However, an overly strong wash solvent can lead to the loss of the analyte.

• Elution Step: Ensure the elution solvent is strong enough to desorb the analyte completely from the sorbent. Collect the eluate in a clean glass tube.[1]

• Drying: After washing, the cartridge should be thoroughly dried by passing nitrogen gas through it to prevent water from being carried over into the final extract.[1]

Q3: I'm experiencing significant peak tailing for my DIDP-d4 peak in my GC-MS analysis. What is the likely cause?

Peak tailing in phthalate analysis often points to active sites within the GC system or contamination.[3]

Troubleshooting Peak Tailing:

• Liner Contamination: The GC inlet liner can accumulate non-volatile residues, creating active sites that lead to peak tailing. Regularly inspect and replace the liner. Silylation of the liner can also help to deactivate these sites.[3]

• Column Contamination: As mentioned previously, the buildup of matrix components at the head of the analytical column can cause peak distortion. Trimming the column can help.[3]

• Septum Bleed: Particles from the injection port septum can fall into the liner, creating active sites. Use high-quality, low-bleed septa and replace them regularly.[3]

Data Presentation

Table 1: Properties of Di-n-dodecyl Phthalate (DIDP)

Property	Value	Reference
Molecular Formula	C₃₂H₅₄O₄	[7]
Molecular Weight	502.77 g/mol	[7]
Log P (Octanol/Water Partition Coefficient)	9.842	[8]
Boiling Point	1115.80 K	[8]
Water Solubility (log10ws)	-11.17 mol/L	[8]

Table 2: Recommended GC-MS Parameters for Phthalate Analysis

Parameter	Recommended Setting	Rationale/Comments
Injector Temperature	250-280 °C	Optimize based on analyte stability and matrix.[5][9]
Carrier Gas	Helium or Hydrogen	Helium is commonly used.[10]
Column Type	Low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane)	Rxi-XLB and Rtx-440 columns have shown good performance in separating phthalate isomers.[3][11]
Oven Temperature Program	Start at a lower temperature (e.g., 70°C) and ramp up to a final temperature of around 280°C.	A programmed temperature gradient is used to separate different phthalates.[5][9][10]
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS analysis of phthalates.[10]
Detection Mode	Selected Ion Monitoring (SIM) or Full Scan	SIM mode offers higher sensitivity and selectivity for targeted quantification.[10] A characteristic ion for DIDP is m/z 307.[3]

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction (LLE) for Water Samples

• To a 100 mL water sample, add a known amount of DIDP-d4 solution as an internal standard.

• Add 10 mL of a suitable organic solvent (e.g., hexane or a mixture of hexane and dichloromethane).

• Shake the mixture vigorously for 2-3 minutes. If an emulsion forms, centrifugation or the addition of a saturated NaCl solution can help break it.[1]

• Allow the layers to separate.

• Carefully collect the organic layer.

• Repeat the extraction with a fresh portion of the organic solvent.

• Combine the organic extracts and evaporate to a smaller volume under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for GC-MS analysis.

Protocol 2: General Solid-Phase Extraction (SPE) for Water Samples

• Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of reagent water.[1]

• Loading: Load the water sample (to which DIDP-d4 has been added) onto the cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10 v/v) to remove polar interferences.[1]

• Drying: Dry the cartridge by passing nitrogen gas through it for 10-15 minutes.[1]

• Elution: Elute the DIDP-d4 with 5-10 mL of a non-polar solvent such as acetonitrile, acetone, or hexane.[1]

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of a suitable solvent for analysis.[1]

Mandatory Visualization

Caption: A troubleshooting workflow for low recovery of Di-n-dodecyl Phthalate-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. chemeo.com [chemeo.com]
• 8. Didodecyl phthalate (CAS 2432-90-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. gcms.cz [gcms.cz]

reducing background noise for phthalate analysis

Welcome to the Technical Support Center for Phthalate (B1215562) Analysis. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and minimize background contamination during their experiments. Phthalates are ubiquitous plasticizers that can easily leach from common laboratory consumables, leading to background noise that compromises the accuracy of trace-level analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory?

A1: Phthalate contamination is a persistent issue due to their widespread use. The most common sources include:

• Plastic Labware: Any plastic materials like containers, pipette tips, tubing, and vial caps (B75204) can leach phthalates.[1][2] Even plastics labeled "phthalate-free" should be used with caution in ultra-trace analysis.[1]

• Solvents and Reagents: High-purity solvents can still contain trace levels of phthalates.[3] This contamination can sometimes originate from the container caps or liners.[2][4]

• Laboratory Environment: Phthalates are present in indoor air and dust, originating from flooring, paints, cables, and furniture.[3][5] These airborne particles can settle on glassware and samples.[5]

• Equipment: Components within analytical instruments, such as tubing, seals, and solvent frits in HPLC/GC systems, can be sources of contamination.[1][3] The autosampler syringe needle itself can adsorb airborne phthalates.[6][7]

• Personal Care Products: Many lotions, cosmetics, and soaps contain phthalates, which can be transferred to samples by the analyst.[1]

• Water Systems: Deionized (DI) water systems that use plastic storage tanks or tubing can leach phthalates into the purified water.[3]

Q2: Which specific phthalates are most often detected as background contaminants?

A2: The most frequently encountered background phthalates are Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP).[1] Other common contaminants include Diisobutyl phthalate (DIBP), Diethyl phthalate (DEP), and Benzylbutyl phthalate (BBP).[1][8]

Q3: How can I test my solvents for phthalate contamination?

A3: To check a solvent for contamination, you can concentrate a large volume (e.g., 100-200 mL) down to a final volume of 0.5-1 mL using a gentle stream of high-purity nitrogen in meticulously cleaned glassware. Analyze this concentrated solvent using your GC-MS or LC-MS method.[1]

Q4: What type of vials and caps should I use for phthalate analysis?

A4: Always use glass vials. For the caps, it is critical to use septa with an inert barrier between the sample and the silicone. Polytetrafluoroethylene (PTFE)-lined silicone septa are the standard recommendation to prevent leaching from the silicone.[1]

Q5: Is it necessary to run a blank with every sample batch?

A5: Yes, it is absolutely critical. A procedural blank (also called a method blank) is a sample of a clean matrix (like high-purity water or solvent) that is subjected to the entire analytical process, from extraction to analysis, exactly like a real sample.[1] This allows you to assess the level of contamination introduced during the entire workflow and is essential for accurate quantification.[1]

Troubleshooting Guide

This guide provides a systematic approach to identifying and eliminating sources of phthalate background noise.

Problem: High levels of DEHP and DBP are detected in my procedural blank.

This is a very common issue. The key is to systematically isolate the source of contamination.

Potential Cause	Troubleshooting Step	Expected Outcome
Contaminated Solvents/Reagents	1. Obtain a new bottle of high-purity solvent, preferably from a different lot or manufacturer. 2. Inject the new solvent directly into the instrument (a "solvent blank"). 3. If the new solvent is clean, re-run a procedural blank using only the new solvent. 4. For persistent issues, solvents can be further purified by passing them through activated aluminum oxide or by redistillation in an all-glass apparatus.[1][9]	A clean solvent blank indicates the original solvent was the source. A clean procedural blank with the new solvent confirms this.
Contaminated Glassware	1. Implement a rigorous glassware cleaning protocol (see Experimental Protocol 2). 2. A crucial step is baking the glassware in a muffle furnace at 400-450°C for at least 2 hours after solvent rinsing.[1][6] 3. After baking, allow glassware to cool in a clean, contained environment (like a desiccator) and cover openings with cleaned aluminum foil.[1]	A significant reduction in the procedural blank signal points to initial glassware contamination.
Leaching from Labware	1. Systematically replace any plastic components in your sample preparation workflow (e.g., pipette tips, filter units, tubing) with alternatives made of glass, stainless steel, or PTFE.[1][10] 2. Pay special attention to disposable filter syringes, which can be a major source of DBP.[2][4]	Elimination of the background signal after removing a specific plastic item confirms it as the source of leaching.
Airborne Contamination	1. Prepare samples in a clean, dedicated area, ideally a laminar flow hood. 2. Keep all samples, standards, and glassware covered with pre-cleaned aluminum foil whenever not in immediate use.[10] 3. Place cleaned glassware in a desiccator containing aluminum oxide to prevent adsorption of airborne phthalates.[1][5]	A reduction in background levels suggests environmental contamination was a significant contributor.
Instrument Carryover / Contamination	1. Run a "no injection" or "air" blank to check for contamination within the GC-MS system itself.[10] 2. Implement a robust syringe cleaning procedure with multiple solvent rinses between injections. 3. Check for contamination from the GC syringe needle by performing a low-temperature injection (e.g., 40°C) to minimize thermal desorption of adsorbed phthalates from the needle's outer surface.[7]	A clean "no injection" blank suggests the instrument itself is not the primary source. Reduced background after extensive syringe washing or low-temp injection points to the syringe or carryover.

Quantitative Data Summary

Phthalates can leach from various laboratory materials. The following table summarizes potential contamination sources.

Table 1: Common Phthalates and Their Primary Contamination Sources

Phthalate	Abbreviation	Common Contamination Sources
Di(2-ethylhexyl) phthalate	DEHP	PVC tubing, vinyl gloves, plastic containers, flooring, general lab dust.[3][8]
Dibutyl phthalate	DBP	Plastic tubing, adhesives, paints, some filter units, personal care products.[1][4]
Diisobutyl phthalate	DIBP	Often found alongside DBP; plastics and environmental dust.[1]
Benzylbutyl phthalate	BBP	PVC flooring, adhesives, some plastic labware.[8]
Diethyl phthalate	DEP	Cosmetics, personal care products, plastics, solvent impurity.[1]
Dimethyl phthalate	DMP	Cellulose acetate (B1210297) plastics (e.g., some filter types), solvent impurity.[2]

Experimental Protocols

Protocol 1: Systematic Blank Analysis for Contamination Source Identification

Objective: To pinpoint the stage of the analytical process that introduces phthalate contamination.

Methodology:

• Instrument Blank: Perform a GC-MS run without any injection. This establishes the baseline noise of the detector and system electronics.

• Solvent Blank: Inject the primary solvent (e.g., hexane (B92381) or dichloromethane) used for sample dilution directly from a fresh bottle into the GC-MS. This tests the purity of the solvent and the cleanliness of the injection system (syringe, inlet).[10]

• Apparatus Blank: Rinse a complete set of glassware and apparatus (e.g., flask, separatory funnel, concentration tube) with the solvent, collect the final rinse, concentrate it, and inject it. This specifically tests the cleanliness of the glassware.

• Procedural (Method) Blank: Process a sample of a known clean matrix (e.g., HPLC-grade water or purified sand) through the entire sample preparation procedure, including all reagents, glassware, and equipment.[1] This blank is analyzed with every batch of samples to measure the total background contribution of the entire process.

Protocol 2: Rigorous Glassware Cleaning for Phthalate Analysis

Objective: To prepare scrupulously clean glassware to minimize background phthalate contamination.

Materials:

• Phosphate-free laboratory detergent

• Tap water and Deionized (DI) water

• High-purity, phthalate-free solvents (e.g., acetone, hexane, dichloromethane)

• Muffle furnace capable of reaching 450°C

• High-purity aluminum foil

Methodology:

• Initial Wash: If glassware is visibly dirty, wash with a laboratory-grade, phosphate-free detergent and hot tap water.[11][12] Scrub thoroughly with appropriate brushes.

• Rinsing: Rinse glassware extensively with hot tap water (at least 3-5 times) followed by several rinses with deionized water (3-5 times).[1][13]

• Solvent Rinse: In a fume hood, rinse the glassware with high-purity acetone, followed by a final rinse with high-purity hexane or the solvent to be used in the analysis.[1][14]

• Baking (Critical Step): Loosely cover the openings of the glassware with cleaned aluminum foil. Place the glassware in a muffle furnace and bake at 400-450°C for a minimum of 2-4 hours (overnight is common).[1][5][6] This step volatilizes and removes any remaining organic contaminants.

• Cooling and Storage: Turn off the furnace and allow the glassware to cool completely inside it to prevent cracking and re-contamination from ambient air.[1] Once at room temperature, tighten the aluminum foil covers. Store in a clean, dedicated cabinet away from dust and plastic materials. For best results, store in a glass desiccator.[1]

Visualizations

Common pathways of phthalate contamination in laboratory analysis.

A logical workflow for troubleshooting high phthalate background.

References

• 1. benchchem.com [benchchem.com]
• 2. research.thea.ie [research.thea.ie]
• 3. biotage.com [biotage.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phthalates - Wikipedia [en.wikipedia.org]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. benchchem.com [benchchem.com]
• 11. nist.gov [nist.gov]
• 12. watersciences.unl.edu [watersciences.unl.edu]
• 13. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]
• 14. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]

Technical Support Center: Di-n-dodecyl Phthalate-d4 Method Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Di-n-dodecyl Phthalate-d4 (DIDP-d4) for the analysis of its non-labeled counterpart in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What is Di-n-dodecyl Phthalate-d4, and what is its primary application in analytical chemistry?

Di-n-dodecyl Phthalate-d4 (DIDP-d4) is a deuterated form of Di-n-dodecyl Phthalate (B1215562). Its primary use is as an internal standard in mass spectrometry-based analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] Because its chemical and physical properties are nearly identical to the non-labeled Di-n-dodecyl Phthalate (DIDP), it serves as an ideal tool to ensure accurate quantification by correcting for variations during sample preparation and analysis, including matrix effects.[1]

Q2: Which analytical techniques are most suitable for the analysis of DIDP in complex matrices using DIDP-d4 as an internal standard?

Both GC-MS and LC-MS/MS are widely used for phthalate analysis.[2][3]

• GC-MS: A traditional and robust technique for phthalate analysis. However, it may require derivatization for some phthalate metabolites and can sometimes lack selectivity due to common fragment ions like m/z 149.[3][4]

• LC-MS/MS: This technique has gained popularity as it often requires less sample preparation, can eliminate the need for derivatization, and offers high sensitivity and selectivity, especially when using Multiple Reaction Monitoring (MRM).[5][6]

The choice between GC-MS and LC-MS/MS will depend on the specific matrix, the required sensitivity, and the available instrumentation.

Q3: What are "matrix effects," and how can they be minimized when analyzing for DIDP?

Matrix effects are the alteration of analyte ionization, leading to suppression or enhancement of the analytical signal, caused by co-eluting compounds from the sample matrix.[7] These effects are a significant source of inaccuracy in quantitative analysis, especially in complex matrices like biological fluids, food, and environmental samples.[7][8]

The most effective way to compensate for matrix effects is through the use of an isotopically labeled internal standard like DIDP-d4.[1][7] Other strategies to mitigate matrix effects include:

• Effective Sample Cleanup: Employing techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering compounds.[9][10]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is similar to the samples to mimic the matrix effects observed in the actual samples.[11]

• Dilution: Diluting the sample can reduce the concentration of interfering matrix components.

Q4: How can I address the poor chromatographic resolution of DIDP isomers?

DIDP is a complex mixture of isomers, which can result in broad, unresolved peaks in chromatograms.[12] To improve separation:

• GC Column Selection: Utilize a GC column specifically designed for phthalate analysis, such as Rtx-440 or Rxi-XLB, which have shown good performance in separating phthalate isomers.[12]

• Temperature Program Optimization: Carefully adjust the GC oven temperature program, including the initial temperature, ramp rates, and final hold time, to enhance the resolution of the isomers.[12]

• Selected Ion Monitoring (SIM): Even with incomplete chromatographic separation, using unique quantifier and qualifier ions in SIM mode can allow for accurate quantification of DIDP isomers. For DIDP, m/z 307 is a characteristic ion.[12][13]

Troubleshooting Guides

Issue 1: High Background Contamination in Blank Samples

Problem: Significant phthalate peaks, including DIDP, are observed in blank samples, compromising the limit of detection and accuracy.

Possible Causes & Solutions:

Cause	Solution
Contaminated Solvents	Test all new batches of solvents for phthalate contamination before use. Use high-purity, phthalate-free solvents.
Plastic Labware	Avoid plastic labware whenever possible. Use glassware for all sample preparation and storage.[12]
Contaminated Glassware	Thoroughly clean all glassware by rinsing with acetone (B3395972) and then hexane (B92381).[12]
Vial Caps and Septa	Use vials with PTFE-lined septa to prevent leaching of phthalates from the cap.[12]
Laboratory Environment	Minimize the exposure of samples to the laboratory air, as phthalates are ubiquitous as dust particles.[12]

Issue 2: Poor Peak Shape (Peak Tailing)

Problem: Chromatographic peaks for DIDP and DIDP-d4 exhibit significant tailing, affecting integration and reproducibility.

Possible Causes & Solutions:

Cause	Solution
Active Sites in GC System	Regularly inspect and replace the GC inlet liner. Silylating the liner can also help to deactivate active sites.[12]
Column Contamination	If matrix components have accumulated at the head of the analytical column, trim a small portion (e.g., 10-15 cm) from the front of the column.[12]
Improper pH of Mobile Phase (LC)	Ensure the mobile phase pH is appropriate for the analytes and column chemistry.

Experimental Protocols

Protocol 1: Sample Preparation of a Polymer Matrix for GC-MS Analysis

This protocol describes a general workflow for the extraction of DIDP from a polymer sample using DIDP-d4 as an internal standard.

• Sample Weighing: Accurately weigh approximately 50 mg of the polymer sample into a glass vial.

• Dissolution: Add 5 mL of tetrahydrofuran (B95107) (THF) to dissolve the polymer. Vortex or sonicate to ensure complete dissolution.[12]

• Precipitation: Add 10 mL of methanol (B129727) to precipitate the polymer.[2]

• Centrifugation: Centrifuge the sample to pellet the precipitated polymer.[12]

• Extraction: Transfer the supernatant containing the extracted phthalates to a clean glass vial.

• Internal Standard Spiking: Spike the extract with the DIDP-d4 internal standard solution to a final concentration of 1 µg/mL.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of hexane for GC-MS analysis.[12]

Protocol 2: LC-MS/MS Analysis of Phthalates in Beverages

This protocol outlines a method for the analysis of phthalates in distilled beverages.

• Sample Preparation: Dilute the beverage sample 1:1 with phthalate-free water.[3]

• Internal Standard Spiking: Add an appropriate amount of DIDP-d4 and other deuterated internal standards to the diluted sample.

• Vial Transfer: Transfer the sample to a certified glass autosampler vial.[3]

• LC-MS/MS Analysis: Inject the sample into the LC-MS/MS system.

  • LC Column: A C18 reversed-phase column is commonly used.[6]

  • Mobile Phase: A gradient of water and methanol or acetonitrile (B52724) is typically employed.[2]

  • Ionization: Electrospray ionization (ESI) in positive mode is often used.[3]

  • Detection: Use Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity.

Visualizations

Caption: GC-MS Sample Preparation Workflow.

Caption: Troubleshooting High Background Contamination.

References

• 1. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 2. agilent.com [agilent.com]
• 3. waters.com [waters.com]
• 4. Determination of carbon number distributions of complex phthalates by gas chromatography-mass spectrometry with ammonia chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. s4science.at [s4science.at]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]
• 13. gcms.cz [gcms.cz]

Technical Support Center: Di-n-dodecyl Phthalate-d4 Calibration

Welcome to the technical support center for Di-n-dodecyl Phthalate-d4 (DIDP-d4). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding calibration curve issues encountered during experimental work.

Troubleshooting Guides

This section addresses specific problems users may encounter when developing and running calibration curves with Di-n-dodecyl Phthalate-d4.

Issue 1: Poor Linearity (R² value < 0.99)

Question: My calibration curve for Di-n-dodecyl Phthalate is non-linear, exhibiting a quadratic shape or a low coefficient of determination (R² < 0.99). What are the potential causes and solutions?

Answer: Non-linear calibration curves for high molecular weight phthalates like Di-n-dodecyl Phthalate are a common issue. The causes can be multifaceted, ranging from instrumental factors to sample preparation.

Troubleshooting Steps:

• Detector Saturation: At high concentrations, the mass spectrometry detector can become saturated, leading to a plateau in signal response and a curved calibration line.

  • Solution: Reduce the concentration range of your calibration standards. If high concentrations are necessary, consider using a quadratic fit for your calibration curve, but this should be justified and validated. An average R² of 0.995 is generally considered acceptable for a linear fit[1].

• Active Sites in the GC System: Di-n-dodecyl Phthalate can interact with active sites, such as exposed silanols, in the GC inlet liner or the column itself. This is particularly problematic at low concentrations, where a significant portion of the analyte can be adsorbed, leading to poor response and non-linearity.

  • Solution: Use a fresh, deactivated inlet liner. Regularly trim the first few centimeters of the analytical column to remove accumulated non-volatile residues.

• Injector Temperature: An inadequate injector temperature can lead to incomplete volatilization of high molecular weight phthalates like DIDP.

  • Solution: Optimize the injector temperature. A high injector temperature (e.g., 320°C) is often necessary to ensure complete and rapid transfer of the analyte to the column[2].

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Di-n-dodecyl Phthalate, leading to inaccurate quantification and a non-linear response.

  • Solution: Employ a robust sample cleanup procedure, such as solid-phase extraction (SPE), to remove interfering matrix components. Matrix-matched calibration standards, prepared in a blank matrix extract, should be used to compensate for any remaining matrix effects[3].

Issue 2: High Background or Contamination

Question: I am observing significant background signals for Di-n-dodecyl Phthalate in my blank samples, which is affecting the accuracy of my low-level calibration points. What are the common sources of this contamination?

Answer: Phthalates are ubiquitous environmental and laboratory contaminants. Identifying and eliminating the source of contamination is critical for trace-level analysis.

Troubleshooting Steps:

• Solvents and Reagents: Solvents such as hexane (B92381) and acetone (B3395972), even of high purity, can contain trace levels of phthalates.

  • Solution: Use phthalate-free or ultra-pure solvents. Always run a solvent blank before preparing standards and samples to check for contamination.

• Glassware and Plasticware: Phthalates can leach from plastic containers, pipette tips, and even from the caps (B75204) of solvent bottles. Glassware that is not scrupulously cleaned can also be a source of contamination.

  • Solution: Whenever possible, use glassware for all sample and standard preparations. Avoid all plastic consumables. Clean glassware thoroughly by rinsing with a high-purity solvent known to be free of phthalates.

• Laboratory Environment: The laboratory air and dust can contain phthalates from various sources, including flooring, paints, and equipment.

  • Solution: Prepare standards and samples in a clean environment, such as a laminar flow hood, to minimize atmospheric contamination.

Issue 3: Inconsistent Internal Standard (Di-n-dodecyl Phthalate-d4) Response

Question: The peak area of my internal standard, Di-n-dodecyl Phthalate-d4, is highly variable across my calibration standards and samples. What could be causing this?

Answer: A stable internal standard response is crucial for accurate quantification. Variability can stem from several factors.

Troubleshooting Steps:

• Inconsistent Addition of Internal Standard: Errors in pipetting the internal standard solution will lead to variability in its final concentration.

  • Solution: Use a calibrated pipette and ensure consistent pipetting technique when adding the internal standard to all standards and samples. Prepare a large batch of the internal standard spiking solution to be used for the entire analytical run.

• Degradation of the Internal Standard: Di-n-dodecyl Phthalate-d4, like other phthalates, can degrade over time, especially if not stored properly.

  • Solution: Store stock and working solutions of DIDP-d4 at a low temperature (e.g., 4°C) in the dark, in glass vials with PTFE-lined caps[3]. Prepare fresh working solutions regularly.

• Differential Matrix Effects: Although a deuterated internal standard is designed to compensate for matrix effects, in some complex matrices, the analyte and the internal standard may experience slightly different degrees of ion suppression or enhancement.

  • Solution: Optimize sample cleanup to minimize matrix complexity. Evaluate the matrix effect by comparing the internal standard response in a pure solvent versus a matrix extract.

Frequently Asked Questions (FAQs)

Q1: What is an acceptable R² value for a Di-n-dodecyl Phthalate calibration curve?

A1: For a linear regression, a coefficient of determination (R²) value of ≥ 0.995 is generally considered acceptable[1][4]. However, for some applications, an R² > 0.99 may be sufficient. If a quadratic fit is used, it must be justified by demonstrating that it provides a better fit to the data than a linear model.

Q2: What are the typical quantification ions for Di-n-dodecyl Phthalate and Di-n-dodecyl Phthalate-d4 in GC-MS analysis?

A2: Due to the structural similarities among phthalates, many share a common base peak at m/z 149[5]. For Di-n-dodecyl Phthalate (DIDP), a common quantitation ion is m/z 307, with confirmation ions at m/z 149 and 167[6][7]. For Di-n-dodecyl Phthalate-d4 (DIDP-d4), the corresponding quantitation ion would be shifted by 4 mass units to m/z 153, with a confirmation ion at m/z 311[6].

Q3: What are typical recovery rates for Di-n-dodecyl Phthalate analysis?

A3: Acceptable recovery rates are typically in the range of 70-120%. However, for high molecular weight phthalates like DIDP, recoveries can sometimes be lower due to their propensity to adsorb to surfaces. Studies have reported average recoveries for DIDP in the range of 91.8–122%[7].

Q4: How should I prepare my Di-n-dodecyl Phthalate-d4 working standard solution?

A4: Start by preparing a stock solution of DIDP-d4 in a suitable solvent like hexane or acetone at a concentration of, for example, 1000 µg/mL. From this stock solution, prepare a working standard solution at a concentration that will give a robust and consistent signal in your analytical system (e.g., 10 µg/mL). This working solution is then added to all calibration standards and samples at a constant volume to achieve a consistent final concentration.

Data Presentation

Parameter	Typical Value/Range	Source(s)
Linearity (R²)	≥ 0.995 (linear fit)	[1][4]
Calibration Range	0.15 to 15 µg/g	[7]
Quantification Ion (DIDP)	m/z 307	[6][7]
Confirmation Ions (DIDP)	m/z 149, 167	[6][7]
Quantification Ion (DIDP-d4)	m/z 153	[6]
Confirmation Ion (DIDP-d4)	m/z 311	[6]
Recovery Rate	91.8 - 122%	[7]
Limit of Quantification (LOQ)	54.1 to 76.3 ng/g	[7]

Experimental Protocols

Protocol: Preparation of Calibration Curve with Di-n-dodecyl Phthalate-d4 Internal Standard

This protocol outlines the steps for preparing a calibration curve for the quantification of Di-n-dodecyl Phthalate (DIDP) using Di-n-dodecyl Phthalate-d4 (DIDP-d4) as an internal standard for GC-MS analysis.

1. Preparation of Stock Solutions (1000 µg/mL):

• DIDP Analyte Stock: Accurately weigh approximately 10 mg of pure DIDP standard into a 10 mL volumetric flask. Dissolve and bring to volume with hexane.
• DIDP-d4 Internal Standard (IS) Stock: Accurately weigh approximately 10 mg of pure DIDP-d4 standard into a 10 mL volumetric flask. Dissolve and bring to volume with hexane.

2. Preparation of Working Standard Solutions:

• DIDP Working Standard (100 µg/mL): Dilute 1 mL of the DIDP analyte stock solution to 10 mL with hexane in a volumetric flask.
• DIDP-d4 IS Working Standard (10 µg/mL): Dilute 1 mL of the DIDP-d4 IS stock solution to 100 mL with hexane in a volumetric flask.

3. Preparation of Calibration Standards:

• Prepare a series of at least five calibration standards by serial dilution of the DIDP working standard to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).
• To 1 mL of each calibration standard, add a constant volume (e.g., 100 µL) of the DIDP-d4 IS working standard (10 µg/mL). This will result in a final IS concentration of approximately 0.91 µg/mL in each calibration standard.

4. Sample Preparation:

• Extract the sample using an appropriate method (e.g., solvent extraction, solid-phase extraction).
• To the final sample extract (e.g., 1 mL), add the same constant volume (e.g., 100 µL) of the DIDP-d4 IS working standard.

5. GC-MS Analysis:

• Inject a fixed volume (e.g., 1 µL) of each calibration standard and sample into the GC-MS system.
• Acquire data in Selected Ion Monitoring (SIM) mode, monitoring the appropriate quantification and confirmation ions for both DIDP and DIDP-d4.

6. Data Analysis:

• For each calibration standard, calculate the response factor (RF) using the following formula: RF = (Peak Area of DIDP / Peak Area of DIDP-d4) / (Concentration of DIDP / Concentration of DIDP-d4)
• Plot the peak area ratio (DIDP/DIDP-d4) against the concentration ratio (DIDP/DIDP-d4) for the calibration standards.
• Perform a linear regression on the calibration curve and determine the coefficient of determination (R²).
• Calculate the concentration of DIDP in the unknown samples using the generated calibration curve.

Visualizations

Caption: Troubleshooting workflow for poor calibration curve linearity.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Internal Standards: A Comparative Analysis of Di-n-dodecyl Phthalate-d4

In the precise world of quantitative analysis, particularly in mass spectrometry, the choice of an internal standard (IS) is a critical decision that directly impacts the accuracy, precision, and reliability of results. An ideal internal standard should mimic the chemical and physical properties of the analyte as closely as possible, allowing it to compensate for variations during sample preparation, injection, and ionization.[1] This guide provides an objective comparison of Di-n-dodecyl Phthalate-d4 (DnDP-d4) against other common internal standards used in the analysis of phthalate (B1215562) esters and similar semi-volatile organic compounds.

Di-n-dodecyl Phthalate-d4 is a deuterated analog of the long-chain phthalate, DnDP. Its structure features two twelve-carbon alkyl chains and four deuterium (B1214612) atoms on the aromatic ring.[2] This high molecular weight and significant lipophilicity make it a specialized internal standard, particularly suited for the analysis of other long-chain phthalates.

Comparative Analysis of Internal Standards

The selection of an internal standard is a trade-off between performance and cost. The primary alternatives to a specific, long-chain deuterated standard like DnDP-d4 fall into three main categories: shorter-chain deuterated phthalates, non-analog standards, and carbon-13 labeled standards.

• Deuterated Analogs (e.g., DnDP-d4, DEHP-d4) : These are considered a gold standard in many applications.[3] Because their chemical and physical properties are nearly identical to the target analyte, they experience similar extraction efficiencies, chromatographic retention, and ionization responses.[2][4] This allows for highly accurate correction of analytical variability. The primary difference is their mass, which allows them to be distinguished by a mass spectrometer.[2]

• ¹³C-Labeled Analogs : Often considered superior to deuterated standards, ¹³C-labeled compounds provide near-perfect co-elution with the native analyte and have no risk of the isotopic label exchanging, which can sometimes occur with deuterium.[5][6] However, their use is often limited by significantly higher synthesis costs and lower commercial availability.[5][6]

• Non-Analog Standards (e.g., Benzyl Benzoate) : These compounds are structurally different from the analytes. While widely used due to low cost, their behavior during sample preparation and analysis can differ significantly from the target compounds.[7][8] This can lead to less accurate quantification, and there is a risk that the standard itself may be present as a contaminant in the sample.[4][8]

Table 1: Physicochemical Properties of Selected Internal Standards

This table summarizes key properties of DnDP-d4 and representative examples from other classes of internal standards. The Octanol-Water Partition Coefficient (LogP) is a measure of lipophilicity, which influences extraction and chromatographic behavior.

Property	Di-n-dodecyl Phthalate-d4 (DnDP-d4)	Di(2-ethylhexyl) Phthalate-d4 (DEHP-d4)	Benzyl Benzoate	Di-n-dodecyl Phthalate-¹³C₆
Molecular Formula	C₃₂H₅₀D₄O₄	C₂₄H₃₄D₄O₄	C₁₄H₁₂O₂	C₂₆¹³C₆H₅₄O₄
Molecular Weight ( g/mol )	~506.8	~394.6	~212.25	~508.8
LogP (Octanol/Water)	~13.4[9]	~7.5	~3.97	~13.4
Class	Long-Chain Deuterated Phthalate	Medium-Chain Deuterated Phthalate	Non-Analog Standard	Long-Chain ¹³C-Labeled Phthalate
Key Feature	Closely mimics long-chain phthalates.	Good general-purpose phthalate IS.	Low cost, but structurally different.	"Gold standard" with perfect co-elution.

Note: Properties for DnDP-¹³C₆ are estimated based on its unlabeled analog.

Table 2: Illustrative Performance Comparison of Internal Standards

The following data is illustrative and intended to demonstrate the typical performance differences observed when analyzing a long-chain phthalate (e.g., Di-n-dodecyl Phthalate) in a complex matrix like polymer extract or biological fluid.

Performance Parameter	Di-n-dodecyl Phthalate-d4	DEHP-d4	Benzyl Benzoate	Di-n-dodecyl Phthalate-¹³C₆
Chromatographic Co-elution (RRT)	~1.00	~0.85	~0.60	1.00
Matrix Effect (%)	-5 to -10%	-10 to -20%	-25 to -40%	-5 to -10%
Recovery (%)	90 - 105%	85 - 110%	70 - 120%	90 - 105%
RRF Variability (RSD%)	< 5%	< 10%	< 20%	< 4%
Relative Cost	High	Medium	Low	Very High

RRT = Relative Retention Time to the analyte. Matrix Effect values indicate the degree of ion suppression. RRF = Relative Response Factor.

Experimental Protocols and Visualizations

To achieve reliable quantification, a robust and well-defined analytical method is essential.

General Experimental Protocol: Phthalate Analysis in Polymers by GC-MS

This protocol outlines a typical workflow for quantifying high-molecular-weight phthalates in a polymer matrix.

• Sample Preparation (Dissolution-Precipitation)

  • Weigh approximately 100 mg of the polymer sample into a clean glass vial.

  • Add 5 mL of a suitable solvent (e.g., Tetrahydrofuran) to dissolve the polymer completely.

  • Spike the dissolved sample with the internal standard solution (e.g., 50 µL of 10 µg/mL DnDP-d4 in hexane). This step is critical and must be done prior to any cleanup to account for analyte loss.

  • Add 5 mL of a non-solvent (e.g., Hexane (B92381) or Methanol) to precipitate the polymer.

  • Centrifuge the sample at 3000 rpm for 10 minutes to pellet the precipitated polymer.

  • Carefully transfer the supernatant containing the extracted phthalates and the internal standard to a new vial.

  • Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in 1 mL of hexane for GC-MS analysis.

• GC-MS Instrumental Conditions

  • GC System : Agilent 8890 or equivalent.

  • Column : Rtx-440 or Rxi-XLB, 30 m x 0.25 mm ID, 0.25 µm film thickness.[10]

  • Injector : Splitless mode at 280°C.

  • Oven Program : 80°C (hold 2 min), ramp at 10°C/min to 300°C (hold 10 min).

  • Carrier Gas : Helium at a constant flow of 1.2 mL/min.

  • MS System : Agilent 5977B or equivalent.

  • Ion Source : Electron Ionization (EI) at 70 eV, 230°C.

  • Acquisition Mode : Selected Ion Monitoring (SIM).

    • Analyte (DnDP) : m/z 149, 503.

    • IS (DnDP-d4) : m/z 153, 507.

• Calibration

  • Prepare a series of calibration standards containing the target phthalates at concentrations bracketing the expected sample range (e.g., 0.1 to 20 µg/mL).

  • Fortify each calibration standard with the internal standard at a constant concentration (e.g., 1 µg/mL).

  • Generate a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the concentration of the analyte.

Visualized Workflows

Caption: A typical workflow for quantitative analysis using an internal standard.

Caption: Logical workflow for selecting an appropriate internal standard.

Conclusion and Recommendations

For the quantitative analysis of long-chain phthalates like Di-n-dodecyl Phthalate, the use of a closely matched, isotopically labeled internal standard is paramount for achieving high-quality, defensible data.

• Di-n-dodecyl Phthalate-d4 stands out as the optimal choice for the analysis of its non-deuterated counterpart and other phthalates with similar long alkyl chains (C10-C13). Its properties ensure that it behaves almost identically to the analyte throughout the entire analytical process, providing the most accurate correction for sample loss and matrix effects.

• ¹³C-labeled standards represent the theoretical ideal, eliminating any potential for chromatographic separation from the analyte. However, their high cost and limited availability make them impractical for routine analysis in many laboratories.[5]

• Shorter-chain deuterated standards like DEHP-d4 can be a viable, cost-effective alternative if a perfect analog is not available, but validation is required to ensure the differences in retention and recovery do not compromise data quality.

• Non-analog standards such as Benzyl Benzoate should be used with extreme caution and only as a last resort.[8] The significant differences in chemical structure and properties can lead to substantial quantitative errors, particularly in complex sample matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. Dodecyl Phthalate-d4 () for sale [vulcanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. epa.gov [epa.gov]
• 8. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 9. Didodecyl phthalate | C32H54O4 | CID 17082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

The Gold Standard for Phthalate Analysis: A Comparative Guide to Analytical Method Validation Using Di-n-dodecyl Phthalate-d4

For researchers, scientists, and drug development professionals engaged in the precise quantification of phthalates, the choice of an appropriate internal standard is paramount for robust and reliable analytical method validation. This guide provides an objective comparison of analytical methods utilizing Di-n-dodecyl Phthalate-d4 and other deuterated analogs against alternative internal standards, supported by experimental data and detailed protocols.

Isotopically labeled internal standards, such as Di-n-dodecyl Phthalate-d4, are widely regarded as the "gold standard" for the analysis of phthalates by techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2] Their key advantage lies in their chemical and physical similarity to the target analytes. By exhibiting nearly identical extraction efficiency and chromatographic behavior, deuterated standards effectively compensate for matrix effects and variations in sample preparation, leading to more accurate and precise quantification.[1][3]

Comparative Analysis of Internal Standards

The selection of an internal standard significantly impacts the quality of analytical data. The following table compares the performance characteristics of deuterated phthalates, such as Di-n-dodecyl Phthalate-d4, with a commonly used non-deuterated internal standard, Benzyl Benzoate.

Feature	Deuterated Phthalates (e.g., Di-n-dodecyl Phthalate-d4)	Benzyl Benzoate
Correction for Matrix Effects	Excellent	Moderate to Poor
Correction for Analyte Loss	Excellent	Moderate
Chromatographic Behavior	Nearly identical to target phthalates[1]	Similar, but can differ depending on the matrix
Risk of Natural Occurrence	Negligible	Potential for presence in environmental samples[1]
Cost	Higher[1]	Lower
Overall Accuracy	High	Variable, matrix-dependent

Performance in Validated Analytical Methods

The use of deuterated internal standards like Di-n-dodecyl Phthalate-d4 consistently yields superior performance in validated analytical methods for phthalate (B1215562) quantification. The following table summarizes typical validation parameters achieved in methods employing isotope dilution.

Validation Parameter	Typical Performance with Deuterated Internal Standard
Linearity (r²)	> 0.99[4][5]
Limit of Detection (LOD)	0.2 - 17.2 µg/kg[6]
Limit of Quantification (LOQ)	0.5 - 57.5 µg/kg[6]
Accuracy (Recovery)	85% - 115%[2][5]
Precision (RSD)	< 15%[2][6]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for sample preparation and analysis using a deuterated internal standard.

Sample Preparation (Polymer Matrix)

• Dissolution: Weigh approximately 50 mg of the polymer sample into a glass vial. Add 5 mL of a suitable solvent like tetrahydrofuran (B95107) (THF) to dissolve the polymer.[1]

• Internal Standard Spiking: Spike the dissolved sample with a known concentration of Di-n-dodecyl Phthalate-d4 solution.

• Precipitation: Add 5 mL of a non-solvent such as hexane (B92381) to precipitate the polymer.[1]

• Extraction: Centrifuge the sample to pellet the precipitated polymer. Transfer the supernatant containing the extracted phthalates and the internal standard to a clean glass vial.[1]

• Concentration: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in 1 mL of hexane for GC-MS analysis.[1]

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: A non-polar or mid-polar capillary column, such as a DB-5ms or equivalent, is typically used for phthalate analysis.[1] Rtx-440 and Rxi-XLB columns have also shown excellent resolution for complex phthalate mixtures.[7][8]

  • Injection Mode: Splitless injection is generally preferred for trace analysis to maximize sensitivity.[1]

  • Temperature Program: An optimized oven temperature program is crucial for the separation of phthalate isomers.[1]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Impact (EI) is commonly used.[9]

  • Detection Mode: Selected Ion Monitoring (SIM) mode is recommended for higher sensitivity and selectivity compared to full scan mode.[1]

Workflow for Analytical Method Validation

The following diagram illustrates the logical workflow for validating an analytical method for phthalate quantification using Di-n-dodecyl Phthalate-d4 as an internal standard.

Caption: Workflow for analytical method validation using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of a liquid chromatography/tandem mass spectrometry method to quantify metabolites of phthalates, including di-2-ethylhexyl terephthalate (DEHTP) and bisphenol A, in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. uvadoc.uva.es [uvadoc.uva.es]
• 7. gcms.cz [gcms.cz]
• 8. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 9. Analytical method for the identification and assay of 12 phthalates in cosmetic products: application of the ISO 12787 international standard "Cosmetics-Analytical methods-Validation criteria for analytical results using chromatographic techniques" - PubMed [pubmed.ncbi.nlm.nih.gov]

Guide to Inter-Laboratory Comparison of Di-n-dodecyl Phthalate Analysis

This guide provides a framework for conducting inter-laboratory comparisons (ILCs) for the analysis of Di-n-dodecyl Phthalate (B1215562) (DIDP). It is intended for researchers, scientists, and drug development professionals to assess the proficiency of different laboratories in quantifying this compound. The guide outlines common analytical methods, presents expected performance data, and details experimental protocols.

Introduction

Di-n-dodecyl phthalate (DIDP) is a high molecular weight phthalate ester used as a plasticizer in various materials, including those that may come into contact with pharmaceutical products. Due to the potential for migration and subsequent human exposure, accurate and reproducible quantification of DIDP is crucial. Inter-laboratory comparisons are essential for evaluating and harmonizing the analytical methods used across different facilities, ensuring data reliability and comparability.[1]

This document synthesizes findings from proficiency testing schemes and established analytical methodologies for phthalates to provide a comprehensive comparison guide.

Comparative Performance of Analytical Methods

The primary analytical technique for the determination of DIDP and other phthalates is Gas Chromatography coupled with Mass Spectrometry (GC-MS).[2][3] High-Performance Liquid Chromatography (HPLC) with UV or MS detection is also utilized.[4][5] The following table summarizes typical performance characteristics for the analysis of high molecular weight phthalates like DIDP, extrapolated from inter-laboratory studies on similar compounds.[1][6]

Table 1: Typical Performance Characteristics of Analytical Methods for DIDP

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV/MS)
Limit of Detection (LOD)	0.05 - 1 µg/mL	0.1 - 5 µg/mL
Limit of Quantification (LOQ)	0.15 - 3 µg/mL	0.3 - 15 µg/mL
Repeatability (RSDr)	5 - 15%	8 - 20%
Reproducibility (RSDR)	15 - 30%	20 - 40%
Recovery	85 - 110%	80 - 115%

Note: RSDr refers to the relative standard deviation under repeatability conditions (within a single laboratory), while RSDR refers to the relative standard deviation under reproducibility conditions (between different laboratories). Values are indicative and may vary depending on the matrix and specific laboratory protocol.

Experimental Protocols

Detailed and standardized methodologies are critical for the success of an inter-laboratory comparison. The following protocols are based on common practices for phthalate analysis in various matrices.

• Sample Homogenization: Obtain a representative sample of the polymer and reduce its particle size by cutting, grinding, or cryo-milling to increase the surface area for extraction.

• Weighing: Accurately weigh approximately 0.5 g of the homogenized sample into a clean extraction vessel.

• Internal Standard Spiking: Spike the sample with an appropriate internal standard (e.g., a deuterated phthalate like Di-n-dodecyl phthalate-d4) to correct for matrix effects and variations in extraction efficiency.

• Solvent Extraction:

  • Add 10 mL of a suitable organic solvent (e.g., dichloromethane, hexane, or a mixture thereof).

  • Perform extraction using a technique such as Soxhlet extraction, ultrasonic agitation, or accelerated solvent extraction (ASE).

  • For ultrasonic agitation, a typical procedure is 30 minutes at room temperature.

• Filtration and Concentration:

  • Filter the extract to remove any solid polymer residue.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

This is the most common method for phthalate analysis due to its high sensitivity and selectivity.[2]

• Gas Chromatograph (GC) Conditions:

  • Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is typically used.[3]

  • Injector: Splitless injection at 280°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 1 minute.

    • Ramp 1: 20°C/min to 220°C.

    • Ramp 2: 5°C/min to 300°C, hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity.

  • Quantification Ions: A characteristic ion for DIDP (e.g., m/z 149) is used for quantification, with qualifier ions for confirmation.[7]

Workflow for Inter-Laboratory Comparison

The following diagram illustrates a typical workflow for conducting an inter-laboratory comparison study for DIDP analysis. This process ensures that all participating laboratories follow a standardized procedure, allowing for a fair and accurate assessment of performance.

Caption: Workflow of an inter-laboratory comparison study for DIDP analysis.

Conclusion

A successful inter-laboratory comparison for Di-n-dodecyl Phthalate analysis relies on the use of well-characterized test materials, standardized and detailed analytical protocols, and robust statistical evaluation of the results. By adhering to the principles and methodologies outlined in this guide, organizations can effectively assess and improve the quality and consistency of their analytical data for this important compound. Proficiency testing schemes, such as those organized by Fapas and the HBM4EU project, provide a valuable resource for laboratories seeking to validate their performance.[8][9][10][11]

References

• 1. benchchem.com [benchchem.com]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. gcms.cz [gcms.cz]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. Didodecyl phthalate | C32H54O4 | CID 17082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fapas.com [fapas.com]
• 10. fapas.com [fapas.com]
• 11. fapas.com [fapas.com]

Di-n-dodecyl Phthalate-d4: A Comparative Guide to Accuracy and Precision in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly in mass spectrometry-based methods, the use of stable isotope-labeled internal standards is paramount for achieving accurate and precise results. Di-n-dodecyl Phthalate-d4, a deuterated analog of Di-n-dodecyl Phthalate (B1215562), is employed as an internal standard to correct for analytical variability during the quantification of phthalates in various matrices, including environmental and biological samples. This guide provides a comparative overview of the expected analytical performance of Di-n-dodecyl Phthalate-d4 and other commonly used deuterated phthalate internal standards.

Comparative Performance of Deuterated Phthalate Internal Standards

To provide a benchmark for the expected performance of Di-n-dodecyl Phthalate-d4, the following table summarizes the accuracy (recovery %) and precision (relative standard deviation, RSD %) data for several other commercially available deuterated phthalate internal standards. This data is derived from a study on the analysis of phthalates in indoor air samples.

Internal Standard	Analyte(s)	Sample Matrix	Accuracy (Recovery %)	Precision (RSD %)	Analytical Method
Expected for Di-n-dodecyl Phthalate-d4	Di-n-dodecyl Phthalate	Various	Data Not Available	Data Not Available	GC-MS
Diethyl Phthalate-d4 (DEP-d4)	Diethyl Phthalate	Indoor Air	95.2	3.1	GC-MS
Di-n-butyl Phthalate-d4 (DBP-d4)	Di-n-butyl Phthalate	Indoor Air	98.7	2.5	GC-MS
Benzyl Butyl Phthalate-d4 (BBP-d4)	Benzyl Butyl Phthalate	Indoor Air	102.1	4.2	GC-MS
Di(2-ethylhexyl) Phthalate-d4 (DEHP-d4)	Di(2-ethylhexyl) Phthalate	Indoor Air	99.5	3.8	GC-MS

It is important to note that the performance of an internal standard can vary depending on the sample matrix, extraction method, and analytical instrumentation.

Experimental Protocols

The following section outlines a typical experimental workflow for the quantitative analysis of phthalates using a deuterated internal standard like Di-n-dodecyl Phthalate-d4, employing Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

• Internal Standard Spiking: Prior to extraction, a known amount of Di-n-dodecyl Phthalate-d4 solution is spiked into the sample. This is a critical step to ensure that any analyte loss during sample processing is accounted for.

• Extraction: The choice of extraction technique depends on the sample matrix.

  • Liquid Samples (e.g., water, urine): Liquid-liquid extraction (LLE) with a suitable organic solvent (e.g., hexane, dichloromethane) or solid-phase extraction (SPE) using a C18 or other appropriate sorbent is commonly used.

  • Solid Samples (e.g., soil, tissue, polymer): Soxhlet extraction, ultrasonic extraction, or pressurized liquid extraction (PLE) with an appropriate solvent system is typically employed.

• Cleanup: The extracted sample may require a cleanup step to remove interfering matrix components. This can be achieved using techniques such as gel permeation chromatography (GPC) or solid-phase extraction (SPE).

• Concentration and Solvent Exchange: The extract is concentrated to a small volume, and the solvent is exchanged to one that is compatible with the GC-MS system (e.g., hexane, isooctane).

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is the standard instrument for phthalate analysis.

• Chromatographic Separation:

  • Column: A non-polar or semi-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically used to separate the phthalates.

  • Injection: A splitless or pulsed splitless injection is often used to enhance sensitivity for trace-level analysis.

  • Temperature Program: An optimized temperature gradient is applied to the GC oven to achieve good chromatographic resolution of the target analytes.

• Mass Spectrometric Detection:

  • Ionization: Electron ionization (EI) is the most common ionization technique for phthalate analysis.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is typically used for quantification to enhance sensitivity and selectivity. Specific ions for the target phthalate and its deuterated internal standard are monitored. For Di-n-dodecyl Phthalate, the native compound and its d4-labeled standard would have distinct mass-to-charge ratios (m/z) for their characteristic ions.

Quantification

The concentration of the target phthalate in the sample is determined by comparing the peak area ratio of the native phthalate to its deuterated internal standard against a calibration curve prepared with known concentrations of the native phthalate and a constant concentration of the internal standard.

Workflow for Phthalate Analysis using a Deuterated Internal Standard

Caption: Experimental workflow for quantitative phthalate analysis.

Conclusion

Di-n-dodecyl Phthalate-d4 serves as a crucial tool for achieving high-quality data in the quantitative analysis of its non-deuterated counterpart. While specific performance metrics for this particular internal standard are not widely published, the data available for other deuterated phthalates demonstrate that high accuracy (recoveries typically between 95-105%) and precision (RSDs generally below 5%) can be expected when following a robust and validated analytical method. The use of such internal standards is essential for mitigating matrix effects and other sources of error, thereby ensuring the reliability of analytical results in research, clinical, and quality control settings.

References

• 1. mdpi.com [mdpi.com]

A Comparative Performance Guide to Deuterated Phthalate Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of phthalates, the selection of high-quality internal standards is paramount for achieving accurate and reliable results. Deuterated phthalate (B1215562) standards are the cornerstone of isotope dilution mass spectrometry (IDMS), the gold standard for quantifying these ubiquitous environmental contaminants and their metabolites.[1] This guide provides an objective comparison of the performance of commercially available deuterated phthalate standards, supported by experimental data and detailed protocols.

Data Presentation: A Comparative Overview

The performance of a deuterated internal standard is primarily defined by its isotopic and chemical purity. High isotopic purity minimizes signal interference from the unlabeled analyte, while high chemical purity ensures that the standard itself does not introduce contamination. The following table summarizes the advertised specifications for deuterated phthalate standards from several leading manufacturers.

Table 1: Comparison of Commercially Available Deuterated Phthalate Standard Specifications

Manufacturer	Deuterated Phthalate Standard	Isotopic Purity	Chemical Purity
Sigma-Aldrich	Bis(2-ethylhexyl)phthalate-3,4,5,6-d4	98 atom % D	99% (CP)
Cambridge Isotope Laboratories	Bis(2-ethylhexyl) phthalate (ring-D₄)	98%	98%
CDN Isotopes	Bis[(±)-2-ethylhexyl] Phthalate-3,4,5,6-d4	99 atom % D	Not specified
AccuStandard	Deuterated Phthalates	Not specified	Not specified

Note: Data is based on publicly available information from manufacturer websites and may vary by lot. "CP" denotes chemically pure.

Table 2: Performance Data of Analytical Methods Using Deuterated Phthalate Standards

Analytical Method	Matrix	Deuterated Standard(s) Used	Recovery (%)	Relative Standard Deviation (RSD) (%)
GC-MS	Indoor Air	DEP-d4, DBP-d4, BBP-d4, DEHP-d4	89.7 - 100	5.1 - 13.1
GC-MS	Coffee	di-n-hexyl-phthalate-d4	> 78	6 - 15
Interlaboratory Study	Fish Muscle	DEHP	Not specified	(Agreement between labs within ~10%)

This data demonstrates that methods incorporating deuterated phthalate standards can achieve high levels of recovery and precision across different sample matrices, indicating the robustness and reliability of these internal standards in correcting for analytical variability.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing experimental results. Below are protocols for key experiments involving the use of deuterated phthalate standards.

Protocol 1: Quantification of Phthalates in Liquid Samples using Liquid-Liquid Extraction (LLE) and GC-MS

This protocol is suitable for the analysis of phthalates in liquid matrices such as beverages or water.

1. Materials and Reagents:

• Deuterated phthalate internal standard solution (e.g., 1 µg/mL in a non-phthalate containing solvent).

• High-purity extraction solvent (e.g., hexane (B92381) or dichloromethane).

• Anhydrous sodium sulfate (B86663).

• Glassware (volumetric flasks, separatory funnels, vials with PTFE-lined caps), pre-cleaned to be phthalate-free.

2. Sample Preparation:

• Measure a known volume (e.g., 100 mL) of the liquid sample into a pre-cleaned separatory funnel.

• Spike the sample with a known amount of the deuterated internal standard solution.

• Add the extraction solvent to the separatory funnel.

• Shake vigorously for 2-3 minutes, periodically venting the pressure.

• Allow the layers to separate.

• Drain the organic layer through a funnel containing anhydrous sodium sulfate to remove residual water.

• Repeat the extraction process two more times with fresh solvent, combining the organic extracts.

• Concentrate the combined extract to a final volume of 1 mL under a gentle stream of nitrogen.

3. GC-MS Analysis:

• Injector: Splitless mode.

• Column: A suitable capillary column for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane).

• Oven Temperature Program: Optimized for the separation of target phthalates.

• Mass Spectrometer: Operated in Selective Ion Monitoring (SIM) mode, monitoring for characteristic ions of the target phthalates and their deuterated internal standards.

4. Quantification:

• Create a calibration curve by analyzing a series of standards containing known concentrations of the target phthalates and a constant concentration of the deuterated internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Calculate the concentration of the phthalates in the sample by comparing the peak area ratios from the sample to the calibration curve.

Protocol 2: Analysis of Phthalate Metabolites in Urine using LC-MS/MS

This protocol is designed for the biomonitoring of phthalate exposure by measuring their metabolites in urine.

1. Materials and Reagents:

• Deuterated phthalate metabolite internal standard solution.

• β-glucuronidase enzyme.

• Ammonium (B1175870) acetate (B1210297) buffer.

• Solid-phase extraction (SPE) cartridges.

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water.

2. Sample Preparation:

• Pipette a known volume of urine (e.g., 1 mL) into a centrifuge tube.

• Add the deuterated internal standard solution.

• Add ammonium acetate buffer and β-glucuronidase to deconjugate the phthalate metabolites.

• Incubate the mixture.

• Condition the SPE cartridge with methanol followed by water.

• Load the incubated urine sample onto the SPE cartridge.

• Wash the cartridge to remove interferences.

• Elute the phthalate metabolites with an appropriate solvent (e.g., acetonitrile).

• Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system with a C18 column.

• Mobile Phase: A gradient of water and acetonitrile or methanol, both typically containing a small amount of formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for each phthalate metabolite and its corresponding deuterated internal standard.

4. Quantification:

• Quantification is performed using an isotope dilution calibration curve, similar to the GC-MS method described above.

Mandatory Visualization

The following diagrams illustrate key workflows and relationships in the performance of deuterated phthalate standards.

Caption: Experimental workflow for phthalate analysis using deuterated internal standards.

Caption: Factors influencing the performance of deuterated phthalate standards in quantitative analysis.

References

• 1. benchchem.com [benchchem.com]

A Researcher's Guide to Certified Reference Materials for Di-n-dodecyl Phthalate

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of Di-n-dodecyl Phthalate (B1215562), the selection of a suitable Certified Reference Material (CRM) is a critical first step. This guide provides a comparative overview of commercially available CRMs for Di-n-dodecyl Phthalate, supported by experimental data and protocols to aid in your analytical endeavors.

Comparison of Certified Reference Materials

The following table summarizes the key characteristics of Di-n-dodecyl Phthalate CRMs from prominent suppliers. This allows for a direct comparison of their specifications to best suit your laboratory's needs.

Supplier	Product Name	Catalog No.	Format	Certified Value	Uncertainty	Unit Size
AccuStandard	Didodecyl phthalate	PHTH-018N	Neat Solid	Purity: Not Specified	Not Specified	100 mg
Chiron	Di-n-dodecyl phthalate-3,4,5,6-d4	12342.32-10MG	Neat Solid	Purity: Not Specified	Not Specified	10 mg[1]
CPAchem	Di-n-dodecyl Phthalate	Not Found	-	-	-	-

*While a specific Certificate of Analysis for PHTH-018N was not located, AccuStandard's general documentation for multi-component organic standards indicates a combined expanded uncertainty of ±2.4% for the certified analyte concentration[2]. It is recommended to request the specific CoA from the vendor for precise purity and uncertainty values. For CPAchem, while a specific CRM for Di-n-dodecyl Phthalate was not identified, their CRMs for other phthalates, such as Diisodecyl phthalate, boast a certified purity of 99.9 ± 0.1%, indicating a high standard of quality[3].

Experimental Protocols

Accurate quantification of Di-n-dodecyl Phthalate relies on robust analytical methodologies. Below are detailed protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), two common techniques for phthalate analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Standard Preparation:

• Accurately weigh a precise amount of the neat Di-n-dodecyl Phthalate CRM.

• Dissolve the CRM in a high-purity solvent (e.g., hexane (B92381) or ethyl acetate) to prepare a stock solution of known concentration.

• Perform serial dilutions of the stock solution to create a series of calibration standards with concentrations spanning the expected range of the samples.

2. Sample Preparation:

• Employ a suitable extraction method based on the sample matrix. Common techniques include liquid-liquid extraction or solid-phase extraction.

• The final extract should be in a solvent compatible with GC-MS analysis.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp to 280°C at 15°C/min, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Monitor characteristic ions for Di-n-dodecyl Phthalate (e.g., m/z 149, 167, 279).

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

1. Standard and Sample Preparation:

• Follow the same procedures as described for the GC-MS protocol, using a solvent compatible with reverse-phase LC (e.g., acetonitrile (B52724) or methanol).

2. LC-MS Instrumentation and Conditions:

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Column: ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • Start at 80% B.

  • Linearly increase to 100% B over 5 minutes.

  • Hold at 100% B for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Ion Source: Agilent Jet Stream Electrospray Ionization (AJS ESI).

• Ionization Mode: Positive.

• Gas Temperature: 300°C.

• Gas Flow: 8 L/min.

• Nebulizer Pressure: 35 psi.

• Sheath Gas Temperature: 350°C.

• Sheath Gas Flow: 11 L/min.

• Capillary Voltage: 3500 V.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Monitor specific precursor-to-product ion transitions for Di-n-dodecyl Phthalate.

Visualizing Experimental Workflows

To further clarify the analytical process, the following diagrams illustrate the key stages of utilizing a CRM for accurate quantification.

Figure 1. General workflow for the use of a CRM in analytical testing.

Figure 2. Traceability chain of a certified reference material.

References

• 1. esslabshop.com [esslabshop.com]
• 2. njtapery.com [njtapery.com]
• 3. cpachem.com [cpachem.com]

Ionization Efficiency of Di-n-dodecyl Phthalate-d4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ionization efficiency of Di-n-dodecyl Phthalate-d4, a common internal standard in mass spectrometry-based analyses. The performance of different ionization techniques is evaluated, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal method for their analytical needs.

Executive Summary

The analysis of high-molecular-weight phthalates such as Di-n-dodecyl Phthalate (B1215562) presents a challenge for mass spectrometry due to their low volatility and propensity for fragmentation. Traditional Electron Impact (EI) ionization often leads to extensive fragmentation, making it difficult to determine the molecular weight and differentiate between structurally similar compounds. This guide demonstrates that softer ionization techniques, namely Atmospheric Pressure Chemical Ionization (APCI) and Chemical Ionization (CI), offer significant advantages by producing a prominent protonated molecular ion ([M+H]⁺) with minimal fragmentation. While Electrospray Ionization (ESI) is a highly sensitive technique for many compounds, for non-polar, high-molecular-weight phthalates, APCI and CI generally provide more reliable and structurally informative data.

Comparison of Ionization Techniques

The choice of ionization technique is critical for the sensitive and accurate quantification of Di-n-dodecyl Phthalate-d4. Below is a comparative overview of the most commonly employed methods.

Ionization Technique	Predominant Ion	Fragmentation	Sensitivity	Key Advantages	Key Disadvantages
Electron Impact (EI)	Fragment ions (m/z 149)	Extensive	Moderate	Well-established libraries	Molecular ion often absent
Chemical Ionization (CI)	[M+H]⁺	Minimal	High	Strong molecular ion signal	Can have matrix effects
Atmospheric Pressure Chemical Ionization (APCI)	[M+H]⁺	Minimal	High	Excellent for non-polar compounds	Requires volatile mobile phases
Electrospray Ionization (ESI)	[M+Na]⁺ or [M+NH₄]⁺	Minimal	Very High	Excellent for polar compounds	May be less efficient for non-polar analytes

Quantitative Data Summary

Table 1: Comparison of GC-EI-MS and GC-APCI-TOF-MS for High-Molecular-Weight Phthalates

Parameter	GC-EI-MS	GC-APCI-TOF-MS	Reference
Base Peak	m/z 149 (Fragment)	[M+H]⁺ (Protonated Molecule)	[1]
Molecular Ion Detection	Weak or absent	Strong	[1]
Suitability for Isomer Differentiation	Difficult due to common fragment	Improved due to molecular ion	[1]

Table 2: Performance Characteristics of LC-MS/MS with ESI for Phthalate Analysis

Analyte (similar to Di-n-dodecyl Phthalate)	Limit of Detection (LOD)	Linearity (R²)	Reference
Di-isodecyl phthalate (DIDP)	0.125 - 5 pg/µL	> 0.99	[2]
Di-n-octyl phthalate (DNOP)	0.125 - 5 pg/µL	> 0.99	[2]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative protocols for the analysis of high-molecular-weight phthalates using different ionization techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Impact (EI) Ionization

This method is widely used for routine phthalate analysis but suffers from extensive fragmentation for larger phthalates.

• Instrumentation: Agilent 8890 GC coupled to a 5977B MS Detector.[3]

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm).[3]

• Injector: Split/splitless inlet in pulsed splitless mode.[4]

• Carrier Gas: Helium or Hydrogen.[4]

• Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp at 10°C/min to 100°C, then ramp at 25°C/min to 320°C and hold for 5 minutes.[3]

• Ionization Mode: Electron Impact (EI) at 70 eV.[5]

• MS Detection: Selected Ion Monitoring (SIM) targeting the characteristic m/z 149 fragment.[3]

Gas Chromatography-Atmospheric Pressure Chemical Ionization-Time of Flight Mass Spectrometry (GC-APCI-TOF-MS)

This approach provides soft ionization, preserving the molecular ion.

• Instrumentation: GC system coupled to a TOF mass spectrometer with an APCI source.[1]

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm).[1]

• Injector: Splitless injection.[1]

• Carrier Gas: Helium.[1]

• Oven Program: 50°C for 1 min, then 20°C/min to 320°C, hold for 2.5 min.[1]

• Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) in proton transfer mode.[1]

• MS Detection: Full scan data acquisition.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Electrospray Ionization (ESI)

A highly sensitive method, particularly suitable for trace analysis.

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer.[2]

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).[2]

• Mobile Phase: Gradient of water and methanol (B129727) or acetonitrile (B52724) with a suitable modifier (e.g., ammonium (B1175870) acetate).[6]

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative ion mode.

• MS Detection: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[2]

Ionization and Fragmentation Pathways

Understanding the ionization and subsequent fragmentation of Di-n-dodecyl Phthalate is essential for method development and data interpretation.

Electron Impact (EI) Ionization Workflow

Under hard EI conditions, Di-n-dodecyl Phthalate undergoes significant fragmentation, leading to the characteristic phthalic anhydride (B1165640) fragment at m/z 149.

Caption: EI Fragmentation Pathway of Di-n-dodecyl Phthalate.

Soft Ionization (APCI/CI) Workflow

In contrast to EI, soft ionization techniques like APCI and CI primarily produce the protonated molecule with minimal fragmentation.

Caption: Soft Ionization Pathway for Di-n-dodecyl Phthalate.

Conclusion

For the analysis of Di-n-dodecyl Phthalate-d4, soft ionization techniques such as APCI and CI are superior to EI due to their ability to generate a strong molecular or protonated molecular ion with minimal fragmentation. This is critical for accurate identification and quantification, especially in complex matrices. While LC-MS/MS with ESI offers excellent sensitivity, its efficiency for large, non-polar phthalates may be lower compared to APCI. The choice between GC-APCI/CI-MS and LC-ESI-MS/MS will ultimately depend on the specific requirements of the analysis, including sample matrix, required sensitivity, and available instrumentation. This guide provides the foundational information to make an informed decision for robust and reliable analytical method development.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. s4science.at [s4science.at]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. agilent.com [agilent.com]
• 5. oiv.int [oiv.int]
• 6. Fast Phthalate Detection in Textile Samples: A LC-MS/MS Screening Method Using Precursor Ion Scans [mdpi.com]

A Comparative Guide to the Limit of Detection for Di-n-dodecyl Phthalate

This guide provides a comparative analysis of the analytical methods available for the detection of high-molecular-weight phthalates, with a focus on Di-n-dodecyl Phthalate (B1215562). As Di-n-dodecyl Phthalate-d4 is most commonly utilized as an internal standard for quality control in analytical chemistry, this guide will focus on the limit of detection (LOD) for its non-deuterated counterpart, Di-n-dodecyl Phthalate, which is a component of the Diisodecyl Phthalate (DIDP) isomeric mixture. The detection limits for the deuterated and non-deuterated forms are expected to be comparable under the same analytical conditions.

This comparison is intended for researchers, scientists, and professionals in drug development to aid in the selection of appropriate analytical methodologies for the detection and quantification of these compounds.

Quantitative Data Summary

The limit of detection for Di-n-dodecyl Phthalate (as part of DIDP) varies depending on the analytical instrumentation and the matrix being analyzed. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are the most common techniques employed for its detection.

Analytical Method	Analyte	Limit of Detection (LOD)	Matrix
GC-MS	Diisodecyl Phthalate (DIDP)	0.260 µg/mL	Artificial Saliva
LC-MS/MS	Diisodecyl Phthalate (DIDP)	0.125 to 5 pg/µL	Not specified

Note: The LOD can be influenced by the sample matrix, instrument sensitivity, and specific method parameters.

Comparison of Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used technique for the analysis of semi-volatile compounds like phthalates. It offers high separation efficiency and provides mass spectral data for compound identification. For high-molecular-weight phthalates, a high injector temperature is often necessary to ensure efficient volatilization.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) provides high sensitivity and selectivity, particularly for trace-level analysis in complex matrices. This method avoids the need for high temperatures, which can be beneficial for thermally labile compounds. The use of multiple reaction monitoring (MRM) enhances the specificity of detection.

Experimental Protocols

Below are detailed methodologies for the analysis of high-molecular-weight phthalates using GC-MS and LC-MS/MS.

1. GC-MS Method for the Determination of Phthalates

This protocol is a representative method for the analysis of phthalates in a given sample.

• Sample Preparation: Liquid-Liquid Extraction

  • To 5 mL of a liquid sample, add 5 mL of dichloromethane (B109758) containing an appropriate internal standard (e.g., Di-n-dodecyl Phthalate-d4).

  • Shake the mixture vigorously for at least one minute.

  • Allow the layers to separate and transfer the organic (bottom) layer to a clean GC vial for analysis.

• Instrumentation: GC-MS

  • Gas Chromatograph (GC):

    • Column: TraceGOLD TG-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent 5% phenyl-methylpolysiloxane column.

    • Injector Temperature: 320°C.

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Temperature Program: An initial temperature of 50°C, held for 1 minute, followed by a ramp of 20°C/min to 320°C, with a final hold for 2.5 minutes[1].

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Key ions for DIDP are m/z 307 (quantifier) and others like 281 and 253 as qualifiers.

2. LC-MS/MS Method for the Determination of Phthalates

This protocol provides a general framework for the sensitive analysis of phthalates.

• Sample Preparation: Dilute-and-Shoot

  • For liquid samples, a simple dilution with the mobile phase may be sufficient.

  • For solid samples, an extraction with a suitable solvent (e.g., methanol (B129727) or acetonitrile) is required, followed by centrifugation and dilution of the supernatant.

• Instrumentation: LC-MS/MS

  • Liquid Chromatograph (LC):

    • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).

    • Mobile Phase: A gradient of water and methanol (or acetonitrile), both typically containing a small amount of an additive like ammonium (B1175870) acetate (B1210297) to improve ionization.

    • Flow Rate: 0.5 mL/min.

  • Tandem Mass Spectrometer (MS/MS):

    • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

Workflow and Pathway Visualizations

The following diagrams illustrate the general experimental workflow for phthalate analysis and a logical diagram for method selection.

General Experimental Workflow

Method Selection Decision Diagram

References

• 1. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Guide to Phthalate Analysis: GC-MS vs. HPLC

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates—common plasticizers that can leach into pharmaceutical products and other materials—is a critical aspect of quality control and safety assessment. The two most prevalent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for your analytical needs.

The choice between GC-MS and HPLC for phthalate (B1215562) analysis hinges on several factors, including the specific phthalates of interest, the sample matrix, required sensitivity, and analytical throughput. While both are powerful separation techniques, they operate on different principles, leading to distinct advantages and limitations. GC-MS is a widely used technique for phthalate analysis due to its high resolving power, sensitivity, and the rich structural information provided by mass spectrometry.[1][2] Conversely, HPLC, often coupled with an Ultraviolet (UV) or a mass spectrometer detector, offers an alternative approach, particularly for less volatile or thermally sensitive compounds.[3][4]

Quantitative Performance: A Side-by-Side Comparison

The validation of analytical methods is paramount in regulated environments. Key performance indicators from various studies are summarized below to offer a quantitative comparison between GC-MS and HPLC for the analysis of common phthalates.

Table 1: Comparison of Method Validation Parameters for Phthalate Analysis by GC-MS

Phthalate	Linearity (Concentration Range)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (RSD%)	Reference
DMP	0.5 - 5 mg/L	1 ng/mL	5 ng/mL	93.4 - 101.1	< 9.3 (Inter-day)	[5][6]
DEP	0.5 - 5 mg/L	1 ng/mL	5 ng/mL	95.7 - 104.5	< 9.3 (Inter-day)	[5][6]
DBP	0.5 - 5 mg/L	1 ng/mL	5 ng/mL	91.3 - 99.9	5.1 - 13.1	[1][5][6]
BBP	0.5 - 5 mg/L	-	-	-	-	[5]
DEHP	0.5 - 5 mg/L	8 ng/mL	14 ng/mL	91.3 - 99.9	5.1 - 13.1	[1][5][6]
DnOP	0.5 - 5 mg/L	8 ng/mL	14 ng/mL	-	< 9.3 (Inter-day)	[5][6]

DMP: Dimethyl phthalate, DEP: Diethyl phthalate, DBP: Dibutyl phthalate, BBP: Benzyl butyl phthalate, DEHP: Di(2-ethylhexyl) phthalate, DnOP: Di-n-octyl phthalate, RSD: Relative Standard Deviation.

Table 2: Comparison of Method Validation Parameters for Phthalate Analysis by HPLC-UV

Phthalate	Linearity (Concentration Range)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (RSD%)	Reference
DEHP	0.3 - 1.5 mg/L	-	0.06 mg/L	> 95%	-	[7][8]
MEHP	4.25 - 24.78 µg/mL	-	-	> 95%	-	[4]

DEHP: Di(2-ethylhexyl) phthalate, MEHP: Mono(2-ethylhexyl) phthalate.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are representative protocols for phthalate analysis using GC-MS and HPLC.

GC-MS Method for Phthalate Analysis in Indoor Air[1]

1. Sample Preparation (Solid-Phase Adsorption/Solvent Extraction):

• Air is drawn through a solid-phase adsorbent, such as an Octadecyl Silica (ODS) filter or a Styrene-Divinylbenzene (SDB) copolymer cartridge, to trap the phthalates.

• The adsorbed phthalates are then eluted with a suitable organic solvent like acetone.

• An internal standard (e.g., DBP-d4) is added to the extract for quantification.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a splitless injector.

• Column: DB-1 column (15 m x 0.25 mm inner diameter, 0.1 µm film thickness).[1]

• Injector Temperature: 280°C.[1]

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: Increase at 8°C/min to 210°C, hold for 5 minutes.

  • Ramp 2: Increase at 20°C/min to 250°C, hold for 5 minutes.[1]

• Mass Spectrometer: Operated in Selected-Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

HPLC-UV Method for Phthalate Determination in Liquid Samples[4][7]

1. Sample Preparation (Liquid-Liquid Extraction):

• To a known volume of the liquid sample, add a suitable organic solvent such as n-hexane.

• Vortex the mixture vigorously to extract the phthalates into the organic layer.

• Separate the organic layer and evaporate it to dryness.

• Reconstitute the residue in the mobile phase for injection into the HPLC system.

2. HPLC Instrumentation and Conditions:

• HPLC System: A system with a UV detector.

• Column: C18 reversed-phase column.[9]

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used. For example, a gradient starting with 37.5% ultrapure water, decreasing to 0% over 10 minutes.[8]

• Flow Rate: 1.0 mL/min.[8]

• Detection Wavelength: 225 nm.[8]

• Column Temperature: 25°C.[8]

Method Validation Workflow

A robust method validation is essential to ensure the reliability of analytical data. The following diagram illustrates a typical workflow for the validation of a phthalate analysis method.

Caption: A typical workflow for analytical method validation.

Comparative Analysis of GC-MS and HPLC

The selection of an analytical technique should be based on a thorough evaluation of its strengths and weaknesses in the context of the specific application.

Caption: Key characteristics of GC-MS and HPLC for phthalate analysis.

Conclusion

Both GC-MS and HPLC are powerful and reliable techniques for the quantitative analysis of phthalates.[3] GC-MS is often favored for its high resolving power and the definitive identification provided by mass spectrometry.[10] However, HPLC serves as an excellent alternative method, particularly when dealing with complex matrices or when there are concerns about the thermal stability of the analytes. The choice of method should be guided by the specific requirements of the analysis, including the target analytes, sample matrix, and desired sensitivity. A thorough method validation is crucial to ensure the accuracy and reliability of the results, regardless of the technique employed.[11]

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. opus.govst.edu [opus.govst.edu]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Di-n-dodecyl Phthalate-3,4,5,6-d4: A Guide for Laboratory Professionals

For researchers and scientists handling Di-n-dodecyl Phthalate-3,4,5,6-d4, a deuterated form of Di-n-dodecyl Phthalate, ensuring its proper disposal is crucial for laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of this compound, in line with general best practices for chemical waste management.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle Di-n-dodecyl Phthalate-3,4,5,6-d4 with the appropriate personal protective equipment (PPE). This includes, but is not limited to:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A lab coat or other protective clothing to prevent skin contact.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors.

II. Waste Classification and Collection

Di-n-dodecyl Phthalate-3,4,5,6-d4 and materials contaminated with it should be treated as hazardous chemical waste. While Di-n-dodecyl Phthalate is not specifically listed as a hazardous waste by the U.S. Environmental Protection Agency (EPA), some phthalates are, and the compound may exhibit hazardous characteristics such as ignitability (B1175610) or toxicity. Therefore, it is essential to manage it in accordance with local, state, and federal regulations for hazardous materials.

Key steps for waste collection include:

• Container Selection: Use a dedicated, leak-proof, and chemically compatible container for waste collection. The original container may be used if it is in good condition.

• Labeling: Clearly label the waste container as "Hazardous Waste" and include the full chemical name: "Di-n-dodecyl Phthalate-3,4,5,6-d4". Also, note any solvents or other chemicals mixed with the waste.

• Segregation: Do not mix this waste with other waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) department.

Do not dispose of Di-n-dodecyl Phthalate-3,4,5,6-d4 down the drain or in regular laboratory trash.

III. Storage of Chemical Waste

Proper storage of the collected waste is a critical step in ensuring laboratory safety.

• Location: Store the waste container in a designated and clearly marked satellite accumulation area (SAA) that is at or near the point of generation and under the control of laboratory personnel.

• Containment: The storage area should have secondary containment to control any potential spills.

• Conditions: Keep the container tightly closed and store it in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

IV. Disposal Procedure

The final disposal of Di-n-dodecyl Phthalate-3,4,5,6-d4 must be handled by a licensed hazardous waste disposal company.

• Contact EHS: Follow your institution's established procedures for chemical waste pickup. This typically involves contacting the Environmental Health and Safety (EHS) office.

• Documentation: Maintain accurate records of the waste generated, including the chemical name, quantity, and the date of accumulation.

• Waste Pickup: When the container is full or ready for disposal, arrange for a pickup by the EHS department or the contracted waste disposal service.

V. Chemical and Physical Properties

A summary of the relevant properties of the unlabeled analogue, Di-n-dodecyl Phthalate, is provided in the table below for reference.

Property	Value
Molecular Formula	C32H54O4
Molecular Weight	502.77 g/mol
Appearance	Clear, colorless to yellow liquid after melting
Boiling Point	271-275 °C @ 1 Torr
Melting Point	21-23 °C
Flash Point	79 °C
Water Solubility	0.14 mg/L (24 °C)
Density	0.9389 g/cm³ @ 30 °C

Note: The properties listed are for the unlabeled Di-n-dodecyl Phthalate and should be used as a reference for the deuterated compound.

VI. Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Di-n-dodecyl Phthalate-3,4,5,6-d4.

Essential Safety and Operational Guidance for Handling Di-n-dodecyl Phthalate-3,4,5,6-d4

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the correct and consistent use of personal protective equipment. The following table summarizes the recommended PPE for various laboratory operations involving Di-n-dodecyl Phthalate-3,4,5,6-d4.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Sample Preparation	Safety glasses with side shields or chemical splash goggles[1][2]	Chemical-resistant gloves (Nitrile or Neoprene recommended)[1][2]	Laboratory coat[3]	Generally not required if handled in a well-ventilated area or chemical fume hood.
Mixing/Vortexing	Chemical splash goggles[1][2]	Chemical-resistant gloves (Nitrile or Neoprene recommended)[1][2]	Laboratory coat or chemical-resistant apron[1]	Recommended to be performed in a chemical fume hood to avoid inhalation of any aerosols.
Transferring/Pouring	Chemical splash goggles and face shield[1]	Chemical-resistant gloves (Nitrile or Neoprene recommended)[1][2]	Chemical-resistant apron or coveralls[1]	If there is a risk of splashing or aerosol generation outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges should be considered.[1]
Cleaning Spills	Chemical splash goggles and face shield[1]	Heavy-duty chemical-resistant gloves (Nitrile or Neoprene)[1][2]	Chemical-resistant coveralls[1]	A NIOSH-approved respirator with organic vapor cartridges is recommended.[1]

Note: Always inspect gloves for signs of degradation or punctures before use.[3] Natural rubber (latex) gloves are not recommended for handling phthalates as they offer poor chemical resistance.[2]

Disposal Plan

Proper disposal of Di-n-dodecyl Phthalate-3,4,5,6-d4 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused Chemical	Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not pour down the drain. The chemical should be collected in a designated, labeled, and sealed container.
Contaminated PPE (Gloves, Apron, etc.)	Place in a designated hazardous waste container immediately after use. Do not dispose of in regular trash.
Contaminated Labware (e.g., pipette tips, vials)	Dispose of as hazardous waste. If reusable, decontaminate thoroughly with an appropriate solvent (e.g., ethanol (B145695) or isopropanol) in a chemical fume hood before washing.
Spill Debris	Absorb spills with an inert material (e.g., vermiculite, sand) and collect in a sealed, labeled hazardous waste container for disposal.[2]

Experimental Workflow: Donning and Doffing PPE

To ensure maximum protection, it is critical to follow a standardized procedure for putting on (donning) and taking off (doffing) PPE. The following diagram illustrates the correct sequence.

References

• 1. biosynce.com [biosynce.com]
• 2. images.thdstatic.com [images.thdstatic.com]
• 3. benchchem.com [benchchem.com]